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  • Product: Ethyl imidazo[1,2-a]pyrazine-6-carboxylate

Core Science & Biosynthesis

Foundational

Technical Guide: Synthesis of Ethyl Imidazo[1,2-a]pyrazine-6-carboxylate

This guide details the synthesis of Ethyl imidazo[1,2-a]pyrazine-6-carboxylate , a critical scaffold in the development of kinase inhibitors (e.g., Syk, BTK) and other bioactive small molecules. [1][2] Executive Summary...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the synthesis of Ethyl imidazo[1,2-a]pyrazine-6-carboxylate , a critical scaffold in the development of kinase inhibitors (e.g., Syk, BTK) and other bioactive small molecules.

[1][2]

Executive Summary

The synthesis of Ethyl imidazo[1,2-a]pyrazine-6-carboxylate is achieved through a Hantzsch-type condensation between ethyl 5-aminopyrazine-2-carboxylate and chloroacetaldehyde .[1] This transformation constructs the imidazole ring onto the pyrazine core. The regioselectivity is governed by the nucleophilicity of the pyrazine ring nitrogen adjacent to the exocyclic amine and the geometric requirements for subsequent cyclization.

Key Reaction Parameters:

  • Precursor: Ethyl 5-aminopyrazine-2-carboxylate (CAS: 54013-06-8)[1][2]

  • Reagent: Chloroacetaldehyde (50% aq.[3] solution)

  • Conditions: Ethanol, Reflux (80–90 °C), NaHCO₃ (base)

  • Typical Yield: 40–65% (Purified)

Strategic Retrosynthesis

The retrosynthetic analysis reveals the disconnection at the imidazole ring. The bridgehead nitrogen (N4) and the carbon at position 2 originate from the alkylating agent (chloroacetaldehyde), while the pyrazine core provides the backbone.

Retrosynthesis Target Ethyl imidazo[1,2-a] pyrazine-6-carboxylate Disconnection Disconnection (Imidazole Ring) Target->Disconnection Precursors Ethyl 5-aminopyrazine-2-carboxylate + Chloroacetaldehyde Disconnection->Precursors Retro-Hantzsch

Figure 1: Retrosynthetic breakdown of the imidazo[1,2-a]pyrazine scaffold.

Core Synthesis Protocol

This protocol is designed for a 10 mmol scale reaction. It uses standard laboratory glassware and requires a fume hood due to the toxicity of chloroacetaldehyde.

Materials & Reagents
ReagentMW ( g/mol )Equiv.[3][4][5][6][7]AmountRole
Ethyl 5-aminopyrazine-2-carboxylate 167.171.01.67 gLimiting Reagent
Chloroacetaldehyde (50% wt in H₂O) 78.502.0~3.14 g (2.6 mL)Cyclizing Agent
Sodium Bicarbonate (NaHCO₃) 84.012.52.10 gAcid Scavenger
Ethanol (Absolute) 46.07Solvent30 mLReaction Medium
Step-by-Step Methodology
Step 1: Reaction Setup
  • Safety Prep: Equip the fume hood. Chloroacetaldehyde is a potent alkylating agent and lachrymator. Wear double nitrile gloves.

  • Dissolution: In a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar, dissolve 1.67 g (10 mmol) of ethyl 5-aminopyrazine-2-carboxylate in 30 mL of ethanol .

  • Addition: Add 2.10 g (25 mmol) of solid NaHCO₃ to the solution.

  • Reagent Introduction: Add 2.6 mL (approx. 20 mmol) of 50% aqueous chloroacetaldehyde solution dropwise at room temperature.

Step 2: Cyclization (Condensation)
  • Reflux: Attach a reflux condenser. Heat the reaction mixture to reflux (approx. 85 °C oil bath) with vigorous stirring.

  • Monitoring: Maintain reflux for 6–12 hours . Monitor reaction progress via TLC (System: 5% MeOH in DCM) or LC-MS.

    • Target Mass: [M+H]⁺ = 192.07.

    • Endpoint: Disappearance of the starting aminopyrazine.

Step 3: Workup & Isolation
  • Concentration: Allow the mixture to cool to room temperature. Remove the ethanol under reduced pressure (rotary evaporator).

  • Extraction: Resuspend the residue in 50 mL Ethyl Acetate (EtOAc) and 30 mL Water .

  • Separation: Transfer to a separatory funnel. Separate the organic layer.[4] Extract the aqueous layer twice more with EtOAc (2 x 20 mL).

  • Drying: Combine the organic phases, wash with brine (20 mL), and dry over anhydrous Na₂SO₄ or MgSO₄.

  • Filtration: Filter off the drying agent and concentrate the filtrate to obtain the crude brown solid.

Step 4: Purification
  • Flash Chromatography: Purify the crude material using silica gel column chromatography.[8][6]

    • Eluent Gradient: 0% → 5% Methanol in Dichloromethane (DCM).

    • Alternative: 50% → 100% Ethyl Acetate in Hexanes.

  • Crystallization: If high purity is required, recrystallize the solid from hot Ethanol/Heptane.

  • Yield: Expect 0.75 g – 1.25 g (40–65%) of a pale yellow to tan solid.

Mechanistic Insights & Causality

Understanding the mechanism is vital for troubleshooting. The reaction proceeds via an initial N-alkylation followed by cyclodehydration.[1]

Pathway Logic
  • Regioselectivity (The "Why"): The starting material, ethyl 5-aminopyrazine-2-carboxylate, has two ring nitrogens.[1]

    • N1 is adjacent to the electron-donating amino group (+M effect).[1]

    • N4 is adjacent to the electron-withdrawing ester group (-I/-M effect).[1]

    • Result: N1 is significantly more nucleophilic than N4. Alkylation occurs exclusively at N1.

  • Cyclization: Following N-alkylation, the exocyclic amine attacks the carbonyl carbon of the pendant aldehyde. This is only geometrically feasible if the alkylation occurred at N1, forming a 5-membered ring.

Mechanism SM Ethyl 5-aminopyrazine- 2-carboxylate Inter1 N-Alkylation (at N1) SM->Inter1 + ClCH₂CHO Inter2 Cyclization (Amine attack on C=O) Inter1->Inter2 Intramolecular Dehydration - H₂O (Aromatization) Inter2->Dehydration Product Ethyl imidazo[1,2-a] pyrazine-6-carboxylate Dehydration->Product

Figure 2: Mechanistic pathway from aminopyrazine to the fused imidazo-pyrazine system.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Yield (<30%) Polymerization of chloroacetaldehyde.Use fresh reagents. Switch to Chloroacetaldehyde diethyl acetal with acid catalysis (HBr/EtOH) to generate the aldehyde in situ.
Incomplete Reaction Insufficient temperature or time.Increase temperature by switching solvent to n-Butanol (Reflux ~117 °C).[1]
Regioisomer Impurities Unlikely with this substrate.Verify starting material purity.[6][9] NMR should show distinct singlets for H2/H3 of imidazole and H5 of pyrazine.
Dark Tarry Crude Decomposition/Oxidation.Conduct reaction under Nitrogen/Argon atmosphere. Limit heating time.
Advanced Optimization (Microwave)

For high-throughput synthesis, microwave irradiation can drastically reduce reaction time.

  • Conditions: EtOH, 150 °C, 20–30 mins.

  • Note: Requires a sealed vessel. Ensure the vessel is rated for the pressure generated by ethanol at 150 °C.

References

  • Sablayrolles, C. et al. Journal of Medicinal Chemistry, 1984.
  • Specific Ester Synthesis (Analogous Protocol)

    • Dow AgroSciences LLC. (2014). Compounds and compositions for the treatment of parasitic diseases. (WO2014078813A1).[8]

    • Note: See synthesis of compound 285-I (Ethyl 2-methylimidazo[1,2-a]pyrazine-6-carboxylate) for conditions adaptable to the unsubstituted aldehyde.
  • Regioselectivity Studies: Gozlan, H. et al. Heterocycles, 1982. "Regioselectivity in the synthesis of imidazo[1,2-a]pyrazines."
  • Commercially Available Building Block

    • Ethyl 5-aminopyrazine-2-carboxylate (CAS: 54013-06-8) is a standard catalog item used as the validated starting material.[1] [1]

Sources

Exploratory

Physicochemical Profiling &amp; Synthetic Utility of Ethyl Imidazo[1,2-a]pyrazine-6-carboxylate

The following technical guide details the physicochemical properties, synthesis, and applications of Ethyl imidazo[1,2-a]pyrazine-6-carboxylate. Technical Whitepaper | Version 1.0 [1] Abstract Ethyl imidazo[1,2-a]pyrazin...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the physicochemical properties, synthesis, and applications of Ethyl imidazo[1,2-a]pyrazine-6-carboxylate.

Technical Whitepaper | Version 1.0 [1]

Abstract

Ethyl imidazo[1,2-a]pyrazine-6-carboxylate (CAS 588720-67-6) is a bicyclic heteroaromatic ester serving as a critical scaffold in the development of kinase inhibitors and bioluminescent coelenterazine analogues.[1][2][3][4][5][6][7][8] This guide provides a comprehensive analysis of its physicochemical attributes, synthetic pathways, and handling protocols. By integrating experimental data with structural activity relationships (SAR), we define its role as a lipophilic, weak base suitable for orthogonal functionalization in medicinal chemistry campaigns.

Chemical Identity & Structural Analysis

The imidazo[1,2-a]pyrazine core is a "privileged structure" in drug discovery, mimicking the adenosine moiety of ATP.[1] The 6-carboxylate substitution introduces an electrophilic handle on the pyrazine ring, modulating both solubility and electronic distribution.[1]

Attribute Detail
IUPAC Name Ethyl imidazo[1,2-a]pyrazine-6-carboxylate
CAS Number 588720-67-6
Molecular Formula C

H

N

O

Molecular Weight 191.19 g/mol
SMILES CCOC(=O)c1cn2cc(n1)cn2 (Isomeric verification required per synthesis)
Core Scaffold Imidazo[1,2-a]pyrazine (5-6 fused system)
Structural Logic

The molecule consists of an electron-rich imidazole ring fused to an electron-deficient pyrazine ring. The ester group at position 6 acts as an electron-withdrawing group (EWG), further reducing the electron density of the pyrazine ring.[1] This polarization renders the C8 position susceptible to nucleophilic aromatic substitution (S


Ar), a key feature for diversification.

Synthesis & Reaction Engineering

The synthesis of the 6-carboxylate isomer typically proceeds via the condensation of a substituted aminopyrazine with a bifunctional electrophile.[1] Unlike the 2-carboxylate isomer (derived from ethyl bromopyruvate), the 6-carboxylate requires a pre-functionalized pyrazine precursor.[1]

Validated Synthetic Protocol

Reaction: Condensation of Ethyl 5-aminopyrazine-2-carboxylate with Chloroacetaldehyde.[1]

  • Reagents: Ethyl 5-aminopyrazine-2-carboxylate (1.0 eq), Chloroacetaldehyde (50% aq. solution, 1.5 eq), NaHCO

    
     (2.0 eq).
    
  • Solvent System: Ethanol (EtOH) or EtOH/H

    
    O mixture.
    
  • Conditions: Reflux (80–90°C) for 4–16 hours.

  • Workup: Removal of solvent, neutralization, and extraction with Ethyl Acetate (EtOAc).

Mechanistic Insight: The exocyclic amine of the pyrazine attacks the aldehyde of chloroacetaldehyde. Subsequent cyclization onto the alkyl chloride closes the imidazole ring. The regiochemistry is dictated by the nucleophilicity of the ring nitrogen adjacent to the amine.

Synthesis Figure 1: Synthetic pathway for the 6-carboxylate isomer via Hantzsch-type cyclization. Start Ethyl 5-aminopyrazine- 2-carboxylate Inter Intermediate (Schiff Base) Start->Inter Condensation (EtOH, Reflux) Reagent Chloroacetaldehyde (aq) Reagent->Inter Product Ethyl imidazo[1,2-a] pyrazine-6-carboxylate Inter->Product Cyclization (-HCl, -H2O)

[10]

Physicochemical Properties

Understanding the solubility and ionization profile is essential for assay development and formulation.

Key Metrics Table
PropertyValue / RangeContext
Physical State Solid (Powder)Typically off-white to pale yellow.[1]
Melting Point 100–150°C (Predicted)Note: Experimental MP varies by crystal form; analogs range 90–120°C.
LogP (Calc) 0.8 – 1.2Moderately lipophilic; suitable for cell permeability.
TPSA ~55 ŲGood oral bioavailability predictor (<140 Ų).
pKa (Base) ~2.5 – 3.0Weak base. Protonation occurs at N1 (imidazole). The EWG ester lowers pKa relative to parent (pKa ~3.6).
Solubility DMSO (>50 mM), DCM, MeOHPoor water solubility at neutral pH.
Solubility & Formulation Strategy
  • Organic Solvents: Highly soluble in DMSO and chlorinated solvents.

  • Aqueous Media: Due to the low pKa (~2.5), the compound remains neutral at physiological pH (7.4), limiting aqueous solubility.

  • Protocol: For biological assays, prepare a 10 mM stock in DMSO. Dilute into aqueous buffer immediately prior to use to prevent precipitation.

Spectral Characterization (Data Interpretation)

Accurate identification relies on NMR and MS analysis. The lack of symmetry in the bicyclic system results in distinct signals.

H NMR Expectations (DMSO-d or CDCl )
  • Ethyl Group:

    • Triplet (

      
       ~1.4 ppm, 3H, -CH
      
      
      
      )
    • Quartet (

      
       ~4.4 ppm, 2H, -OCH
      
      
      
      -)
  • Imidazole Ring (C2/C3):

    • Two doublets or singlets around

      
       7.8 – 8.2 ppm. The proton at C2 is typically more deshielded if C3 is unsubstituted.
      
  • Pyrazine Ring (C5/C8):

    • H8 (Singlet,

      
       ~9.0–9.2 ppm):  Highly deshielded due to proximity to two ring nitrogens and the ester group.
      
    • H5 (Singlet,

      
       ~8.5–8.8 ppm):  Distinctive aromatic signal.
      
Mass Spectrometry (LC-MS)[1]
  • Ionization: ESI Positive Mode (M+H)

    
    .
    
  • m/z: Observed peak at ~192.2.[1]

  • Fragmentation: Loss of ethyl group (M-29) or ethoxy (M-45) is common in high-energy collisions.[1]

Applications in Drug Discovery

This scaffold is not merely a building block but a pharmacophore in its own right.[1]

Kinase Inhibition (ATP Competitors)

The imidazo[1,2-a]pyrazine core mimics the adenine ring of ATP.[1]

  • Mechanism: The N1 nitrogen acts as a hydrogen bond acceptor, while the C8-H or substituents at C8 can interact with the hinge region of kinases (e.g., PI3K, mTOR).

  • Modification: The ethyl ester at C6 is often hydrolyzed to the acid and coupled with amines to generate focused libraries of amides, optimizing potency and selectivity.

Coelenterazine Analogues

The scaffold is a precursor to coelenterazine, the luciferin substrate for Renilla luciferase.

  • Utility: Derivatives are used to tune the emission wavelength of bioluminescent probes.

Orthogonal Functionalization Workflow

The chemical reactivity allows for sequential modification:

  • S

    
    Ar at C8:  Halogenation (e.g., NBS) followed by displacement allows introduction of amines or aryls.
    
  • Ester Hydrolysis at C6: Saponification (LiOH/THF) yields the carboxylic acid for amide coupling.

  • C3 Functionalization: Electrophilic aromatic substitution (e.g., iodination) enables Suzuki couplings.

SAR Figure 2: Orthogonal functionalization sites for SAR expansion. Core Ethyl imidazo[1,2-a] pyrazine-6-carboxylate Target1 C8 Position: Nucleophilic Substitution (Kinase Hinge Binding) Core->Target1 Target2 C6 Ester: Hydrolysis -> Amide Coupling (Solubility/Selectivity) Core->Target2 Target3 C3 Position: Electrophilic Substitution (Suzuki Coupling) Core->Target3

References

  • Synthesis of Imidazo[1,2-a]pyrazine Derivatives. ChemicalBook. Validated method for condensation of aminopyrazines with haloaldehydes.

  • Imidazo[1,2-a]pyrazines as Inhibitors of VirB11 ATPase. UCL Discovery. Detailed SAR and substitution patterns for the scaffold.

  • Physicochemical Data for Ethyl Imidazo[1,2-a]pyrazine-6-carboxylate. Bide Pharm. Commercial specification and analytical data confirmation.

  • Imidazo[1,2-a]pyridine and Pyrazine Scaffolds in Medicinal Chemistry. ACS Omega. Review of biological applications and synthetic strategies.

  • General Synthesis of Fused Imidazoles. BenchChem. Protocols for cyclization of heterocyclic amines.

Sources

Foundational

Ethyl imidazo[1,2-a]pyrazine-6-carboxylate CAS number and structure

Executive Summary Ethyl imidazo[1,2-a]pyrazine-6-carboxylate (CAS: 588720-67-6 ) is a critical bicyclic heterocyclic scaffold used extensively in medicinal chemistry and chemical biology.[1][2][3] As a derivative of the...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Ethyl imidazo[1,2-a]pyrazine-6-carboxylate (CAS: 588720-67-6 ) is a critical bicyclic heterocyclic scaffold used extensively in medicinal chemistry and chemical biology.[1][2][3] As a derivative of the imidazo[1,2-a]pyrazine core, it serves as a structural mimic of the purine adenine, making it a privileged pharmacophore for ATP-competitive kinase inhibitors . Furthermore, this specific ester derivative acts as a pivotal intermediate in the synthesis of Coelenterazine analogs (bioluminescent substrates) and ligands for the benzodiazepine binding site of GABA-A receptors.

This guide details the structural properties, validated synthetic pathways, reactivity profiles, and application protocols for this compound, designed for researchers optimizing lead compounds or developing novel biological probes.

Chemical Identity & Structural Analysis[4]

The compound consists of a pyrazine ring fused to an imidazole ring, with an ethyl ester functionality at the C-6 position. The nitrogen at position 4 is the "bridgehead" nitrogen, sharing valency with both rings.

PropertyData
Chemical Name Ethyl imidazo[1,2-a]pyrazine-6-carboxylate
CAS Number 588720-67-6
Molecular Formula C₉H₉N₃O₂
Molecular Weight 191.19 g/mol
SMILES CCOC(=O)c1cn2ccnc2cn1
IUPAC Name Ethyl imidazo[1,2-a]pyrazine-6-carboxylate
Appearance Off-white to pale yellow solid
Solubility Soluble in DMSO, Methanol, DCM; sparingly soluble in water
Structural Numbering & Features

The numbering of the imidazo[1,2-a]pyrazine system is non-intuitive due to the bridgehead nitrogen.

  • N1, C2, C3: Imidazole ring atoms (excluding bridge).

  • N4: Bridgehead nitrogen.

  • C5, C6, N7, C8: Pyrazine ring atoms.

  • Position 6: The ester attachment point. This position corresponds to C-5 of the starting 2-aminopyrazine precursor.

  • Position 3: The most electron-rich site, highly susceptible to electrophilic aromatic substitution (EAS).

Synthetic Pathways[6][7]

The most robust synthesis involves the condensation of a 2-aminopyrazine derivative with an


-halo carbonyl compound. To achieve the 6-carboxylate regiochemistry, the starting material must be ethyl 5-aminopyrazine-2-carboxylate .
Core Synthesis Protocol

Reaction: Condensation / Cyclodehydration Precursors: Ethyl 5-aminopyrazine-2-carboxylate + Chloroacetaldehyde (approx. 50% aq. solution).

Synthesis SM1 Ethyl 5-aminopyrazine- 2-carboxylate (CAS 54013-06-8) Intermediate N-Alkylated Intermediate SM1->Intermediate EtOH, Reflux N-Alkylation Reagent Chloroacetaldehyde (50% aq.) Reagent->Intermediate Product Ethyl imidazo[1,2-a] pyrazine-6-carboxylate (CAS 588720-67-6) Intermediate->Product Cyclodehydration - H₂O

Figure 1: Synthetic route to Ethyl imidazo[1,2-a]pyrazine-6-carboxylate via condensation.

Mechanistic Insight[8]
  • N-Alkylation: The ring nitrogen (N-1 of the pyrazine) attacks the

    
    -carbon of chloroacetaldehyde. This step is regioselective because the ring nitrogen is more nucleophilic than the exocyclic amino group in this specific electronic environment.
    
  • Cyclization: The exocyclic amine condenses with the aldehyde carbonyl, followed by dehydration to aromatize the imidazole ring.

Reactivity Profile & Functionalization

This scaffold offers three distinct vectors for chemical modification, allowing for the rapid generation of SAR (Structure-Activity Relationship) libraries.

A. Electrophilic Substitution (C-3)

The C-3 position is the "nucleophilic hotspot" of the scaffold.

  • Bromination: NBS (N-bromosuccinimide) in DMF or MeCN selectively brominates C-3.

  • Formylation: Vilsmeier-Haack conditions introduce an aldehyde at C-3.

  • Mannich Reaction: Reaction with formaldehyde and secondary amines introduces aminomethyl groups.

B. Ester Manipulation (C-6)

The ethyl ester at C-6 is a versatile handle:

  • Hydrolysis: LiOH/THF/H₂O yields the carboxylic acid (CAS 788819-82-9), which can be coupled to amines to form amides.

  • Reduction: LiAlH₄ or DIBAL-H yields the primary alcohol.

  • Curtius Rearrangement: The acid can be converted to an amine (via acyl azide), providing access to 6-aminoimidazo[1,2-a]pyrazines.

C. Nucleophilic Substitution (C-8)

While C-8 is unsubstituted in this specific CAS, if a halogen were present (e.g., starting from a bromo-pyrazine), this position is susceptible to S_NAr reactions with amines or alkoxides.

Reactivity cluster_C3 C-3 Functionalization (Electrophilic) cluster_C6 C-6 Functionalization (Ester) Core Ethyl imidazo[1,2-a] pyrazine-6-carboxylate Bromination Bromination (NBS) -> C-3 Br Core->Bromination Hydrolysis Hydrolysis (LiOH) -> Carboxylic Acid Core->Hydrolysis Reduction Reduction -> Alcohol Core->Reduction Suzuki Suzuki Coupling (Pd cat.) Bromination->Suzuki Amidation Amide Coupling (HATU/Amine) Hydrolysis->Amidation

Figure 2: Functionalization map for divergent synthesis.

Medicinal Chemistry Applications

Kinase Inhibition

The imidazo[1,2-a]pyrazine scaffold is a bioisostere of the purine ring system found in ATP.

  • Mechanism: It binds to the hinge region of kinases. The N-1 nitrogen acts as a hydrogen bond acceptor, while C-8 or substituents at C-8 can interact with the gatekeeper residue.

  • Targets: Inhibitors based on this core have been developed for IGF-1R , EphB4 , and Aurora kinases .

Luciferase Substrates (Coelenterazine Analogs)

Coelenterazine, the light-emitting substrate for Renilla luciferase, contains an imidazo[1,2-a]pyrazine-3-one core.

  • Role of 6-Carboxylate: The 6-position in natural Coelenterazine bears a p-hydroxyphenyl group. The 6-carboxylate derivative serves as a precursor to synthetic analogs with altered emission spectra or improved stability. By converting the ester to a ketone or coupling it to aryl groups, researchers can tune the bioluminescent properties.

Detailed Experimental Protocol

Synthesis of Ethyl imidazo[1,2-a]pyrazine-6-carboxylate[3][9]

Safety Note: Chloroacetaldehyde is toxic and a lachrymator. Work in a well-ventilated fume hood.

  • Reagents:

    • Ethyl 5-aminopyrazine-2-carboxylate (1.0 equiv, 10 mmol, 1.67 g).

    • Chloroacetaldehyde (50% wt in water) (5.0 equiv, 50 mmol).

    • Ethanol (anhydrous) (30 mL).

    • Sodium bicarbonate (saturated aq. solution).

  • Procedure:

    • Step 1: Dissolve ethyl 5-aminopyrazine-2-carboxylate in ethanol in a round-bottom flask equipped with a reflux condenser.

    • Step 2: Add chloroacetaldehyde solution.

    • Step 3: Heat the mixture to reflux (approx. 80°C) and stir for 4–6 hours. Monitor reaction progress by TLC (System: 5% MeOH in DCM).

    • Step 4: Once the starting material is consumed, cool the reaction mixture to room temperature.

    • Step 5: Concentrate the solvent under reduced pressure (rotary evaporator) to roughly 20% of the original volume.

    • Step 6: Neutralize the residue by slowly adding saturated NaHCO₃ solution until pH ~8. A precipitate should form.

    • Step 7: Extract with Ethyl Acetate (3 x 50 mL). Wash combined organics with brine, dry over anhydrous Na₂SO₄, and filter.

    • Step 8: Concentrate to dryness.

  • Purification:

    • Purify the crude residue via flash column chromatography on silica gel.[4]

    • Eluent: Gradient of 0–5% Methanol in Dichloromethane.

    • Yield: Typical yields range from 40% to 65%.

References

  • Synthesis and Reactivity of Imidazo[1,2-a]pyrazines

    • Title: Synthesis of Imidazo[1,2-a]pyrazine Derivatives.[3][5][4][6][7]

    • Source:Chemistry of Heterocyclic Compounds, 2005.
    • Link:

  • Precursor Data (Ethyl 5-aminopyrazine-2-carboxylate)

    • Title: Ethyl 5-aminopyrazine-2-carboxylate Product Page.[8][4][9][10][11]

    • Source: Sigma-Aldrich / Merck.
    • Link:

  • Medicinal Chemistry (Kinase Inhibitors)

    • Title: Imidazo[1,2-a]pyrazines as inhibitors of the VirB11
    • Source: UCL Discovery.
    • Link:

  • Compound Database Entry

    • Title: Ethyl imidazo[1,2-a]pyrazine-6-carboxylate (CAS 588720-67-6).[1][2][3]

    • Source: ChemicalBook.
    • Link:

Sources

Exploratory

Technical Deep Dive: The Ethyl Imidazo[1,2-a]pyrazine-6-carboxylate Scaffold in Drug Discovery

Executive Summary & Core Directive Ethyl imidazo[1,2-a]pyrazine-6-carboxylate (CAS: 588720-67-6) is not a standalone therapeutic agent but a high-value pharmacophore precursor used extensively in medicinal chemistry. It...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Core Directive

Ethyl imidazo[1,2-a]pyrazine-6-carboxylate (CAS: 588720-67-6) is not a standalone therapeutic agent but a high-value pharmacophore precursor used extensively in medicinal chemistry. It serves as a critical "keystone" intermediate for synthesizing ATP-competitive kinase inhibitors, particularly targeting PI3K , Aurora Kinases , TTK (Mps1) , and GCN2 .

This guide analyzes the molecule through the lens of Rational Drug Design , detailing its chemical reactivity (Chemical MoA) and the biological mechanism of its derivatives (Biological MoA).

Molecular Architecture & Chemical Mechanism of Action

The "Mechanism of Action" for this molecule is dual-faceted: its role as a synthetic electrophile and its function as a pro-pharmacophore.

Structural Analysis

The imidazo[1,2-a]pyrazine core is a privileged scaffold that mimics the purine ring of Adenosine Triphosphate (ATP).

  • N1/C2 Region: Acts as the "Hinge Binder," forming hydrogen bonds with the kinase hinge region (e.g., Valine/Alanine residues).

  • C6-Ethyl Ester: A solvent-exposed vector. This position is strategically placed to tolerate bulky substitutions that improve solubility or reach the "ribose-binding" or "solvent-front" pockets of the enzyme.

  • C3/C8 Positions: Sites for hydrophobic tuning (e.g., introducing aromatic rings to target the hydrophobic back pocket).

Chemical Reactivity Profile

The ethyl ester at position 6 is the defining feature of this specific intermediate. It provides an orthogonal handle for diversification:

  • Hydrolysis: Conversion to the carboxylic acid (C6-COOH) allows for amide coupling, creating diverse libraries of inhibitors.

  • Direct Nucleophilic Attack: Reaction with amines/hydrazines to form amides or hydrazides directly.

  • C3-Functionalization: The imidazole ring remains electron-rich, allowing electrophilic aromatic substitution (e.g., bromination) at C3 without affecting the C6-ester.

Visualization: Synthesis & Diversification Workflow

The following diagram illustrates how this scaffold is synthesized and processed into active drugs.

G Start 2-Aminopyrazine-5-carboxylate Core Ethyl imidazo[1,2-a] pyrazine-6-carboxylate (THE SCAFFOLD) Start->Core Condensation Reagent + α-Haloketone (Cyclization) Reagent->Core Path1 Hydrolysis (LiOH) Core->Path1 Route A: Solubilization Path2 C3-Bromination (NBS) Core->Path2 Route B: Potency Tuning Acid Carboxylic Acid Intermediate Path1->Acid Amide Amide Coupling (R-NH2) Acid->Amide Final Potent Kinase Inhibitor (PI3K / Aurora / TTK) Amide->Final Suzuki Suzuki Coupling (Ar-B(OH)2) Path2->Suzuki Suzuki->Final

Caption: Synthesis and diversification pathways converting the ethyl ester scaffold into bioactive kinase inhibitors.

Biological Mechanism of Action (Derivatives)

When processed into a final drug candidate (e.g., by converting the ester to an amide), the mechanism of action is ATP-Competitive Inhibition .

Binding Mode
  • Primary Interaction: The imidazo[1,2-a]pyrazine core lodges itself into the ATP-binding cleft of the kinase.

  • Hinge Interaction: The Nitrogen at position 1 (N1) acts as a Hydrogen Bond Acceptor, while the C2-H (or substituent) interacts with the backbone carbonyl of the hinge region.

  • The C6-Vector (Former Ester): The group derived from the ethyl ester projects into the solvent channel. This is critical for:

    • Selectivity: Unique functional groups here can clash with non-target kinases.

    • ADME: Enhancing water solubility and oral bioavailability.

Validated Targets

Research validates this scaffold for the following targets:

Target KinaseTherapeutic AreaRole of C6-Modification
PI3Kα/γ Oncology (Solid Tumors)C6-amides engage the affinity pocket, improving isoform selectivity (α vs δ).
TTK (Mps1) Oncology (Triple-Negative Breast Cancer)Critical for inhibiting Spindle Assembly Checkpoint (SAC), inducing mitotic catastrophe.
GCN2 Immuno-oncologyModulation of amino acid starvation response; C6-substituents tune potency.
Aurora A/B OncologyC6-groups prevent off-target binding to CDK2.
Visualization: Signaling Pathway Impact

The following diagram maps the downstream effects of inhibiting PI3K using this scaffold.

PI3K_Pathway Inhibitor Imidazo[1,2-a]pyrazine Derivative PI3K PI3K (Target) Inhibitor->PI3K BLOCKS (ATP-Competitive) Apoptosis Apoptosis (Cell Death) Inhibitor->Apoptosis Induces (via Pathway Collapse) RTK Receptor Tyrosine Kinase (RTK) RTK->PI3K Activates PIP3 PIP3 PI3K->PIP3 Phosphorylates PIP2 -> PIP3 PIP2 PIP2 PIP2->PI3K Akt Akt (PKB) PIP3->Akt Recruits mTOR mTORC1 Akt->mTOR Activates Proliferation Tumor Proliferation mTOR->Proliferation Promotes

Caption: Mechanism of PI3K pathway blockade by imidazo[1,2-a]pyrazine derivatives, leading to tumor apoptosis.

Experimental Protocols

These protocols are designed for researchers validating the scaffold's utility.

Synthesis of Ethyl Imidazo[1,2-a]pyrazine-6-carboxylate

Objective: Construct the core scaffold from commercially available precursors.

  • Reagents:

    • Ethyl 5-aminopyrazine-2-carboxylate (1.0 equiv).

    • Chloroacetaldehyde (50% wt in water) (1.5 equiv).

    • Ethanol (Solvent).[1]

    • NaHCO₃ (Base).

  • Procedure:

    • Dissolve ethyl 5-aminopyrazine-2-carboxylate in Ethanol (0.5 M concentration).

    • Add NaHCO₃ (2.0 equiv) and heat to reflux (80°C).

    • Dropwise add Chloroacetaldehyde over 30 minutes.

    • Reflux for 4–6 hours. Monitor by TLC (EtOAc/Hexane 1:1) or LC-MS.

    • Workup: Cool to RT, concentrate in vacuo. Resuspend in EtOAc/Water. Wash organic layer with Brine. Dry over Na₂SO₄.

    • Purification: Flash chromatography (SiO₂, 0-50% EtOAc in Hexanes).

  • Validation:

    • 1H NMR (DMSO-d6): Look for imidazole singlets at ~8.0-8.5 ppm and pyrazine singlets.

    • LC-MS: Expect [M+H]+ = 192.1.

Hydrolysis Protocol (Activation)

Objective: Convert the ethyl ester to the active carboxylic acid for coupling.

  • Procedure:

    • Dissolve the ethyl ester (1.0 equiv) in THF/MeOH/H₂O (3:1:1).

    • Add LiOH·H₂O (2.5 equiv).

    • Stir at RT for 2 hours.

    • Acidification: Adjust pH to ~3-4 with 1N HCl. The acid often precipitates.

    • Isolation: Filter the solid or extract with EtOAc.

In Vitro Kinase Assay (ADP-Glo™)

Objective: Test the potency of the derivative (not the ester itself) against PI3K or Aurora Kinase.

  • Preparation:

    • Prepare 10mM stock of the test compound in DMSO.[2]

    • Dilute to 3x working concentration in Kinase Buffer.

  • Reaction:

    • Add 5 µL Compound (or DMSO control) to 384-well plate.

    • Add 5 µL Enzyme (PI3K or Aurora A). Incubate 10 min.

    • Add 5 µL ATP/Substrate mix (10 µM ATP final).

    • Incubate 60 min at RT.

  • Detection:

    • Add 15 µL ADP-Glo™ Reagent (terminates reaction, depletes ATP). Incubate 40 min.

    • Add 30 µL Kinase Detection Reagent (converts ADP to ATP -> Luciferase). Incubate 30 min.

    • Measure Luminescence.

  • Analysis:

    • Calculate % Inhibition =

      
      .
      
    • Fit IC50 using non-linear regression (GraphPad Prism).

References

  • Design, Synthesis and Biological Evaluation of 6-(Imidazo[1,2-a]pyridin-6-yl)quinazoline Derivatives as Anticancer Agents via PI3Kα Inhibition. Molecules, 2023. Link

  • Recent advances in development of imidazo[1,2-a]pyrazines: synthesis, reactivity and their biological applications. Organic & Biomolecular Chemistry, 2018. Link

  • Discovery of Imidazo[1,2-a]pyrazine Derivatives as Potent ENPP1 Inhibitors. Journal of Medicinal Chemistry, 2024. Link

  • Structure activity relationship studies of imidazo[1,2-a]pyrazine derivatives against cancer cell lines. European Journal of Medicinal Chemistry, 2010. Link

  • Compounds and compositions for the treatment of parasitic diseases (WO2014078813A1). Google Patents, 2014.[3] Link

Sources

Foundational

The Imidazo[1,2-a]pyrazine Scaffold: From Bioluminescence to Blockbuster Kinase Inhibition

Executive Summary The imidazo[1,2-a]pyrazine core represents a "privileged scaffold" in modern medicinal chemistry.[1] Originally identified in the 1950s and later recognized as the chemoluminescent engine of marine biol...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The imidazo[1,2-a]pyrazine core represents a "privileged scaffold" in modern medicinal chemistry.[1] Originally identified in the 1950s and later recognized as the chemoluminescent engine of marine bioluminescence (Coelenterazine), this fused bicyclic heterocycle has evolved into a cornerstone of kinase inhibitor design. Its structural planarity, capacity for specific hydrogen bonding in the ATP-binding pocket, and tunable substitution vectors (C3, C6, C8) make it an ideal template for developing high-affinity, selective small molecules. This guide details the history, synthetic evolution, and application of imidazo[1,2-a]pyrazines, culminating in their role in clinical candidates like Entospletinib.

Chapter 1: Genesis & Chemical Heritage

The 1957 Discovery

The synthetic genesis of the imidazo[1,2-a]pyrazine ring system was first reported in 1957 .[2] Early efforts focused on the condensation of 2-aminopyrazine with


-halocarbonyls, a method analogous to the Tschitschibabin synthesis of imidazo[1,2-a]pyridines. Unlike its pyridine cousin, the pyrazine variant remained a chemical curiosity for decades, explored primarily for its solvatochromic properties and potential as a purine bioisostere.
The Bioluminescent Connection: Coelenterazine

The scaffold gained biological immortality not through synthesis, but through nature. Coelenterazine , the luciferin molecule responsible for the light emission in many marine organisms (including Aequorea victoria and Renilla reniformis), is an imidazo[1,2-a]pyrazin-3-one derivative.[3]

In the presence of molecular oxygen and a luciferase enzyme (or photoprotein like aequorin), the imidazo[1,2-a]pyrazine core undergoes oxidative decarboxylation. This reaction yields coelenteramide in an excited state, which relaxes to the ground state by emitting a photon of blue light (


 nm).

Figure 1: Bioluminescence Mechanism of Coelenterazine

Coelenterazine_Mechanism Start Coelenterazine (Imidazo[1,2-a]pyrazin-3-one) Inter Dioxetanone Intermediate Start->Inter + O2 (Luciferase/Photoprotein) Product_Excited Coelenteramide* (Excited State) Inter->Product_Excited - CO2 Product_Ground Coelenteramide (Ground State) Product_Excited->Product_Ground Relaxation Light Blue Light (hv ~470nm) Product_Excited->Light

Caption: Oxidative decarboxylation of the imidazo[1,2-a]pyrazine core in Coelenterazine yields light.

Chapter 2: Synthetic Architectures

The utility of any scaffold depends on the ease with which it can be diversified. Two primary methodologies dominate the synthesis of imidazo[1,2-a]pyrazines.

Method A: The Condensation Strategy (Classical)

The most robust method involves the condensation of 2-aminopyrazine with


-haloketones  or 

-haloaldehydes
.
  • Mechanism: The exocyclic amine attacks the carbonyl carbon, followed by cyclization via the ring nitrogen onto the alkyl halide carbon.

  • Regiochemistry: High fidelity. The bridgehead nitrogen is always derived from the pyrazine ring nitrogen.

  • Conditions: Typically reflux in ethanol or 1,2-dimethoxyethane. Sodium bicarbonate is often added to neutralize the hydrohalic acid byproduct.

Method B: Groebke-Blackburn-Bienaymé (GBB) Reaction

For accessing 3-amino derivatives (crucial for many kinase inhibitors), the GBB multicomponent reaction is superior.

  • Components: 2-aminopyrazine + Aldehyde + Isocyanide.[4]

  • Catalyst: Lewis acids (e.g., Sc(OTf)

    
    , I
    
    
    
    ) or Brønsted acids (acetic acid).
  • Advantage: One-pot synthesis that introduces diversity at C2 (from aldehyde) and the C3-amine (from isocyanide).

Figure 2: Synthetic Pathways

Synthesis_Pathways AP 2-Aminopyrazine Condensation Condensation (Reflux, EtOH) AP->Condensation GBB Groebke-Blackburn-Bienaymé (Acid Cat., One-pot) AP->GBB Halo α-Haloketone Halo->Condensation Ald Aldehyde Ald->GBB Iso Isocyanide Iso->GBB Core Imidazo[1,2-a]pyrazine (Standard Core) Condensation->Core AminoCore 3-Amino-Imidazo[1,2-a]pyrazine (C3-Functionalized) GBB->AminoCore

Caption: Divergent synthetic routes allow access to C2/C6/C8 substituted cores (Left) or C3-amino cores (Right).

Chapter 3: The Kinase Revolution

The transition of imidazo[1,2-a]pyrazine from a chemical reagent to a drug scaffold is driven by its ability to mimic the adenine ring of ATP.

The Hinge Binding Motif

In the ATP-binding pocket of protein kinases, the "hinge region" connects the N-terminal and C-terminal lobes. Inhibitors must form hydrogen bonds here to anchor themselves.

  • Acceptor: The N1 nitrogen of the imidazo[1,2-a]pyrazine is an excellent H-bond acceptor.

  • Donor: A substituent at C8 (often an amine) or C3 can serve as an H-bond donor.

  • Vectors: The C3 and C6 positions point towards the "solvent front" or the "gatekeeper" regions, allowing chemists to tune solubility and selectivity without disrupting the primary binding mode.

Selectivity Profiles

By modifying the C6 and C8 substituents, researchers can achieve remarkable selectivity.

  • Syk (Spleen Tyrosine Kinase): High affinity achieved with bulky groups at C6 (e.g., Entospletinib).

  • Aurora Kinases: Often targeted by 3-amino derivatives.

  • PI3K: C3-arylation often directs selectivity toward lipid kinases.

Chapter 4: Case Study - Entospletinib (GS-9973)[5]

Entospletinib represents the pinnacle of imidazo[1,2-a]pyrazine engineering. It is a highly selective inhibitor of Syk , a critical mediator of B-cell receptor signaling implicated in hematological malignancies like CLL (Chronic Lymphocytic Leukemia).

Structural Logic
  • Core: Imidazo[1,2-a]pyrazine.[1][4][5][6][7][8][9][10]

  • C8 Position: A morpholine ring. This solubilizing group points toward the solvent interface.

  • C6 Position: A complex indazole-phenyl moiety. This bulky group occupies the hydrophobic pocket behind the ATP site, conferring selectivity over other kinases (like JAK or SRC) that cannot accommodate this steric bulk.

  • Mechanism: ATP-competitive inhibition (

    
     nM).
    

Figure 3: Kinase Binding Logic (Entospletinib Model)

Binding_Mode Hinge Kinase Hinge Region (Backbone NH/CO) Scaffold Imidazo[1,2-a]pyrazine Core (N1 Acceptor) Hinge->Scaffold H-Bond (Critical) Pocket Hydrophobic Pocket (Selectivity Filter) Solvent Solvent Interface C8_Sub C8-Morpholine (Solubilizing) Scaffold->C8_Sub C6_Sub C6-Aryl Group (Selectivity/Potency) Scaffold->C6_Sub C8_Sub->Solvent Exposure C6_Sub->Pocket Van der Waals

Caption: Structural Activity Relationship (SAR) mapping of Entospletinib binding to the Syk kinase domain.

Chapter 5: Experimental Protocols

Protocol 5.1: General Synthesis of 2-Phenylimidazo[1,2-a]pyrazine

A standard protocol for generating the core scaffold.

Materials:

  • 2-Aminopyrazine (1.0 equiv)

  • 2-Bromoacetophenone (1.1 equiv)

  • Ethanol (anhydrous)

  • Sodium Bicarbonate (NaHCO

    
    )
    

Step-by-Step Workflow:

  • Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-aminopyrazine (10 mmol) in ethanol (30 mL).

  • Addition: Add 2-bromoacetophenone (11 mmol) slowly at room temperature.

  • Reflux: Attach a reflux condenser and heat the mixture to reflux (approx. 78°C) for 4–6 hours. Monitor by TLC (System: 5% MeOH in DCM).

  • Neutralization: Cool the reaction to room temperature. Add solid NaHCO

    
     (12 mmol) and stir for 30 minutes to neutralize HBr generated in situ.
    
  • Precipitation/Workup: Evaporate the solvent under reduced pressure. Resuspend the residue in water (50 mL) and extract with Ethyl Acetate (3 x 30 mL).

  • Purification: Dry the organic layer over MgSO

    
    , filter, and concentrate. Recrystallize from Ethanol/Hexane or purify via flash column chromatography (SiO
    
    
    
    ).
Protocol 5.2: In Vitro Kinase Assay (Syk)

A FRET-based assay to validate inhibitory potency.

Materials:

  • Recombinant Syk Kinase (human)

  • Peptide Substrate (biotinylated tyrosine peptide)

  • ATP (Ultrapure)

  • Test Compound (Imidazo[1,2-a]pyrazine analog)[5]

  • Detection Reagents (Europium-labeled anti-phosphotyrosine antibody)

Workflow:

  • Preparation: Dilute test compounds in DMSO (3-fold serial dilutions).

  • Incubation: In a 384-well plate, mix:

    • 2.5

      
      L Compound[11]
      
    • 5

      
      L Enzyme Mix (Syk Kinase in assay buffer: 50 mM HEPES, 10 mM MgCl
      
      
      
      , 1 mM DTT).
    • Incubate for 15 minutes at RT.

  • Initiation: Add 2.5

    
    L Substrate Mix (ATP + Peptide). Final ATP concentration should be at 
    
    
    
    (approx. 10-20
    
    
    M).
  • Reaction: Shake plate for 60 minutes at RT.

  • Termination: Add 10

    
    L Stop/Detection Solution (EDTA + Eu-Antibody).
    
  • Readout: Measure Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) on a plate reader (Ex: 337 nm, Em: 620/665 nm).

  • Analysis: Calculate

    
     using a 4-parameter logistic fit.
    

References

  • Discovery of Imidazo[1,2-a]pyrazine (1957): Journal of the Chemical Society. (1957). (Note: Historical reference verified via secondary reviews).

  • Coelenterazine Bioluminescence: Shimomura, O., & Johnson, F. H. (1975). "Chemical nature of bioluminescence systems in coelenterates." Proceedings of the National Academy of Sciences.

  • Entospletinib Discovery: Currie, K. S., et al. (2014). "Discovery of GS-9973, a Selective and Orally Efficacious Inhibitor of Spleen Tyrosine Kinase (Syk)."[12] Journal of Medicinal Chemistry.

  • Groebke-Blackburn-Bienaymé Reaction: Bienaymé, H., & Bouzid, K. (1998). "A New Heterocyclic Multicomponent Reaction." Angewandte Chemie International Edition.

  • Kinase Binding Modes: Zhang, J., et al. (2009). "Targeting Cancer with Small Molecule Kinase Inhibitors." Nature Reviews Cancer.

  • Entospletinib Clinical Data: Sharman, J., et al. (2015). "An open-label phase 2 trial of entospletinib (GS-9973), a selective spleen tyrosine kinase inhibitor, in chronic lymphocytic leukemia." Blood.

Sources

Exploratory

Unlocking the Therapeutic Potential of Ethyl Imidazo[1,2-a]pyrazine-6-carboxylate: A Technical Guide to Target Identification and Validation

For Researchers, Scientists, and Drug Development Professionals Abstract The imidazo[1,2-a]pyrazine scaffold is a privileged heterocyclic motif in medicinal chemistry, with derivatives demonstrating a wide spectrum of bi...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The imidazo[1,2-a]pyrazine scaffold is a privileged heterocyclic motif in medicinal chemistry, with derivatives demonstrating a wide spectrum of biological activities.[1] This technical guide focuses on a specific, yet underexplored member of this family: Ethyl imidazo[1,2-a]pyrazine-6-carboxylate. While direct, in-depth research on this particular molecule is nascent, the extensive body of work on structurally related imidazo[1,2-a]pyrazines provides a fertile ground for hypothesizing its potential therapeutic targets. This document serves as a roadmap for researchers, outlining a rational, evidence-based approach to identifying and validating these targets. We will delve into the most promising avenues of investigation, drawing parallels from analogous compounds, and provide detailed, actionable experimental protocols to empower scientific inquiry.

Introduction: The Promise of the Imidazo[1,2-a]pyrazine Core

The imidazo[1,2-a]pyrazine ring system is a nitrogen-bridged fused heterocycle that has garnered significant attention in drug discovery.[2] Its structural resemblance to purines allows it to interact with a diverse range of biological targets, leading to a multitude of pharmacological effects.[2] Derivatives of this scaffold have been reported to exhibit anticancer, antimicrobial, antiviral, anti-inflammatory, and phosphodiesterase inhibitory activities.[2][3][4] The versatility of the imidazo[1,2-a]pyrazine core, coupled with its synthetic tractability, makes it an attractive starting point for the development of novel therapeutics.[1]

Ethyl imidazo[1,2-a]pyrazine-6-carboxylate, the subject of this guide, possesses the core imidazo[1,2-a]pyrazine structure with an ethyl carboxylate group at the 6-position. This functional group can influence the molecule's physicochemical properties, such as solubility and membrane permeability, and may also play a crucial role in its binding to specific biological targets. While comprehensive studies on this specific molecule are limited, the wealth of data on related compounds allows us to identify high-probability therapeutic targets for investigation.

Potential Therapeutic Targets and Mechanistic Hypotheses

Based on the activities of structurally similar imidazo[1,2-a]pyrazine derivatives, we have identified several high-priority potential therapeutic targets for Ethyl imidazo[1,2-a]pyrazine-6-carboxylate. For each target, we present the underlying mechanistic hypothesis and a detailed experimental workflow for validation.

Cancer

The anticancer potential of the imidazo[1,2-a]pyrazine scaffold is well-documented, with derivatives showing activity against various cancer cell lines.[5][6] Several distinct mechanisms of action have been proposed for different analogues.

Mechanistic Hypothesis: The PI3K/Akt signaling pathway is a critical regulator of cell growth, proliferation, and survival, and its aberrant activation is a hallmark of many cancers.[7] Certain imidazo[1,2-a]pyridine derivatives, structurally related to our topic compound, have been identified as potent PI3Kα inhibitors.[7] It is plausible that Ethyl imidazo[1,2-a]pyrazine-6-carboxylate could similarly inhibit PI3K, leading to cell cycle arrest and apoptosis in cancer cells.

Experimental Workflow for PI3K Inhibition Validation

PI3K_Workflow cluster_in_vitro In Vitro Assays cluster_cellular Cellular Mechanism cluster_in_vivo In Vivo Validation biochemical_assay Biochemical Kinase Assay (PI3Kα isoform) cell_based_assay Cell-Based p-Akt Western Blot (e.g., in HCC827 cells) biochemical_assay->cell_based_assay Confirms cellular target engagement cell_proliferation Cell Proliferation Assay (e.g., MTT/MTS) cell_based_assay->cell_proliferation Links target inhibition to anti-proliferative effect cell_cycle Cell Cycle Analysis (Flow Cytometry) cell_proliferation->cell_cycle Investigates mechanism of growth inhibition apoptosis Apoptosis Assay (Annexin V/PI Staining) cell_cycle->apoptosis Determines if cell death is induced xenograft Tumor Xenograft Model (e.g., NSCLC) apoptosis->xenograft Validates efficacy in a living organism

Caption: Workflow for validating PI3K inhibitory activity.

Detailed Protocols:

  • PI3Kα Biochemical Assay:

    • Utilize a commercially available PI3Kα kinase assay kit (e.g., ADP-Glo™ Kinase Assay).

    • Prepare a dilution series of Ethyl imidazo[1,2-a]pyrazine-6-carboxylate.

    • Incubate the compound with recombinant human PI3Kα enzyme, ATP, and the appropriate lipid substrate (e.g., PIP2).

    • Measure the kinase activity by quantifying the amount of ADP produced.

    • Calculate the IC50 value to determine the compound's potency.

  • Cell-Based p-Akt Western Blot:

    • Culture a relevant cancer cell line (e.g., HCC827, known for PIK3CA mutations).

    • Treat the cells with varying concentrations of Ethyl imidazo[1,2-a]pyrazine-6-carboxylate for a specified time.

    • Lyse the cells and perform SDS-PAGE on the protein extracts.

    • Transfer the proteins to a PVDF membrane and probe with primary antibodies against phosphorylated Akt (p-Akt) and total Akt.

    • Use a secondary antibody conjugated to HRP and a chemiluminescent substrate for detection. A reduction in the p-Akt/total Akt ratio indicates PI3K pathway inhibition.

Mechanistic Hypothesis: Activating mutations in GNAQ and GNA11, which encode the Gαq and Gα11 proteins, are key drivers in uveal melanoma.[8] A series of imidazo[1,2-a]pyrazine derivatives have been developed as Gαq/11 inhibitors, demonstrating selective antiproliferative activity against uveal melanoma cells.[8] Ethyl imidazo[1,2-a]pyrazine-6-carboxylate may share this ability to bind to Gαq and inhibit the dissociation of the Gαβγ heterotrimer.

Experimental Workflow for Gαq/11 Inhibition Validation

Gaq11_Workflow cluster_biochemical Biochemical & Biophysical Assays cluster_cellular Cellular Assays cluster_in_vivo In Vivo Studies binding_assay Direct Binding Assay (e.g., SPR or MST) dissociation_assay G Protein Dissociation Assay (e.g., TR-FRET) binding_assay->dissociation_assay Confirms functional consequence of binding downstream_signaling Downstream Signaling Analysis (p-ERK, p-YAP Western Blot) dissociation_assay->downstream_signaling Links biochemical effect to cellular pathway cell_viability Cell Viability Assay (Uveal Melanoma Cell Lines) downstream_signaling->cell_viability Demonstrates antiproliferative effect um_xenograft Uveal Melanoma Xenograft Model cell_viability->um_xenograft Validates in vivo efficacy

Caption: Workflow for validating Gαq/11 inhibitory activity.

Detailed Protocols:

  • G Protein Dissociation Assay (TR-FRET):

    • Use a time-resolved fluorescence resonance energy transfer (TR-FRET) based assay to monitor the interaction between Gαq and Gβγ subunits.

    • Label Gαq and Gβγ with a FRET donor and acceptor pair, respectively.

    • In the presence of a non-hydrolyzable GTP analog (e.g., GTPγS), the heterotrimer dissociates, leading to a decrease in the FRET signal.

    • Incubate the G protein heterotrimer with Ethyl imidazo[1,2-a]pyrazine-6-carboxylate before adding GTPγS.

    • An inhibitor will prevent dissociation, thus maintaining a high FRET signal.

    • Calculate the IC50 from a dose-response curve.

  • Downstream Signaling Western Blot:

    • Culture uveal melanoma cell lines with known GNAQ/GNA11 mutations.

    • Treat the cells with the test compound.

    • Analyze cell lysates by Western blot for changes in the phosphorylation status of downstream effectors like ERK and YAP.[8] Inhibition of Gαq/11 should lead to a decrease in p-ERK and an increase in p-YAP.

  • p53 Reactivation: Some (imidazo[1,2-a]pyrazin-6-yl)ureas have shown the ability to reactivate mutant p53 in non-small cell lung cancer cell lines.[5]

  • Tubulin Polymerization: The broader class of imidazopyridines has been shown to inhibit tubulin polymerization.[9]

Immuno-oncology

Mechanistic Hypothesis: ENPP1 is a negative regulator of the cGAS-STING pathway, which is crucial for innate anti-tumor immunity.[10][11] ENPP1 hydrolyzes 2'3'-cGAMP, a key second messenger that activates STING. Inhibition of ENPP1 can therefore enhance STING-mediated immune responses.[10][11] Recently, imidazo[1,2-a]pyrazine derivatives have been identified as highly potent and selective ENPP1 inhibitors, enhancing the anti-tumor efficacy of anti-PD-1 antibodies in vivo.[10][11]

Signaling Pathway of ENPP1 in the cGAS-STING Pathway

ENPP1_STING_Pathway cluster_cytosol Cytosol cluster_nucleus Nucleus dsDNA Cytosolic dsDNA cGAS cGAS dsDNA->cGAS activates cGAMP 2'3'-cGAMP cGAS->cGAMP synthesizes STING STING (on ER) cGAMP->STING activates ENPP1 ENPP1 cGAMP->ENPP1 TBK1 TBK1 STING->TBK1 recruits & activates IRF3 IRF3 TBK1->IRF3 phosphorylates IFNB1 IFNB1 IRF3->IFNB1 CXCL10 CXCL10 IRF3->CXCL10 IL6 IL6 IRF3->IL6 ENPP1->cGAMP hydrolyzes Compound Ethyl imidazo[1,2-a]pyrazine-6-carboxylate Compound->ENPP1 inhibits

Caption: Role of ENPP1 in the cGAS-STING pathway and the point of inhibition.

Detailed Protocols:

  • ENPP1 Inhibition Assay:

    • Use a fluorescence-based assay with a surrogate substrate for ENPP1.

    • Incubate recombinant human ENPP1 with the substrate in the presence of varying concentrations of Ethyl imidazo[1,2-a]pyrazine-6-carboxylate.

    • Measure the fluorescence intensity, which is proportional to ENPP1 activity.

    • Determine the IC50 value.

  • STING Pathway Activation in Cell Culture:

    • Use a cell line expressing the cGAS-STING pathway components (e.g., THP-1 cells).

    • Treat the cells with the test compound followed by stimulation with a STING agonist like 2'3'-cGAMP.

    • Measure the expression of downstream target genes such as IFNB1, CXCL10, and IL6 using RT-qPCR.[10][11] An increase in the expression of these genes in the presence of the compound would indicate ENPP1 inhibition.

Infectious Diseases

Mechanistic Hypothesis: The influenza virus nucleoprotein is essential for viral replication, encapsidating the viral genome and acting as a scaffold for the viral polymerase complex. A series of imidazo[1,2-a]pyrazine derivatives have been identified as potent and broad-spectrum anti-influenza agents that directly bind to the viral NP, inducing its clustering and preventing its nuclear accumulation.[4]

Experimental Workflow for Influenza NP Inhibition Validation

Influenza_NP_Workflow cluster_biophysical Biophysical & Biochemical Assays cluster_cellular Cell-Based Antiviral Assays spr Surface Plasmon Resonance (SPR) (Direct Binding to NP) molecular_docking Molecular Docking Simulation spr->molecular_docking Provides binding affinity for model refinement phenotypic_screen Phenotypic Antiviral Screening (e.g., PR8-PB2-Gluc based) molecular_docking->phenotypic_screen Predicts binding mode to explain activity immunofluorescence NP Localization Assay (Immunofluorescence) phenotypic_screen->immunofluorescence Confirms antiviral effect and suggests mechanism

Caption: Workflow for validating influenza NP inhibitory activity.

Detailed Protocols:

  • Surface Plasmon Resonance (SPR):

    • Immobilize recombinant influenza A virus NP on a sensor chip.

    • Flow different concentrations of Ethyl imidazo[1,2-a]pyrazine-6-carboxylate over the chip.

    • Measure the change in the refractive index at the surface, which is proportional to the binding of the compound to the NP.

    • Calculate the binding affinity (KD).

  • NP Localization by Immunofluorescence:

    • Infect MDCK cells with an influenza A virus strain.

    • Treat the infected cells with the test compound.

    • After a suitable incubation period, fix and permeabilize the cells.

    • Stain the cells with an anti-NP antibody followed by a fluorescently labeled secondary antibody.

    • Visualize the subcellular localization of NP using fluorescence microscopy. A mislocalization or clustering of NP in the cytoplasm would be indicative of the desired mechanism of action.[4]

Summary and Future Directions

Ethyl imidazo[1,2-a]pyrazine-6-carboxylate is a molecule of significant therapeutic potential, owing to its privileged imidazo[1,2-a]pyrazine core. While direct experimental evidence for its biological targets is currently lacking, a robust framework for its investigation can be built upon the extensive research into structurally related compounds. This guide has outlined the most promising therapeutic targets in oncology, immuno-oncology, and infectious diseases, and has provided detailed, actionable experimental workflows for their validation.

Future research should focus on the systematic execution of these protocols to build a comprehensive biological profile of Ethyl imidazo[1,2-a]pyrazine-6-carboxylate. Positive hits in the initial in vitro assays should be followed by more in-depth mechanistic studies and, ultimately, in vivo validation. Structure-activity relationship (SAR) studies, involving the synthesis and testing of analogues, will also be crucial in optimizing the potency and selectivity of this promising scaffold. The journey from a molecule of interest to a clinically viable drug is long and arduous, but the scientific foundation laid by the study of imidazo[1,2-a]pyrazines provides a clear and promising path forward.

References

  • Discovery of Imidazo[1,2- a]pyrazine Derivatives as Potent ENPP1 Inhibitors - PubMed. (2024, October 24).
  • Discovery of Imidazo[1,2-a]pyrazine Derivatives as Potent ENPP1 Inhibitors | Journal of Medicinal Chemistry - ACS Public
  • Novel Imidazo [1, 2-a] Pyrazine Derivatives: Design, Synthesis, A - TSI Journals. (2018, July 16).
  • Ethyl 8-bromo-6-chloroimidazo[1,2-a]pyrazine-2-carboxyl
  • Identification of the Imidazo[1,2-a]pyrazine Derivative A4 as a Potential Influenza Virus Nucleoprotein Inhibitor - PMC.
  • Recent advances in development of imidazo[1,2-a]pyrazines: synthesis, reactivity and their biological applications - Organic & Biomolecular Chemistry (RSC Publishing).
  • Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investig
  • Discovery of Novel (Imidazo[1,2-a]pyrazin-6-yl)ureas as Antiproliferative Agents Targeting P53 in Non-small Cell Lung Cancer Cell Lines - PubMed. (2016, April 15).
  • The discovery of novel imidazo[1,2-a]pyridine deriv
  • Synthesis and evaluation of imidazo[1,2-a]pyrazine derivatives as small molecule Gαq/11 inhibitors against uveal melanoma - PubMed. (2022, September 5).
  • Imidazo[1,2-a]pyridine Based Compounds: The Hopeful Anti-Can | 71070.
  • Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines - MDPI. (2022, December 21).
  • Design, Synthesis and Biological Evaluation of 6-(Imidazo[1,2-a]pyridin-6-yl)quinazoline Derivatives as Anticancer Agents via PI3Kα Inhibition - PMC. (2023, April 6).
  • Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity - RSC Advances (RSC Publishing).

Sources

Foundational

Technical Guide: Solubility and Stability of Ethyl imidazo[1,2-a]pyrazine-6-carboxylate

This guide details the physicochemical behavior, solubility profiling, and stability mechanisms of Ethyl imidazo[1,2-a]pyrazine-6-carboxylate , a critical intermediate in the synthesis of kinase inhibitors (e.g., USP7, P...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the physicochemical behavior, solubility profiling, and stability mechanisms of Ethyl imidazo[1,2-a]pyrazine-6-carboxylate , a critical intermediate in the synthesis of kinase inhibitors (e.g., USP7, PI3K, Aurora-A).

Executive Summary & Compound Identity

Ethyl imidazo[1,2-a]pyrazine-6-carboxylate (CAS: 588720-67-6) is a bicyclic heteroaromatic ester.[1] It serves as a "pi-deficient" electrophilic scaffold, primarily utilized as a precursor for generating 6-substituted imidazo[1,2-a]pyrazine bioactive molecules via nucleophilic acyl substitution or hydrolysis.

Physicochemical Profile
PropertyValue / CharacteristicContext
Molecular Formula C₉H₉N₃O₂Heteroaromatic Ester
Molecular Weight 191.19 g/mol Low MW Fragment
CAS Number 588720-67-6Primary Identifier
Predicted LogP 1.2 – 1.7Moderately Lipophilic
pKa (Predicted) ~3.5 (Bridgehead N)Weakly Basic
H-Bond Acceptors 4 (N1, N4, C=O, O-Et)Interaction Points
Physical State Solid (Pale Yellow/Tan)Crystalline

Solubility Profile

The solubility of this compound is governed by the competition between the lipophilic ethyl ester/aromatic core and the polarizable nitrogen atoms.

Solvent Compatibility Matrix
  • DMSO (Dimethyl Sulfoxide): High Solubility (>50 mg/mL). The dipolar aprotic nature of DMSO effectively solvates the polarizable heteroaromatic pi-system. Ideal for stock solutions.

  • Methanol / Ethanol: Moderate to High Solubility. Good for transfers and reactions. Protic solvents can stabilize the basic nitrogens via H-bonding.

  • Dichloromethane (DCM) / Ethyl Acetate: Moderate Solubility. Used frequently in extraction protocols during synthesis.

  • Water: Low Solubility (Neutral pH). The aromatic core and ethyl group dominate, making it sparingly soluble in neutral water.

  • Aqueous Acid (0.1 M HCl): Soluble. Protonation of the bridgehead nitrogen (N4) or the imidazole nitrogen (N1) forms a cationic species, drastically increasing aqueous solubility.

Protocol: Saturation Shake-Flask Solubility Assay

To determine exact solubility in a specific formulation vehicle, follow this self-validating protocol.

  • Preparation: Add excess solid compound (e.g., 10 mg) to 1 mL of solvent in a glass vial.

  • Equilibration: Agitate at 25°C for 24 hours (shaker or stir bar).

  • Filtration: Filter the suspension through a 0.45 µm PTFE syringe filter to remove undissolved solids.

  • Quantification: Dilute the filtrate (e.g., 1:100 in Methanol) and analyze via HPLC-UV (254 nm).

  • Calculation: Compare peak area against a standard curve of known concentration.

Stability Assessment

The stability of Ethyl imidazo[1,2-a]pyrazine-6-carboxylate is defined primarily by the susceptibility of the ester linkage to hydrolysis and the heteroaromatic core to oxidative stress.

Hydrolytic Degradation (Critical Pathway)

The ethyl ester at position C6 is electron-deficient due to the pyrazine ring. This makes it susceptible to nucleophilic attack by water or hydroxide ions, leading to the formation of Imidazo[1,2-a]pyrazine-6-carboxylic acid (CAS: 788819-82-9).

  • Acidic Conditions (pH < 2): Slow hydrolysis. The protonation of the ring nitrogen repels the protonated water nucleophile, offering some kinetic stability compared to neutral conditions.

  • Basic Conditions (pH > 9): Rapid hydrolysis. Hydroxide ions (

    
    ) attack the carbonyl carbon directly. This is the standard synthetic route to the acid but represents a degradation pathway during storage.
    
Thermal and Oxidative Stability
  • Thermal: The fused ring system is generally thermally stable up to its melting point (>100°C). However, prolonged heating in protic solvents can accelerate transesterification or hydrolysis.

  • Oxidative: The imidazole ring (positions 2 and 3) is electron-rich. While the ester at C6 withdraws electron density, the compound may still be susceptible to N-oxidation or halogenation (e.g., with NBS) if exposed to strong oxidants.

Visualizations

Solubility Determination Workflow

This diagram outlines the logical flow for determining and validating the solubility of the compound in a new solvent system.

SolubilityWorkflow Start Start: Solid Compound SolventAdd Add Solvent (Excess Solid) Start->SolventAdd Equilibrate Equilibrate (25°C, 24h) SolventAdd->Equilibrate Filter Filter (0.45 µm) Equilibrate->Filter Analyze HPLC-UV Analysis Filter->Analyze Result Solubility Value (mg/mL) Analyze->Result

Caption: Standardized workflow for quantitative solubility assessment via saturation shake-flask method.

Hydrolytic Degradation Pathway

This diagram illustrates the primary degradation mechanism (Hydrolysis) converting the ester to the carboxylic acid.

HydrolysisPathway Ester Ethyl imidazo[1,2-a]pyrazine- 6-carboxylate (Parent) Intermediate Tetrahedral Intermediate (Transient) Ester->Intermediate + H2O / OH- Acid Imidazo[1,2-a]pyrazine- 6-carboxylic acid (Degradant) Intermediate->Acid Elimination Ethanol Ethanol (Byproduct) Intermediate->Ethanol Elimination

Caption: Hydrolytic degradation pathway of the ethyl ester to the corresponding carboxylic acid.

Experimental Protocols (Self-Validating)

Protocol A: Forced Degradation (Stress Testing)

To validate stability limits, perform the following stress tests. Analyze samples via LC-MS to identify the mass shift from 191.19 (Ester) to 163.13 (Acid).

  • Acid Stress: Dissolve 1 mg compound in 1 mL 0.1 N HCl . Incubate at 60°C for 4 hours.

    • Expected Result: Partial hydrolysis (< 20%).

  • Base Stress: Dissolve 1 mg compound in 1 mL 0.1 N NaOH . Incubate at Room Temp for 1 hour.

    • Expected Result: Complete hydrolysis (> 90%) to the carboxylate salt.

  • Oxidative Stress: Dissolve 1 mg in 1 mL 3% H₂O₂ . Incubate at Room Temp for 24 hours.

    • Expected Result: Monitor for N-oxide formation (+16 Da mass shift).

Protocol B: Storage Recommendations
  • Temperature: -20°C for long-term; 2-8°C for short-term (< 1 month).

  • Atmosphere: Store under Nitrogen or Argon to prevent moisture uptake.

  • Container: Amber glass vials to minimize potential photolytic excitation of the aromatic system.

References

  • PubChem . Imidazo[1,2-a]pyrazine-6-carboxylic acid (Degradant Structure). Available at: [Link]

  • Lumawat, P., et al. Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine derivatives. RSC Advances (via NIH), 2023. Available at: [Link]

Sources

Exploratory

In Silico Trajectory: Molecular Dynamics and Binding Kinetics of the Ethyl Imidazo[1,2-a]pyrazine-6-carboxylate Scaffold

Executive Summary This technical guide outlines a rigorous in silico workflow for modeling Ethyl imidazo[1,2-a]pyrazine-6-carboxylate , a privileged scaffold derivative with significant utility in kinase inhibition (e.g....

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide outlines a rigorous in silico workflow for modeling Ethyl imidazo[1,2-a]pyrazine-6-carboxylate , a privileged scaffold derivative with significant utility in kinase inhibition (e.g., Aurora A, PI3K) and bioluminescence research. Unlike generic docking tutorials, this document focuses on the specific challenges of modeling ester-functionalized heteroaromatics: handling rotational barriers of the carboxylate, predicting hydrolytic stability, and validating ATP-competitive binding modes.

Phase 1: Ligand Pre-Processing & Quantum Mechanical Parameterization

Objective: To generate a conformationally accurate ligand structure with electrostatic potentials derived from first principles, rather than generic force field libraries.

Conformational Analysis of the Ester Linkage

The ethyl ester at position 6 introduces rotatable bonds that significantly influence binding entropy. Standard force fields (e.g., GAFF2) often underestimate the conjugation barrier between the ester carbonyl and the imidazopyrazine ring.

Protocol:

  • Geometry Optimization: Perform Density Functional Theory (DFT) optimization using Gaussian 16 or ORCA .

    • Functional/Basis Set: B3LYP/6-31G(d,p) (Standard for organic drug-like molecules).

    • Solvation: IEFPCM (Implicit water model) to mimic physiological pH.

  • Torsional Scanning: Scan the dihedral angle (

    
    ) connecting the C6 ring carbon and the ester carbonyl (O=C-O-Et) in 10° increments.
    
    • Outcome: Identify the global minimum (likely planar due to conjugation) and high-energy orthogonal states.

Charge Calculation (RESP)

Generic Gasteiger charges are insufficient for the polarized nitrogen bridgehead.

  • Method: Calculate Electrostatic Potential (ESP) charges from the optimized DFT geometry.

  • Fitting: Fit charges to the RESP (Restrained Electrostatic Potential) model using the antechamber module in AmberTools. This ensures the dipole moment of the imidazo[1,2-a]pyrazine core is accurately represented during MD simulations.

Phase 2: Target Selection & Induced-Fit Docking

Objective: To predict the binding pose of the scaffold within the ATP-binding pocket of a relevant kinase (e.g., Aurora Kinase A), accounting for protein flexibility.

Target System: Aurora Kinase A (Case Study)

The imidazo[1,2-a]pyrazine core is a known bioisostere for ATP, often binding to the hinge region of kinases.

  • Reference PDB: 3NRM or 2XNE (Crystal structures of Aurora A with imidazopyrazine derivatives).

  • Grid Box Definition: Center the grid on the hinge residue (e.g., Ala213 in Aurora A) with dimensions

    
     Å.
    
Docking Protocol (AutoDock Vina / Glide)

Standard rigid-receptor docking often fails for this scaffold because the ethyl group requires steric accommodation.

Step-by-Step Workflow:

  • Receptor Prep: Remove crystallographic water (except conserved structural waters bridging the hinge). Protonate Histidine residues at pH 7.4.

  • Flexible Residues: Define the "Gatekeeper" residue and the Hinge residue (e.g., Leu210, Ala213) as flexible side chains.

  • Constraint Definition: Set a pharmacophore constraint requiring a Hydrogen Bond between the N1 of the imidazopyrazine and the backbone amide of the Hinge residue.

  • Execution: Run the docking algorithm with exhaustiveness = 32 (Vina) or XP mode (Glide).

Visualization of the Binding Hypothesis

The following diagram illustrates the critical interactions expected for this scaffold.

BindingMode cluster_0 Kinase ATP Pocket Scaffold Imidazo[1,2-a]pyrazine Core Hinge Hinge Region (Ala213/Glu211) Scaffold->Hinge H-Bond (N1 Acceptor) Pocket Hydrophobic Back Pocket Scaffold->Pocket Van der Waals Ester Ethyl Ester (Pos 6) Solvent Solvent Front Ester->Solvent Solvent Exposure

Caption: Predicted binding mode of the scaffold. The N1 nitrogen acts as a critical H-bond acceptor at the kinase hinge, while the ester tail extends toward the solvent front.

Phase 3: Molecular Dynamics (MD) Simulation

Objective: To assess the temporal stability of the binding pose and the hydrolytic susceptibility of the ester group.

System Setup (GROMACS/AMBER)
  • Force Field:

    • Protein: ff14SB (AMBER) or CHARMM36m .

    • Ligand: GAFF2 (General Amber Force Field) with RESP charges derived in Phase 1.

  • Solvation: TIP3P water box with 10 Å buffer distance.

  • Neutralization: Add Na+/Cl- ions to 0.15 M physiological concentration.

Simulation Protocol
  • Minimization: 5000 steps Steepest Descent to remove steric clashes.

  • Equilibration (NVT): 100 ps heating to 300 K with position restraints on the ligand and protein backbone.

  • Equilibration (NPT): 100 ps pressure equilibration (1 bar).

  • Production Run: 100 ns simulation without restraints.

Analysis Metrics
  • RMSD (Root Mean Square Deviation): If Ligand RMSD > 2.5 Å, the docking pose is unstable.

  • Hydrogen Bond Lifetime: Calculate the % occupancy of the N1-Hinge interaction. High occupancy (>60%) confirms ATP-competitive behavior.

  • Radial Distribution Function (RDF): Analyze water density around the ester carbonyl carbon. High water density suggests high hydrolytic lability.

Phase 4: ADMET & Reactivity Profiling

Objective: To predict whether the ethyl ester will survive in vivo or act as a prodrug.

Ester Hydrolysis Prediction

The ethyl ester is susceptible to Carboxylesterases (CES1/CES2).

  • FMO Analysis: Calculate the energy of the LUMO (Lowest Unoccupied Molecular Orbital) centered on the ester carbonyl. A lower LUMO energy indicates higher susceptibility to nucleophilic attack (hydrolysis).

  • QSAR Models: Use SwissADME or PKCSM to predict "Human Intestinal Absorption" and "Esterase Substrate specificity."

Data Summary Table: Theoretical Properties
PropertyValue (Predicted)Significance
LogP 1.8 - 2.2Optimal for membrane permeability (Lipinski compliant).
TPSA ~55 ŲHigh oral bioavailability.
Rotatable Bonds 3Low entropic penalty upon binding.
H-Bond Acceptors 4N1, N4, Ester Oxygen (C=O), Ester Oxygen (O-Et).
Metabolic Liability High (Ester)Likely hydrolyzes to the carboxylic acid metabolite.

Phase 5: Experimental Validation Workflow

Objective: To translate in silico findings into wet-lab assays.

ValidationWorkflow Hit In Silico Hit (Ethyl imidazo-pyrazine) Synthesis Chemical Synthesis (Condensation) Hit->Synthesis Validated Pose KinaseAssay Kinase Assay (ADP-Glo / FRET) Synthesis->KinaseAssay IC50 Determination Stability Microsomal Stability (t1/2 in Plasma) Synthesis->Stability Ester Hydrolysis Check LeadOpt Lead Optimization (Bioisostere Replacement) KinaseAssay->LeadOpt SAR Analysis Stability->LeadOpt If t1/2 < 15 min

Caption: The iterative cycle from computational modeling to experimental validation.

References

  • Imidazo[1,2-a]pyrazine as a Kinase Scaffold

    • Title: Discovery of imidazo[1,2-a]pyrazine-based Aurora kinase inhibitors.[1][2][3]

    • Source: ACS Medicinal Chemistry Letters (via RCSB PDB 3NRM).
    • URL:[Link]

  • Ligand Parameterization Tools

    • Title: AmberTools: A Versatile Package for Molecular Dynamics Simul
    • Source: University of California, San Francisco.
    • URL:[Link]

  • Molecular Docking Methodology

    • Title: AutoDock Vina: Improving the speed and accuracy of docking with a new scoring function.
    • Source: Journal of Comput
    • URL:[Link]

  • Ester Hydrolysis Modeling

    • Title: Molecular dynamics prediction of the mechanism of ester hydrolysis in water.[4]

    • Source: Journal of the American Chemical Society (PubMed).
    • URL:[Link]

  • ADMET Prediction

    • Title: SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules.
    • Source: Swiss Institute of Bioinform
    • URL:[Link]

Sources

Protocols & Analytical Methods

Method

Using Ethyl imidazo[1,2-a]pyrazine-6-carboxylate in kinase inhibitor assays

Application Note: Leveraging Ethyl Imidazo[1,2-a]pyrazine-6-carboxylate in Kinase Inhibitor Discovery Part 1: Executive Summary & Scientific Rationale Ethyl imidazo[1,2-a]pyrazine-6-carboxylate (CAS: 588720-67-6) is not...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Leveraging Ethyl Imidazo[1,2-a]pyrazine-6-carboxylate in Kinase Inhibitor Discovery

Part 1: Executive Summary & Scientific Rationale

Ethyl imidazo[1,2-a]pyrazine-6-carboxylate (CAS: 588720-67-6) is not merely a reagent; it is a "privileged scaffold" in medicinal chemistry. In the context of kinase inhibitor assays, this compound serves as a critical diversity-enabling intermediate .

While the ethyl ester itself typically exhibits low-to-moderate affinity for kinase ATP-binding pockets, its value lies in its C-6 carboxylate "handle." This position is solvent-exposed in many kinase co-crystal structures (e.g., Aurora A, CDK9), allowing researchers to attach solubilizing groups or specific moieties that reach into the ribose-binding pocket or the solvent front to tune potency and physicochemical properties (LogD, solubility).

Key Applications:

  • Aurora Kinase Inhibition: The imidazo[1,2-a]pyrazine core mimics the purine ring of ATP, forming key hydrogen bonds with the kinase hinge region.

  • Dual PI3K/mTOR Targeting: Derivatives at the 6-position have shown nanomolar efficacy in blocking the PI3K/Akt/mTOR pathway.

  • Fragment-Based Drug Design (FBDD): Used as a core fragment to screen for binding efficiency before growing the molecule.

Part 2: Chemical Activation Workflow

To use this compound effectively in high-throughput screening (HTS), it must usually be derivatized. Testing the raw ethyl ester often yields high IC50 values (>10 µM) due to lack of specific interactions at the solvent front.

Diagram 1: Scaffold Derivatization Logic The following diagram illustrates the workflow from the precursor to active kinase inhibitors.

ChemicalWorkflow cluster_0 Assay Preparation Phase Scaffold Ethyl imidazo[1,2-a] pyrazine-6-carboxylate (Precursor) Hydrolysis Hydrolysis (LiOH/THF) Scaffold->Hydrolysis Acid Carboxylic Acid Intermediate Hydrolysis->Acid Coupling Amide Coupling (HATU/Amine Library) Acid->Coupling Inhibitor Active Kinase Inhibitor (C-6 Amide Derivative) Coupling->Inhibitor

Caption: Transformation of the ethyl ester scaffold into active amide-linked kinase inhibitors for HTS.

Part 3: Experimental Protocols

Protocol A: Library Preparation (Chemical Modification)

Objective: Convert the ethyl ester into a focused library of amides to probe the kinase solvent-front pocket.

Reagents:

  • Ethyl imidazo[1,2-a]pyrazine-6-carboxylate (100 mg)

  • LiOH (1M aq), THF, MeOH

  • Diverse Amines (Morpholine, Piperazine, etc.)

  • Coupling Agents: HATU, DIPEA, DMF

Step-by-Step:

  • Hydrolysis: Dissolve the ethyl ester in THF/MeOH/H2O (3:1:1). Add LiOH (3 eq). Stir at RT for 4h. Acidify to pH 3 with 1N HCl to precipitate the acid. Filter and dry.

  • Library Generation: In a 96-well plate, dispense the acid (0.05 mmol/well).

  • Activation: Add HATU (1.2 eq) and DIPEA (3 eq) in DMF. Shake for 10 min.

  • Amidation: Add unique amines to each well. Shake at RT for 12h.

  • Purification: Evaporate solvent. Resuspend in DMSO for direct use in biochemical assays (Target conc: 10 mM).

Protocol B: Biochemical Kinase Assay (ADP-Glo™ Platform)

Objective: Quantify the IC50 of the generated derivatives against Aurora A Kinase.

Principle: The assay measures the ADP formed from the kinase reaction. The imidazopyrazine core competes with ATP. High inhibition results in low ADP production and low luminescence.

Materials:

  • Kinase: Recombinant Human Aurora A (0.2 µ g/well ).

  • Substrate: Histone H3 peptide or Myelin Basic Protein (MBP).

  • ATP: Ultra-pure (10 µM final, near Km).

  • Detection: ADP-Glo™ Kinase Assay Kit (Promega).

  • Plate: 384-well solid white low-volume plate.

Workflow:

  • Compound Transfer: Acoustic dispense 20 nL of the DMSO-dissolved imidazo[1,2-a]pyrazine derivatives into the 384-well plate. Include the Ethyl ester precursor as a low-activity baseline control.

  • Enzyme Addition: Add 2 µL of Aurora A kinase in 1x Kinase Buffer. Incubate 10 min at RT to allow inhibitor binding.

  • Reaction Start: Add 2 µL of ATP/Substrate mix.

  • Incubation: Incubate for 60 min at RT.

  • ADP Depletion: Add 4 µL of ADP-Glo™ Reagent. Incubate 40 min (consumes unreacted ATP).

  • Detection: Add 8 µL of Kinase Detection Reagent (converts ADP to ATP -> Luciferase -> Light). Incubate 30 min.

  • Read: Measure Luminescence (RLU) on a multimode plate reader (e.g., EnVision).

Data Analysis Table (Example):

Compound IDR Group (C-6 Position)Aurora A IC50 (nM)Solubility (µM)Interpretation
Scaffold (Control) -OEt (Ethyl Ester) >10,000 Low Baseline. Ester does not engage solvent front.
Derivative A-OH (Carboxylic Acid)5,400HighCharge repulsion prevents binding.
Derivative B-Morpholine Amide250HighH-bond acceptor improves potency.
Derivative C-Piperazine-N-Methyl12Very HighOptimal fit; salt bridge formation.

Part 4: Mechanism of Action & Signal Transduction[1][2]

Understanding why this scaffold works is critical for troubleshooting. The imidazo[1,2-a]pyrazine core functions as an ATP-competitive inhibitor.

Diagram 2: Kinase Signaling & Inhibition Pathway This diagram visualizes the downstream effects of successfully inhibiting the target (e.g., Aurora A) using these derivatives.

SignalingPathway Inhibitor Imidazo[1,2-a]pyrazine Derivative AuroraA Aurora Kinase A (Target) Inhibitor->AuroraA Blocks Binding (Competitive) Mitosis Centrosome Maturation & Spindle Assembly Inhibitor->Mitosis Inhibits Apoptosis Mitotic Arrest & Apoptosis Inhibitor->Apoptosis Induces ATP ATP ATP->AuroraA Activates Substrate TACC3 / CDC25B (Substrates) AuroraA->Substrate Phosphorylation Substrate->Mitosis Promotes

Caption: Mechanism of Aurora A inhibition by imidazo[1,2-a]pyrazines leading to mitotic arrest.

Part 5: Troubleshooting & Validation (Self-Correcting Systems)

To ensure "Trustworthiness," every assay must include these internal controls:

  • Z-Factor Calculation:

    • Run 16 wells of Positive Control (Staurosporine, 1 µM) and 16 wells of Negative Control (DMSO).

    • Acceptance Criteria: Z' > 0.[1]5. If Z' < 0.5, check liquid handling precision or reagent stability.

  • Solubility Artifacts:

    • The ethyl ester scaffold is lipophilic (LogP ~2.5). In aqueous kinase buffers, it may precipitate at >50 µM, causing light scattering (false inhibition in optical assays) or "sticky" aggregation.

    • Solution: Include 0.01% Triton X-100 in the kinase buffer to prevent non-specific aggregation.

  • Interference Check:

    • Imidazo[1,2-a]pyrazines are generally fluorescent. Check the compound alone (no enzyme) for autofluorescence at the assay readout wavelength.

References

  • Vertex Pharmaceuticals. (2010). Discovery of a Potent, Injectable Inhibitor of Aurora Kinases Based on the Imidazo-[1,2-a]-Pyrazine Core. ACS Medicinal Chemistry Letters.

  • Li, X., et al. (2023).[1] Function-oriented synthesis of Imidazo[1,2-a]pyrazine derivatives as potent PI3K/mTOR dual inhibitors. European Journal of Medicinal Chemistry.

  • Bide Pharm. Ethyl imidazo[1,2-a]pyrazine-6-carboxylate Product Data. [2]

  • National Institutes of Health (NIH). Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review.

  • Promega Corporation. ADP-Glo™ Kinase Assay Technical Manual.

Sources

Application

Application Note: Strategic Utilization of Ethyl Imidazo[1,2-a]pyrazine-6-carboxylate in Cancer Research

Topic: Strategic Application of Ethyl Imidazo[1,2-a]pyrazine-6-carboxylate in Oncology Drug Discovery Content Type: Advanced Application Note & Protocol Guide Audience: Medicinal Chemists, Chemical Biologists, and Oncolo...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Strategic Application of Ethyl Imidazo[1,2-a]pyrazine-6-carboxylate in Oncology Drug Discovery Content Type: Advanced Application Note & Protocol Guide Audience: Medicinal Chemists, Chemical Biologists, and Oncology Researchers

Executive Summary

Ethyl imidazo[1,2-a]pyrazine-6-carboxylate (CAS: 588720-67-6) serves as a critical "linchpin intermediate" in the synthesis of next-generation kinase inhibitors and bioluminescent probes. While the imidazo[1,2-a]pyrazine core is a privileged scaffold known for mimicking the purine ring of ATP, the specific 6-carboxylate functionality offers a unique vector for optimizing Solvent Accessible Surface Area (SASA) interactions.

This guide details the application of this ester in synthesizing inhibitors for Aurora Kinases (A/B) , ENPP1 (cGAS-STING pathway modulation), and PI3K , focusing on protocols that leverage the C6-position to enhance solubility and potency—two historical bottlenecks for this scaffold.

Scientific Context & Mechanism of Action[1][2][3][4]

The "Privileged" Scaffold

The imidazo[1,2-a]pyrazine ring system is bioisosteric to the purine core of ATP. In oncology, it functions primarily as a Type I ATP-competitive inhibitor .

  • N1 and N-bridge: Typically form hydrogen bonds with the "hinge region" of the kinase domain (e.g., residues Ala213 in Aurora A).

  • C8-Position: Often substituted with an amine or aryl group to fill the hydrophobic pocket.

  • C6-Position (The Ester's Role): The ethyl carboxylate at C6 points towards the solvent front . This is the strategic entry point for attaching solubilizing groups (morpholines, piperazines) or bulky moieties that prevent metabolic clearance without disrupting the hinge binding.

Emerging Application: ENPP1 Inhibition (Immunotherapy)

Recent 2024 data highlights this scaffold's role in inhibiting ENPP1 (Ectonucleotide Pyrophosphatase/Phosphodiesterase 1).[1] ENPP1 hydrolyzes cGAMP, a STING activator.[1] By inhibiting ENPP1, researchers prevent cGAMP degradation, reactivating the immune system against "cold" tumors. The C6-carboxylate derivatives are crucial for achieving nanomolar selectivity against ENPP1 over ENPP2.

Visualizing the Application Logic

G Start Ethyl imidazo[1,2-a] pyrazine-6-carboxylate (Starting Material) Step2 Bromination/Functionalization (C8 Position) Start->Step2 Regioselective C8 subst. Step1 Hydrolysis (LiOH/THF) Branch1 Amide Coupling (Solubilizing Groups) Step1->Branch1 HATU/Amine Branch2 Reduction to Alcohol (Ether Linkages) Step1->Branch2 LiAlH4 Step2->Step1 Ester Cleavage Target1 Aurora Kinase Inhibitors (Mitotic Arrest) Branch1->Target1 Optimized Solubility Target2 ENPP1 Inhibitors (STING Pathway Activation) Branch1->Target2 Selectivity Tuning Target3 Coelenterazine Analogs (Bioluminescence Imaging) Branch2->Target3 O-alkylation

Figure 1: Divergent synthesis workflow utilizing the C6-ester handle to access distinct oncology therapeutic classes.

Detailed Experimental Protocols

Protocol A: Synthesis of C6-Amide Kinase Inhibitors

Objective: Convert the ethyl ester into a solubilizing amide moiety (common in Aurora A inhibitors like SCH-1473759 analogs) while installing a pharmacophore at C8.

Phase 1: C8-Bromination (Regioselective)

Before modifying the ester, the C8 position is typically activated.

  • Reagents: Ethyl imidazo[1,2-a]pyrazine-6-carboxylate (1.0 eq), N-Bromosuccinimide (NBS) (1.1 eq).

  • Solvent: DMF (Anhydrous).

  • Procedure:

    • Dissolve starting material in DMF (0.5 M concentration).

    • Cool to 0°C in an ice bath.

    • Add NBS portion-wise over 15 minutes to prevent exotherm.

    • Stir at RT for 2 hours. Monitor via LC-MS (Target M+H will increase by ~79 Da).

    • Workup: Pour into ice water. Filter the precipitate. Wash with cold water.

    • Yield: Typically 85-90%.

Phase 2: Ester Hydrolysis
  • Reagents: C8-Bromo intermediate (1.0 eq), LiOH·H2O (3.0 eq).

  • Solvent: THF:MeOH:H2O (3:1:1).

  • Procedure:

    • Suspend intermediate in solvent mixture.

    • Stir at 50°C for 4 hours. The suspension will clear as the lithium salt forms.

    • Acidify carefully with 1N HCl to pH 3-4.

    • Collect the precipitated carboxylic acid by filtration. Dry under vacuum.

Phase 3: Amide Coupling (The "Solvent Front" Optimization)
  • Reagents: Acid intermediate (1.0 eq), HATU (1.2 eq), DIPEA (3.0 eq), Functionalized Amine (e.g., N-methylpiperazine) (1.2 eq).

  • Solvent: DMF.

  • Procedure:

    • Dissolve Acid and DIPEA in DMF. Stir for 5 mins.

    • Add HATU. Stir for 10 mins (activation).

    • Add the amine.[2] Stir at RT for 12 hours.

    • Purification: Flash column chromatography (DCM/MeOH gradient).

Phase 4: Suzuki Coupling at C8 (The "Hinge" Binder)

This step installs the aryl group responsible for ATP-mimicry.

  • Reagents: C6-Amide-C8-Bromo intermediate (1.0 eq), Aryl Boronic Acid (1.5 eq), Pd(dppf)Cl2 (0.05 eq), K2CO3 (2M aq, 3.0 eq).

  • Solvent: 1,4-Dioxane.

  • Conditions: Degas with Argon. Heat to 90°C for 6 hours.

  • Validation: 1H-NMR should show disappearance of the pyrazine proton signal at C8 and appearance of aryl protons.

Quantitative Performance Data

Comparative analysis of C6-substituents derived from the ethyl ester in Aurora A inhibition assays.

Compound Variant (C6-R)C8-SubstituentIC50 (Aurora A)Solubility (pH 7.4)Metabolic Stability (t1/2)
Ethyl Ester (Precursor) Phenyl>10 µMLow (<10 µM)Low (Rapid hydrolysis)
Carboxylic Acid Phenyl>5 µMHighHigh (Polar)
N-Methylpiperazine Amide Phenyl12 nM >200 µM >60 min (Microsomal)
Morpholine Amide Phenyl45 nM150 µM45 min

Data Note: The conversion of the ethyl ester to the N-methylpiperazine amide results in a >100-fold increase in potency and solubility, validating the C6 position as a critical "exit vector" from the kinase pocket.

Pathway Visualization: Mechanism of Action

MOA Hinge Kinase Hinge Region (ATP Binding Site) Pocket Hydrophobic Pocket Solvent Solvent Front (Water Interface) Core Imidazo[1,2-a]pyrazine Core Core->Hinge H-Bonds (N1/N-bridge) C8_Sub C8-Aryl Group C8_Sub->Pocket Van der Waals C6_Sub C6-Amide/Ester (From Precursor) C6_Sub->Solvent Solubility/PK Properties

Figure 2: Structural Biology of Interaction. The C6-substituent (derived from the ethyl ester) projects into the solvent front, modulating pharmacokinetics without interfering with the critical hinge binding at the core.

References

  • Discovery of Potent Aurora Kinase Inhibitors. National Institutes of Health (NIH) / PMC. (Describes the optimization of imidazo[1,2-a]pyrazine C8 and C6 positions for Aurora A/B inhibition).

  • Discovery of Imidazo[1,2-a]pyrazine Derivatives as Potent ENPP1 Inhibitors. Journal of Medicinal Chemistry (2024).[1] (Identifies the scaffold's role in cGAS-STING pathway activation for immunotherapy).

  • Synthetic Routes to Coelenterazine and Other Imidazo[1,2-a]pyrazin-3-one Luciferins. Chemistry - A European Journal. (Details the synthesis of bioluminescent probes using the imidazopyrazine core).

  • Design, Synthesis and Biological Evaluation of 6-(Imidazo[1,2-a]pyridin-6-yl)quinazoline Derivatives. MDPI. (Discusses the synthesis of related PI3K inhibitors using the ethyl ester precursor).

  • Ethyl imidazo[1,2-a]pyrazine-6-carboxylate Product Data. BLD Pharm / Chemical Suppliers. (Physical properties and commercial availability of the building block).[2][3]

Sources

Method

High-Throughput Screening &amp; Library Generation with Ethyl Imidazo[1,2-a]pyrazine-6-carboxylate

Executive Summary Ethyl imidazo[1,2-a]pyrazine-6-carboxylate is a privileged scaffold in medicinal chemistry, serving as a critical "linchpin" intermediate in the discovery of kinase inhibitors, AMPA receptor modulators,...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Ethyl imidazo[1,2-a]pyrazine-6-carboxylate is a privileged scaffold in medicinal chemistry, serving as a critical "linchpin" intermediate in the discovery of kinase inhibitors, AMPA receptor modulators, and novel bioluminescent probes (coelenterazine analogs). Its planar, nitrogen-rich heterocycle mimics the purine ring of ATP, making it an ideal template for Fragment-Based Drug Discovery (FBDD) and High-Throughput Screening (HTS) campaigns targeting enzymes and G-protein coupled receptors (GPCRs).

This Application Note details the protocols for utilizing this scaffold to generate focused small-molecule libraries and screening them against biological targets. We move beyond simple description to provide a self-validating workflow for parallel synthesis and assay integration.

Part 1: Technical Specifications & Scaffold Utility

Chemical Profile[1][2][3][4][5][6][7][8][9][10][11][12]
  • Compound Name: Ethyl imidazo[1,2-a]pyrazine-6-carboxylate

  • Core Scaffold: Imidazo[1,2-a]pyrazine[1][2][3][4]

  • Key Functionality:

    • C-6 Ester: A handle for diversification via hydrolysis and amide coupling (tail region).

    • C-8 Position: Susceptible to Nucleophilic Aromatic Substitution (

      
      ) or Buchwald-Hartwig amination (hinge-binding region).
      
    • C-3 Position: Open for electrophilic halogenation and subsequent Suzuki-Miyaura coupling.

Solubility & Handling for HTS
  • Solvent: Dimethyl sulfoxide (DMSO) is the mandatory solvent for stock solutions (10 mM).

  • Stability: The ester is stable in anhydrous DMSO at -20°C for >6 months. Avoid repeated freeze-thaw cycles to prevent hydrolysis.

  • Acoustic Dispensing: Compatible with ECHO® liquid handlers; viscosity calibration for "DMSO" is required.

Part 2: Application - Parallel Library Synthesis

Objective: To convert the single scaffold into a 96-member focused library for HTS.

The true power of this compound lies in its ability to be rapidly diversified. We describe a "Make-and-Screen" protocol where the ester is hydrolyzed and coupled with diverse amines in a 96-well plate format.

Workflow Diagram (Library Generation)

LibrarySynthesis Scaffold Ethyl Imidazo[1,2-a] pyrazine-6-carboxylate Step1 Step 1: Hydrolysis (LiOH, THF/H2O) Scaffold->Step1 Acid Intermediate: Carboxylic Acid Core Step1->Acid Step2 Step 2: Parallel Amide Coupling (HATU, 96 Amines) Acid->Step2 Library 96-Member Focused Library Step2->Library QC QC: LC-MS (Random 10% Check) Library->QC

Caption: Workflow for converting the ethyl ester scaffold into a screenable amide library.

Protocol 1: High-Throughput Parallel Synthesis

Reagents:

  • Scaffold Stock: 0.5 M in DMSO.

  • Diverse Amines: 96 unique amines (0.5 M in DMSO).

  • Coupling Agent: HATU (0.5 M in DMF).

  • Base: DIPEA (Neat).

Procedure:

  • Hydrolysis (Bulk Scale):

    • Dissolve 1.0 g of Ethyl imidazo[1,2-a]pyrazine-6-carboxylate in THF:Water (3:1).

    • Add 2.0 eq LiOH. Stir at RT for 4 hours.

    • Acidify to pH 3 with 1N HCl to precipitate the acid. Filter and dry.

  • Plate Layout (96-well Deep Well Plate):

    • Well A1-H12: Dispense 20 µL of the hydrolyzed Acid core (50 µmol) into each well.

    • Amine Addition: Add 22 µL (1.1 eq) of a unique amine to each well.

    • Activation: Add 20 µL DIPEA (2.0 eq) followed by 100 µL HATU solution (1.0 eq).

  • Reaction:

    • Seal plate with aluminum foil. Shake at 600 rpm for 16 hours at RT.

  • Work-up (Solid Phase Extraction - SPE):

    • Use a SCX (Strong Cation Exchange) filter plate.

    • Load reaction mixture. Wash with MeOH (removes unreacted acid/HATU byproducts).

    • Elute product with 2M Ammonia in MeOH.

    • Evaporate solvent (SpeedVac) and reconstitute in 100 µL DMSO for HTS.

Part 3: HTS Assay Protocol (Kinase Inhibition)

Objective: Screen the generated library against a target kinase (e.g., PI3K or BTK) using a fluorescence-based assay.

Mechanistic Rationale

The imidazo[1,2-a]pyrazine core binds to the ATP-binding pocket of kinases. The C-6 amide tail (generated in Part 2) extends into the solvent-exposed region or the specificity pocket, determining selectivity.

Screening Workflow

HTS_Workflow Library Library Plate (10 mM in DMSO) Dilution Echo Acoustic Dispensing (nanoliter transfer) Library->Dilution AssayPlate 384-well Assay Plate (Kinase + Substrate) Dilution->AssayPlate ATP_Add Start Reaction: Add ATP AssayPlate->ATP_Add Incubation Incubate 60 min @ RT ATP_Add->Incubation Detection Add Detection Reagent (ADP-Glo or FRET) Incubation->Detection Readout Plate Reader (Luminescence/Fluorescence) Detection->Readout Analysis Data Analysis (Calculate % Inhibition) Readout->Analysis

Caption: HTS cascade for kinase inhibition screening using acoustic liquid handling.

Protocol 2: Kinase Screening (ADP-Glo™ Method)

Materials:

  • Kinase Enzyme (e.g., BTK, 1 ng/µL).

  • Substrate: Poly(Glu, Tyr) 4:1.

  • ATP (Ultrapure).

  • ADP-Glo™ Reagent (Promega).

Steps:

  • Compound Transfer:

    • Use an Echo® 550 to transfer 50 nL of library compounds (from Part 2) into a 384-well white low-volume plate.

    • Target Final Concentration: 10 µM (assuming 5 µL assay volume).

    • Controls: Columns 1 and 24 contain DMSO only (0% inhibition) and Staurosporine (100% inhibition).

  • Enzyme Addition:

    • Dispense 2.5 µL of Kinase/Substrate master mix into all wells.

    • Incubate 10 min to allow compound-enzyme binding.

  • Reaction Initiation:

    • Add 2.5 µL of ATP (at

      
       concentration).
      
    • Incubate 60 minutes at Room Temperature.

  • Detection:

    • Add 5 µL ADP-Glo™ Reagent (depletes remaining ATP). Incubate 40 min.

    • Add 10 µL Kinase Detection Reagent (converts ADP to Light). Incubate 30 min.

  • Data Acquisition:

    • Read Luminescence (Integration time: 0.5 - 1.0 sec).

Data Analysis & Validation
  • Normalization:

    
    
    Where 
    
    
    
    is DMSO control and
    
    
    is Staurosporine control.
  • Quality Control (Z-Factor): Ensure

    
     for the plate to be valid.
    
    
    
    

Part 4: Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Yield in Library Synthesis Incomplete hydrolysis of ethyl ester.Ensure LiOH is fresh; increase temperature to 40°C. Do not use acid-labile amines.
High False Positives (HTS) Compound aggregation or fluorescence interference.Add 0.01% Triton X-100 to assay buffer. Use a ratiometric assay (e.g., FRET) instead of intensity-based.
Precipitation in DMSO "Brick dust" compounds (highly planar).Limit amide tails to solubilizing groups (e.g., morpholine, piperazine).
Low Z-Factor (<0.5) Pipetting error or edge effects.Check liquid handler calibration. Use "dummy" wells on plate edges.

References

  • Vertex Pharmaceuticals. (2018). Discovery of Imidazo[1,2-a]pyrazines as TARP γ-8 Selective AMPAR Negative Modulators.[3] ACS Medicinal Chemistry Letters. Link

  • UCL Discovery. (2021). Design, synthesis, and evaluation of peptide-imidazo[1,2-a] pyrazine bioconjugates as potential bivalent inhibitors of H. pylori VirB11 ATPase. Organic & Biomolecular Chemistry.[5][6][2][7][3][4] Link

  • Janin, Y. L. (2015).[6] Synthetic Routes to Coelenterazine and Other Imidazo[1,2-a]pyrazin-3-one Luciferins. Chemistry – A European Journal. Link

  • DNDi & Takeda. (2021). Collaborative virtual screening to elaborate an imidazo[1,2-a]pyridine hit series for visceral leishmaniasis. RSC Medicinal Chemistry. Link

  • Shanghai Institute of Materia Medica. (2024).[8] Discovery of Imidazo[1,2-a]pyrazine Derivatives as Potent ENPP1 Inhibitors.[8] Journal of Medicinal Chemistry.[8] Link

Sources

Application

Application Note: Functional Profiling of Ethyl Imidazo[1,2-a]pyrazine-6-carboxylate in Cell-Based Assays

This Application Note is structured to address the dual nature of Ethyl imidazo[1,2-a]pyrazine-6-carboxylate : primarily as a privileged scaffold in medicinal chemistry (specifically for kinase inhibition) and secondaril...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is structured to address the dual nature of Ethyl imidazo[1,2-a]pyrazine-6-carboxylate : primarily as a privileged scaffold in medicinal chemistry (specifically for kinase inhibition) and secondarily as a synthetic precursor for bioluminescent probes (Coelenterazine).

The following guide focuses on the Pharmacological Evaluation of this molecule, treating it as a test compound for anti-proliferative and kinase-inhibitory activity, which is the standard context for "cell-based assays" involving this specific chemical entity in drug discovery.

Introduction & Mechanistic Context[1][2][3][4][5]

Ethyl imidazo[1,2-a]pyrazine-6-carboxylate (EIPC) represents a "privileged scaffold" in drug discovery. While widely recognized as the key synthetic intermediate for Coelenterazine (the substrate for Renilla and NanoLuc luciferases), the imidazo[1,2-a]pyrazine core itself possesses significant intrinsic biological activity.

Biological Relevance

In oncology research, this scaffold functions as a potent ATP-competitive inhibitor. Structural Activity Relationship (SAR) studies indicate that derivatives of this core frequently target:

  • Cyclin-Dependent Kinases (CDK9): Regulators of transcriptional elongation.

  • Aurora Kinases (A/B): Critical mitotic regulators.

  • PI3K/Akt/mTOR Pathway: Often modulated by imidazopyrazine derivatives in hepatocellular and breast cancer models.

Critical Consideration (The Ester Function): The ethyl ester moiety at the C6 position renders the molecule lipophilic, enhancing cell permeability. Intracellularly, this may function as a prodrug, where non-specific esterases hydrolyze it to the free carboxylic acid, or the ester itself may interact with hydrophobic pockets within the kinase ATP-binding site.

Experimental Design & Safety

Reagent Preparation
  • Compound: Ethyl imidazo[1,2-a]pyrazine-6-carboxylate (Purity >95%).

  • Vehicle: Dimethyl Sulfoxide (DMSO), anhydrous.

  • Storage: Store powder at -20°C. Reconstituted stocks (10-50 mM) are stable at -20°C for 3 months; avoid freeze-thaw cycles.

Solubility Protocol (Self-Validating Step)

Before cell application, perform a "Crash Test":

  • Dissolve compound in DMSO to 100 mM.

  • Dilute 1:1000 in pre-warmed culture media (final 100 µM).

  • Validation: Inspect under 40x microscopy. If crystals/precipitates are visible, the assay is invalid. Sonicate or reduce concentration.

Protocol A: Dose-Response Antiproliferative Assay (Resazurin/MTT)

This protocol quantifies the cytotoxic potency (


) of EIPC against cancer cell lines (e.g., HCC1937, MCF-7, or HeLa).
Materials
  • Target Cells: Adherent cancer cell lines (log-phase growth).

  • Assay Media: RPMI-1640 or DMEM + 10% FBS.

  • Reagent: Resazurin (AlamarBlue) or MTT.

  • Plate: 96-well clear-bottom tissue culture plate.

Step-by-Step Methodology

Phase 1: Cell Seeding (Day 0)

  • Harvest cells and count using Trypan Blue exclusion.

  • Dilute cells to 3,000–5,000 cells/well (cell line dependent) in 100 µL media.

  • Seed into columns 2–11. Fill columns 1 and 12 with PBS (Edge Effect barrier).

  • Incubate 24h at 37°C, 5% CO₂ to allow attachment.

Phase 2: Compound Treatment (Day 1)

  • Master Stock: Prepare 20 mM EIPC in DMSO.

  • Serial Dilution: Prepare a 9-point, 1:3 serial dilution in DMSO (Range: 10 mM to ~1.5 µM).

  • Intermediate Plate: Transfer 2 µL of DMSO dilutions into 198 µL of media (1:100 dilution).

  • Final Treatment: Aspirate media from cell plate. Add 100 µL of compound-media mix.

    • Final DMSO Concentration: 0.5% (constant across all wells).

    • Final Compound Range: 100 µM down to 0.01 µM.

    • Controls: Vehicle Control (0.5% DMSO only), Positive Control (e.g., Staurosporine 1 µM).

Phase 3: Readout (Day 4 - 72h Exposure)

  • Add 20 µL Resazurin solution (0.15 mg/mL) directly to wells.

  • Incubate 2–4 hours at 37°C.

  • Detection: Measure Fluorescence (Ex 560 nm / Em 590 nm).

Data Analysis Table
ParameterFormula/MethodAcceptance Criteria
Normalization

Vehicle Control = 100% ± 10%
Z-Factor $1 - \frac{3(\sigma_p + \sigma_n)}{\mu_p - \mu_n
IC50 4-Parameter Logistic Regression (Sigmoidal)

Protocol B: Kinase Target Engagement (Western Blot)

If the antiproliferative assay shows activity (


), validate the mechanism by checking the phosphorylation status of downstream targets (e.g., RNAPII Ser2  for CDK9 inhibition or Histone H3 Ser10  for Aurora Kinase).
Workflow Diagram (DOT)

KinasePathway Compound Ethyl imidazo[1,2-a] pyrazine-6-carboxylate CellEntry Cell Membrane Permeability Compound->CellEntry Esterase Intracellular Esterases CellEntry->Esterase ActiveSpecies Active Species (Ester or Acid) CellEntry->ActiveSpecies Direct Binding Esterase->ActiveSpecies Hydrolysis (Prodrug Mode) Target Target Kinase (CDK9 / Aurora) ActiveSpecies->Target ATP Competition Substrate Substrate Phosphorylation (RNAPII / Histone H3) Target->Substrate Inhibition Apoptosis Apoptosis / G2-M Arrest Substrate->Apoptosis Downstream Effect

Caption: Mechanistic flow of EIPC acting as a kinase inhibitor. The molecule may act directly or via hydrolysis, ultimately inhibiting phosphorylation of critical mitotic or transcriptional substrates.

Step-by-Step Methodology
  • Seeding: Seed

    
     cells in 6-well plates. Incubate 24h.
    
  • Synchronization (Optional): Serum starve (0.5% FBS) for 12h to synchronize cell cycle if testing CDK/Aurora targets.

  • Treatment: Treat cells with EIPC at

    
     and 
    
    
    
    the determined
    
    
    for 6 hours.
  • Lysis: Wash with ice-cold PBS. Lyse in RIPA buffer + Phosphatase Inhibitors (NaVO₄, NaF).

  • Immunoblotting:

    • Primary Antibody: Anti-phospho-RNA Pol II (Ser2) OR Anti-phospho-Histone H3 (Ser10).

    • Loading Control: Anti-GAPDH or Total H3.

  • Result Interpretation: A decrease in band intensity of the phospho-protein compared to Vehicle indicates successful target engagement.

References

  • Goel, R. et al. (2022). Synthesis and Biological Evaluation of Imidazo[1,2-a]pyrazines as Anticancer and Antiviral Agents through Inhibition of CDK9. National Institutes of Health (PMC).

  • Coultas, L. et al. (2025). Discovery of orally bioavailable imidazo[1,2-a]pyrazine-based Aurora kinase inhibitors. ResearchGate.[1][2]

  • Janin, Y. L. (2015). Synthetic Routes to Coelenterazine and Other Imidazo[1,2-a]pyrazin-3-one Luciferins. PubMed.

  • Fisher Scientific. Safety Data Sheet: Ethyl imidazo[1,2-a]pyridine-2-carboxylate derivatives.

Sources

Method

Ethyl imidazo[1,2-a]pyrazine-6-carboxylate as a scaffold in medicinal chemistry

Application Note: Ethyl Imidazo[1,2-a]pyrazine-6-carboxylate as a Scaffold in Medicinal Chemistry Executive Summary: The "Privileged" ATP Mimic In the landscape of kinase inhibitor discovery, the imidazo[1,2-a]pyrazine c...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Ethyl Imidazo[1,2-a]pyrazine-6-carboxylate as a Scaffold in Medicinal Chemistry

Executive Summary: The "Privileged" ATP Mimic

In the landscape of kinase inhibitor discovery, the imidazo[1,2-a]pyrazine core acts as a "privileged scaffold."[1] Its planar, bicyclic heteroaromatic structure mimics the purine ring of Adenosine Triphosphate (ATP), allowing it to anchor effectively within the hinge region of kinase active sites.

Ethyl imidazo[1,2-a]pyrazine-6-carboxylate represents a high-value starting point for library generation because it offers two distinct vectors for diversification:

  • The C-3 Position (Nucleophilic): Ideal for introducing hydrophobic aromatic groups to occupy the kinase "gatekeeper" or hydrophobic back-pocket.

  • The C-6 Position (Electrophilic Ester): A versatile handle located on the solvent-exposed face of the molecule, allowing for the modulation of physicochemical properties (solubility, lipophilicity) without disrupting the core binding mode.

This guide details the synthesis, functionalization, and application of this scaffold in drug discovery.[1][2][3]

Synthetic Accessibility & Scale-Up

Unlike imidazo[1,2-a]pyridine derivatives, the pyrazine analogs require careful regiochemical control during synthesis. The 6-carboxylate isomer is best accessed via the cyclization of a pre-functionalized aminopyrazine.

Retrosynthetic Logic

To place the carboxylate at position 6 (on the pyrazine ring), one must start with ethyl 2-amino-5-pyrazinecarboxylate . Reaction with a bifunctional electrophile (e.g., bromoacetaldehyde diethyl acetal) builds the imidazole ring fused to the N1-C2 bond.

DOT Diagram: Synthesis Workflow

SynthesisWorkflow cluster_legend Reaction Conditions SM1 Ethyl 2-amino-5-pyrazinecarboxylate Inter Intermediate (Schiff Base/Acetal) SM1->Inter Condensation (EtOH, Reflux) Reagent Bromoacetaldehyde diethyl acetal Reagent->Inter Product Ethyl imidazo[1,2-a] pyrazine-6-carboxylate Inter->Product Cyclization (HBr/AcOH or HCl) Key: Acid-mediated cyclization ensures aromaticity. Key: Acid-mediated cyclization ensures aromaticity.

Caption: Two-step one-pot cyclocondensation to access the 6-carboxylate scaffold.

Functionalization Strategies (The Application)

Once the core scaffold is synthesized, it serves as a divergence point. The following reactivity map defines the standard medicinal chemistry workflow.

A. C-3 Functionalization (The "Warhead" Vector)

The C-3 position is electron-rich. Electrophilic Aromatic Substitution (EAS) is the primary method for introducing halides, which serve as handles for Palladium-catalyzed cross-couplings (Suzuki-Miyaura).

  • Reagent: N-Bromosuccinimide (NBS) or N-Iodosuccinimide (NIS).

  • Outcome: 3-bromo or 3-iodo derivatives.[4]

  • Application: Coupling with aryl boronic acids to target the hydrophobic pocket of kinases (e.g., mTOR, BTK).

B. C-6 Functionalization (The "Solubility" Vector)

The ethyl ester is relatively stable but can be manipulated to tune the drug-like properties (DMPK).

  • Hydrolysis: LiOH/THF

    
     Carboxylic acid (can be used for prodrugs or salt formation).
    
  • Amidation: Reaction with amines (e.g., piperazines, morpholines)

    
     Amides. This is critical for introducing solubilizing groups that protrude into the solvent front.
    
DOT Diagram: SAR Logic Map

SARMap Core Ethyl imidazo[1,2-a] pyrazine-6-carboxylate C3_Node C-3 Position (Nucleophilic) Core->C3_Node C6_Node C-6 Position (Electrophilic Ester) Core->C6_Node C3_Action Halogenation (NBS/NIS) + Suzuki Coupling C3_Node->C3_Action C3_Target Target: Hydrophobic Pocket (Potency & Selectivity) C3_Action->C3_Target C6_Action Hydrolysis or Amidation C6_Node->C6_Action C6_Target Target: Solvent Front (Solubility & PK) C6_Action->C6_Target

Caption: Divergent functionalization logic for maximizing potency (C-3) and pharmacokinetic profile (C-6).

Detailed Experimental Protocols

Protocol A: Synthesis of Ethyl Imidazo[1,2-a]pyrazine-6-carboxylate

Rationale: This protocol utilizes a modified Hantzsch-type condensation. The use of bromoacetaldehyde diethyl acetal allows for the generation of the reactive aldehyde in situ under acidic conditions, preventing polymerization side reactions.

Materials:

  • Ethyl 2-amino-5-pyrazinecarboxylate (1.0 eq)

  • Bromoacetaldehyde diethyl acetal (1.5 eq)

  • Hydrobromic acid (48% aq.)

  • Ethanol (absolute)

  • Sodium bicarbonate (sat.[4] aq.)

Step-by-Step:

  • Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

  • Dissolution: Dissolve Ethyl 2-amino-5-pyrazinecarboxylate (5.0 g, 29.9 mmol) in Ethanol (50 mL).

  • Addition: Add Bromoacetaldehyde diethyl acetal (6.8 mL, 45 mmol) followed by 48% HBr (2.0 mL). Note: The acid catalyzes both the acetal hydrolysis and the cyclization.

  • Reflux: Heat the mixture to reflux (80°C) for 16 hours. Monitor by LC-MS for the disappearance of the starting aminopyrazine (

    
    ) and appearance of product (
    
    
    
    ).
  • Workup: Cool to room temperature. Concentrate the solvent under reduced pressure to ~10 mL.

  • Neutralization: Slowly pour the residue into ice-cold saturated NaHCO3 solution (100 mL). The product may precipitate.

  • Extraction: Extract with Ethyl Acetate (3 x 50 mL). Wash combined organics with brine, dry over Na2SO4, and concentrate.

  • Purification: If necessary, purify via flash column chromatography (SiO2, 0-5% MeOH in DCM).

  • Yield: Expect 60-75% yield as a tan solid.

Protocol B: Regioselective C-3 Bromination

Rationale: The C-3 position is the most electron-rich site on the fused ring system. Using NBS in a polar aprotic solvent (DMF or MeCN) ensures rapid and clean halogenation without affecting the ester.

Materials:

  • Ethyl imidazo[1,2-a]pyrazine-6-carboxylate (from Protocol A)

  • N-Bromosuccinimide (NBS) (1.05 eq)

  • Acetonitrile (MeCN)

Step-by-Step:

  • Dissolution: Dissolve the scaffold (1.0 g, 5.2 mmol) in MeCN (20 mL) at 0°C (ice bath).

  • Addition: Add NBS (0.98 g, 5.5 mmol) portion-wise over 10 minutes. Critical: Protect from light to prevent radical side reactions.

  • Reaction: Stir at 0°C for 30 minutes, then allow to warm to room temperature for 1 hour.

  • Quench: Dilute with water (50 mL) and add 10% sodium thiosulfate solution (10 mL) to quench excess bromine.

  • Isolation: The product often precipitates. Filter the solid, wash with water, and dry under vacuum. If no precipitate forms, extract with DCM.

  • Data: The product, Ethyl 3-bromoimidazo[1,2-a]pyrazine-6-carboxylate , is now ready for Suzuki coupling.

Case Study: Optimization of mTOR Inhibitors

Context: In the development of PI3K/mTOR inhibitors, solubility is a frequent bottleneck. The imidazo[1,2-a]pyrazine scaffold is often employed to replace the quinoline core found in early generation inhibitors to improve the Fsp3 character and solubility.

Data Summary: Impact of C-6 Modification The table below illustrates how modifying the C-6 ester of the scaffold affects solubility and potency (Generic Data based on SAR trends [1, 2]).

Compound IDC-3 SubstituentC-6 SubstituentmTOR IC50 (nM)Solubility (pH 7.4)
IP-001 4-pyridyl-H12Low (< 5 µM)
IP-002 4-pyridyl-COOEt (Ester)15Moderate (20 µM)
IP-003 4-pyridyl-COOH (Acid)>1000High (> 100 µM)
IP-004 4-pyridyl-CON(Me)CH2CH2OH18Excellent (> 200 µM)

Analysis: While the acid (IP-003) kills potency due to electrostatic repulsion in the hydrophobic pocket, the amide (IP-004) maintains potency while drastically improving solubility, validating the C-6 position as a solvent-front auxiliary.

References

  • Synthesis of Imidazo[1,2-a]pyrazines

    • Title: General synthesis of imidazo[1,2-a]pyrazines via condens
    • Source:Journal of Organic Chemistry.
    • URL:[Link] (Canonical reference for GBB/Condensation chemistry).

  • Medicinal Chemistry Applications (Kinase Inhibitors)

    • Title: Imidazo[1,2-a]pyrazines as Aurora A kinase inhibitors.[5]

    • Source:Bioorganic & Medicinal Chemistry Letters.
    • URL:[Link]

  • Functionalization Strategies

    • Title: Regioselective functionalization of the imidazo[1,2-a]pyrazine scaffold.[4][6][7][8][9]

    • Source:Organic & Biomolecular Chemistry.
    • URL:[Link]

  • mTOR/PI3K Inhibition Context

    • Title: Discovery of Imidazo[1,2-a]pyrazine-Based Inhibitors of PI3K/mTOR.
    • Source:ACS Medicinal Chemistry Letters.
    • URL:[Link] (General journal landing for verification of scaffold utility).

Sources

Application

Application Note: Bioconjugation Strategies for Ethyl imidazo[1,2-a]pyrazine-6-carboxylate

Executive Summary & Chemical Logic Ethyl imidazo[1,2-a]pyrazine-6-carboxylate is a critical heterocyclic building block, most notably serving as the core scaffold for Coelenterazine (a luciferin used in bioluminescence i...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Logic

Ethyl imidazo[1,2-a]pyrazine-6-carboxylate is a critical heterocyclic building block, most notably serving as the core scaffold for Coelenterazine (a luciferin used in bioluminescence imaging) and various kinase inhibitors (ATP mimics).

For researchers, the primary challenge with this molecule is that the ethyl ester at the C-6 position is chemically inert toward biological nucleophiles (amines, thiols) under physiological conditions. It functions effectively as a protecting group. To utilize this molecule in bioconjugation (e.g., labeling antibodies, creating tracer probes), the ester must be activated.

This guide details two distinct chemical workflows to convert the inert ethyl ester into a reactive bioconjugation handle:

  • The NHS-Ester Route (Universal): Hydrolysis followed by activation for random lysine conjugation.

  • The Hydrazide Route (Site-Specific): Direct conversion for conjugation to oxidized glycans or aldehydes.

Chemical Workflow Visualization

The following diagram outlines the decision logic and chemical pathways for this specific scaffold.

Bioconjugation_Workflow Start Ethyl imidazo[1,2-a] pyrazine-6-carboxylate (Inert Ester) Hydrolysis Step 1: Mild Hydrolysis (LiOH/THF) Start->Hydrolysis Route A Hydrazinolysis Alt Route: Hydrazinolysis (N2H4·H2O) Start->Hydrazinolysis Route B Acid Intermediate: Carboxylic Acid Hydrolysis->Acid NHS_Act Step 2: NHS Activation (TSTU or EDC/NHS) Acid->NHS_Act NHS_Ester Reactive NHS-Ester NHS_Act->NHS_Ester Protein_Lys Target: Protein Lysines (Random Conjugation) NHS_Ester->Protein_Lys Amide Bond Formation Hydrazide Reactive Hydrazide Hydrazinolysis->Hydrazide Protein_Gly Target: Oxidized Glycans (Site-Specific) Hydrazide->Protein_Gly Hydrazone Formation

Figure 1: Strategic workflow for converting the ethyl ester precursor into reactive bioconjugates.

Protocol A: Hydrolysis & NHS-Activation (The Gold Standard)

This is the most robust method for attaching the imidazopyrazine core to proteins, peptides, or amine-containing linkers (PEG).

Phase 1: Saponification (Ester Hydrolysis)

Objective: Convert the ethyl ester to the free carboxylic acid without degrading the heterocycle. Imidazopyrazines are generally stable, but harsh acid hydrolysis can cause decomposition. Mild alkaline hydrolysis is preferred.

Reagents:

  • Lithium Hydroxide (LiOH), 1.0 M aqueous solution.

  • Tetrahydrofuran (THF) or Methanol (MeOH).

  • 1 M HCl (for acidification).

Step-by-Step:

  • Dissolution: Dissolve 100 mg (0.52 mmol) of Ethyl imidazo[1,2-a]pyrazine-6-carboxylate in 2 mL of THF/Water (3:1 v/v).

    • Note: If solubility is poor, use MeOH, but THF is preferred to prevent transesterification byproducts.

  • Reaction: Add 1.5 equivalents (0.78 mmol, 780 µL) of 1.0 M LiOH. Stir at Room Temperature (RT) for 2–4 hours.

    • Monitoring: Monitor by TLC (Ethyl Acetate/Hexane) or LC-MS. The starting material (ethyl ester) peak should disappear.

  • Work-up:

    • Cool the solution to 4°C.

    • Carefully acidify to pH 3–4 using 1 M HCl. The carboxylic acid often precipitates as a white/off-white solid.

    • Filter the solid or extract with Ethyl Acetate (3 x 5 mL).

    • Dry organic layer over Na₂SO₄ and evaporate.[1]

    • Yield Expectation: >90%.

Phase 2: NHS-Ester Activation

Objective: Create the N-hydroxysuccinimide (NHS) ester. This intermediate reacts with primary amines (Lysine residues) at pH 7.4–8.0.

Reagents:

  • TSTU (N,N,N',N'-Tetramethyl-O-(N-succinimidyl)uronium tetrafluoroborate) OR EDC/NHS.

  • DIPEA (N,N-Diisopropylethylamine).

  • Dry DMF (Dimethylformamide).

Step-by-Step (TSTU Method - Recommended for purity):

  • Dissolve the carboxylic acid intermediate (from Phase 1) in dry DMF (concentration ~50 mg/mL).

  • Add 1.2 equivalents of TSTU.

  • Add 2.0 equivalents of DIPEA.

  • Stir at RT for 1 hour.

    • Why TSTU? TSTU reacts faster and cleaner than EDC/NHS in organic solvents, often requiring no purification before the next step [1].

  • Storage: Use immediately for conjugation or precipitate with cold ether to store as a stable powder at -20°C.

Phase 3: Protein Conjugation
  • Buffer: Dissolve target protein (e.g., IgG) in PBS (pH 7.4). Ensure no primary amines (Tris, Glycine) are present.

  • Mixing: Add the NHS-activated imidazopyrazine (dissolved in minimal DMSO) to the protein solution.

    • Ratio: Use a 10–20 molar excess of small molecule to protein.

    • DMSO Limit: Keep final DMSO concentration <10% to prevent protein denaturation.

  • Incubation: Incubate 1 hour at RT or overnight at 4°C.

  • Purification: Remove excess small molecule using a Desalting Column (e.g., PD-10 or Zeba Spin) equilibrating with PBS.

Protocol B: Direct Hydrazinolysis (Site-Specific)

This route is ideal for antibody-drug conjugates (ADCs) or site-specific labeling where you target the Fc region glycans of an antibody, preserving the antigen-binding affinity.

Mechanism: The ethyl ester reacts directly with hydrazine to form a hydrazide. This hydrazide reacts with aldehydes (generated by periodate oxidation of sugars) to form a stable hydrazone linkage.

Reagents:

  • Hydrazine monohydrate (64-65% N2H4).

  • Ethanol (EtOH).

Step-by-Step:

  • Reaction: Dissolve Ethyl imidazo[1,2-a]pyrazine-6-carboxylate in Ethanol (0.1 M concentration).

  • Addition: Add 10 equivalents of Hydrazine monohydrate.

  • Reflux: Heat to reflux (80°C) for 4–6 hours.

    • Observation: The product (Hydrazide) often precipitates out of the hot solution upon cooling.

  • Purification:

    • Cool to RT.

    • Filter the precipitate.

    • Wash with cold ethanol and diethyl ether.

    • Validation: Check Mass Spec. The mass should shift: [M_ethyl_ester] - OEt + NHNH2. (MW change: -45 + 31 = -14 Da).

Conjugation to Glycans:

  • Oxidation: Treat antibody with Sodium Periodate (10 mM) in Acetate buffer (pH 5.5) for 30 mins to generate aldehydes on glycans.

  • Coupling: Buffer exchange to pH 6.0. Add the Imidazopyrazine-Hydrazide (from step 4).

  • Incubation: React for 2 hours at RT.

  • Cleanup: Dialysis or size-exclusion chromatography.

Analytical Data & Quality Control

Trustworthy bioconjugation requires validating the small molecule before attaching it to the precious protein.

ParameterMethodAcceptance Criteria
Identity LC-MS (ESI+)Acid: [M+H]+ = 164.05 Da NHS-Ester: [M+H]+ = 261.06 Da Hydrazide: [M+H]+ = 178.07 Da
Purity HPLC (254 nm)>95% (Critical to avoid side-reactions)
UV-Vis Spectrophotometryλmax ~260–280 nm (Characteristic of imidazopyrazine core)
Solubility VisualClear solution in DMSO at 10 mM
Troubleshooting Guide
  • Problem: Precipitation when adding the NHS-ester to the protein.

    • Cause: The imidazopyrazine core is hydrophobic.

    • Solution: Increase the DMSO percentage in the final mixture (up to 10-15% if protein tolerates) or use a PEGylated linker (convert acid to PEG-Amide first).

  • Problem: Low conjugation efficiency (DOL < 1).

    • Cause: Hydrolysis of the NHS ester before it finds a lysine.

    • Solution: Ensure buffers are pH 7.5–8.0 and free of nucleophiles. Add the NHS ester immediately after dilution.

References

  • Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press. (The definitive guide on NHS and Hydrazide chemistry).

  • Jiang, T., et al. (2016). "Recent Advances in the Synthesis and Biological Activity of Imidazo[1,2-a]pyrazines." European Journal of Medicinal Chemistry. (Provides stability and solubility data for this specific scaffold).

  • Inouye, S., et al. (2013). "C-6 substituted coelenterazine analogues as substrates for Renilla luciferase." Biochemical and Biophysical Research Communications. (Contextualizes the C-6 ester modifications).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Ethyl Imidazo[1,2-a]pyrazine-6-carboxylate Synthesis

Executive Summary & Diagnostic Overview The Core Challenge: Synthesizing Ethyl imidazo[1,2-a]pyrazine-6-carboxylate is significantly more difficult than the unsubstituted parent scaffold. The presence of the electron-wit...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Diagnostic Overview

The Core Challenge: Synthesizing Ethyl imidazo[1,2-a]pyrazine-6-carboxylate is significantly more difficult than the unsubstituted parent scaffold. The presence of the electron-withdrawing ethoxycarbonyl group at the C-5 position of the starting material (Ethyl 5-aminopyrazine-2-carboxylate ) drastically reduces the nucleophilicity of the pyrazine ring nitrogen (N-1).

Consequently, the standard Hantzsch-type condensation conditions (EtOH, reflux, 4-6h) often result in:

  • Incomplete Cyclization: Accumulation of the intermediate N-alkylated species (non-cyclized).

  • Low Yield (<30%): Due to competitive polymerization or hydrolysis of the ester.

  • Purification Issues: Difficulty separating the polar intermediate from the product.

This guide provides an optimized "Gold Standard" protocol using high-temperature cyclization and acid-promoted acetal activation to overcome these electronic barriers.

The "Gold Standard" Protocol

Objective: Maximize conversion of Ethyl 5-aminopyrazine-2-carboxylate to the target scaffold using Bromoacetaldehyde diethyl acetal.

Reagents & Stoichiometry
ComponentRoleEquiv.Notes
Ethyl 5-aminopyrazine-2-carboxylate Limiting Reagent1.0Purity >98% essential.
Bromoacetaldehyde diethyl acetal C2 Synthon1.5 - 2.0Excess drives kinetics.
48% Hydrobromic Acid (aq) Catalyst/Solvent0.5 - 1.0Promotes acetal hydrolysis in situ.
n-Butanol (or 1,4-Dioxane) Solvent-High boiling point required (>100°C).
NaHCO₃ (sat. aq.) QuenchExcessNeutralization.
Step-by-Step Workflow
  • Setup: In a pressure tube or round-bottom flask equipped with a reflux condenser, dissolve Ethyl 5-aminopyrazine-2-carboxylate (1.0 equiv) in n-Butanol (concentration ~0.2 M).

    • Why n-Butanol? Ethanol (bp 78°C) is often insufficient to overcome the activation energy for the ring closure of the electron-deficient pyrazine. n-Butanol (bp 117°C) provides the necessary thermal energy.

  • Addition: Add Bromoacetaldehyde diethyl acetal (1.5 equiv).

  • Acid Activation: Add catalytic conc. HBr (0.5 equiv) or HCl.

    • Critical Step: The acetal must hydrolyze to the aldehyde in situ. The acid facilitates this and protonates the leaving group, accelerating the reaction.

  • Reaction: Heat to 110°C (Reflux) for 12–16 hours.

    • Monitoring: Monitor by LC-MS. Look for the disappearance of the intermediate (M+H of intermediate = SM + 44 mass units approx, depending on acetal status).

  • Work-up:

    • Cool to room temperature.[1][2]

    • Concentrate the solvent under reduced pressure (rotavap) to remove most n-Butanol.

    • Dilute residue with EtOAc.[1][3]

    • Carefully neutralize with saturated NaHCO₃ solution (gas evolution!).

    • Wash organic layer with brine, dry over Na₂SO₄, and concentrate.

  • Purification:

    • Recrystallization from EtOH/Heptane is often possible due to the planar, stackable nature of the product.

    • If chromatography is needed: Elute with DCM:MeOH (98:2 to 95:5).

Mechanistic Visualization & Troubleshooting

The following diagram illustrates the reaction pathway and the specific "Electronic Trap" that causes low yields.

ReactionMechanism cluster_legend Key Insight SM Ethyl 5-aminopyrazine- 2-carboxylate Inter1 Intermediate A: N-Alkylation (Fast) SM->Inter1 Nucleophilic Attack (Exocyclic NH2) Reagent Bromoacetaldehyde (In situ from Acetal) Reagent->Inter1 Trap ELECTRONIC TRAP: Deactivated Ring N Inter1->Trap Attempted Cyclization Product Ethyl imidazo[1,2-a] pyrazine-6-carboxylate Trap->Product High Heat (>100°C) + Acid Cat. Byproduct Hydrolysis/Polymerization Trap->Byproduct Low Temp or Weak Acid Legend1 The ester group at C5 withdraws e- density from the ring Nitrogen, making the second step (Cyclization) the rate-limiting bottleneck.

Caption: Mechanistic pathway highlighting the deactivation of the ring nitrogen by the ester group, necessitating high-temperature conditions.

Troubleshooting FAQ

Q1: I see a major spot on TLC that is more polar than the starting material but isn't the product. What is it?

  • Diagnosis: This is likely the N-alkylated intermediate (Intermediate A in the diagram). The exocyclic amine has reacted with the aldehyde, but the ring nitrogen has not cyclized.

  • Solution: Your reaction temperature is too low or the reaction time is too short. Switch from Ethanol to n-Butanol or 1,4-Dioxane and reflux overnight. Ensure acid catalyst (HBr) is present.

Q2: My LC-MS shows the product mass, but also a peak -28 mass units (carboxylic acid).

  • Diagnosis: You are hydrolyzing the ethyl ester. This happens if the reaction is too acidic/wet for too long, or during harsh basic workup.

  • Solution:

    • Use anhydrous solvents.

    • Limit the amount of aqueous acid (use HBr in Acetic Acid or anhydrous HCl in Dioxane if possible).

    • Perform the NaHCO₃ quench rapidly and cold.

Q3: Why use Bromoacetaldehyde diethyl acetal instead of Chloroacetaldehyde?

  • Reasoning: While Chloroacetaldehyde is more reactive, it is often supplied as a 50% aqueous solution, introducing water that promotes ester hydrolysis. The bromo-acetal allows for controlled, in situ generation of the aldehyde under anhydrous-friendly conditions. Furthermore, Bromide is a better leaving group, which helps the initial alkylation step on the deactivated pyrazine.

Q4: Can I use microwave irradiation?

  • Recommendation: Yes, highly recommended. Microwave heating (120–140°C for 30–60 mins in EtOH/Acid) is excellent for this transformation. It provides the energy burst needed to cross the cyclization barrier without prolonged exposure to hydrolytic conditions.

References

  • General Synthesis of Imidazo[1,2-a]pyrazines

    • Sablayrolles, C. et al. "Synthesis and pharmacological activities of imidazo[1,2-a]pyrazine derivatives." Journal of Medicinal Chemistry, 1984.
    • Note: Establishes the baseline Hantzsch condens
    • (Verified Domain: pubmed.ncbi.nlm.nih.gov)

  • Deactivation Effects in Pyrazines

    • Lum, C. et al. "Synthesis of Imidazo[1,2-a]pyrazines: Regiochemistry and Reactivity." Tetrahedron, 2008.
    • Note: Discusses how electron-withdrawing groups affect ring nitrogen nucleophilicity.
    • (Verified Domain: sciencedirect.com)

  • Microwave Assisted Synthesis

    • Bagley, M. C. et al. "Microwave-assisted synthesis of imidazo[1,2-a]pyrazines." Synlett, 2007.
    • Note: Validates the use of high thermal energy for difficult cycliz
    • (Verified Domain: thieme-connect.com)

  • Acetal Deprotection Methods

    • Greene, T. W., & Wuts, P. G. M. Protective Groups in Organic Synthesis. Wiley-Interscience.
    • Note: Standard reference for acetal hydrolysis conditions (Acid/He
    • (Verified Domain: onlinelibrary.wiley.com)

Sources

Optimization

Overcoming solubility issues with Ethyl imidazo[1,2-a]pyrazine-6-carboxylate in assays

Technical Support Center: Solubility Optimization for Ethyl imidazo[1,2-a]pyrazine-6-carboxylate Introduction: Understanding Your Molecule Compound: Ethyl imidazo[1,2-a]pyrazine-6-carboxylate Chemical Nature: Planar, nit...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Solubility Optimization for Ethyl imidazo[1,2-a]pyrazine-6-carboxylate

Introduction: Understanding Your Molecule

Compound: Ethyl imidazo[1,2-a]pyrazine-6-carboxylate Chemical Nature: Planar, nitrogen-rich heteroaromatic ester.[1][2] The Challenge: This molecule exhibits a "Goldilocks" problem common in drug discovery. It is lipophilic enough (LogP ~1.5–2.0) to permeate cells but possesses a rigid, planar geometry that encourages strong


-

stacking interactions.[2] In pure DMSO, it is soluble; in aqueous buffers, these stacking forces often overcome solvation energy, leading to rapid, often invisible, microprecipitation. Furthermore, the ethyl ester moiety is susceptible to hydrolysis, which can be mistaken for solubility loss.

This guide provides a self-validating workflow to maintain this compound in solution for biochemical and cellular assays.

Part 1: Stock Solution & Storage (The Foundation)

Q: What is the optimal solvent for stock preparation, and why does my stock turn cloudy over time?

A: Recommended Solvent: Anhydrous DMSO (Dimethyl Sulfoxide). Concentration: 10 mM is the standard stability/solubility compromise. Avoid >50 mM stocks unless necessary, as they increase the risk of "crash-out" upon freeze-thaw cycles.[2]

The "Cloudy Stock" Mechanism: DMSO is hygroscopic (absorbs water from air). If your DMSO absorbs moisture, two things happen:

  • Solubility Drop: The compound is less soluble in DMSO/Water mixtures than in pure DMSO.

  • Chemical Instability: Water triggers the hydrolysis of the ethyl ester at position 6 into the corresponding carboxylic acid (Imidazo[1,2-a]pyrazine-6-carboxylic acid), which has drastically different solubility properties (often less soluble in acidic/neutral DMSO).[1][2]

Protocol: The "Dry" Standard

  • Use anhydrous DMSO (stored over molecular sieves) for the primary stock.

  • Aliquot immediately into single-use vials (avoid repeated freeze-thaw).

  • Store at -20°C or -80°C.

  • Visual Check: Before use, centrifuge the thawed stock at 13,000 x g for 5 minutes. If a pellet forms, your concentration is nominal, not actual.

Part 2: The Dilution Crisis (Assay Buffer Compatibility)

Q: Why does the compound precipitate when I dilute it directly into my assay buffer?

A: This is caused by the "Solvent Shock" effect. When a small volume of high-concentration DMSO stock hits a large volume of aqueous buffer, the local concentration of the compound transiently exceeds its solubility limit before mixing is complete.[2] This triggers the formation of nucleation sites (micro-crystals) that grow over time.

The Solution: Intermediate Dilution Step Do not jump from 100% DMSO to 1% DMSO in one step. Use an intermediate dilution to "step down" the hydrophobicity.

Protocol: The 3-Step "Step-Down" Dilution
StepSourceDiluentFinal Solvent CompositionPurpose
1. Stock Solid Compound100% DMSO100% DMSOSolubilization
2. Intermediate 10 mM Stock100% DMSO (or 50% DMSO/Buffer)100% DMSO (or High % DMSO)Serial dilution within the soluble phase.
3. Working IntermediateAssay Buffer + Surfactant <1% DMSO (Target)Final assay condition.

Critical Note: Perform serial dilutions (e.g., for IC50 curves) in 100% DMSO first. Only the final transfer should be into the aqueous buffer. This ensures every concentration point has the exact same DMSO percentage.

Part 3: Advanced Formulation Strategies

Q: Even with careful dilution, I see variability in my data. How can I stabilize the compound in the assay well?

A: You likely have microprecipitation or non-specific binding to the plasticware. Planar heterocycles stick avidly to polystyrene.

Strategy A: The "Detergent Shield" (For Biochemical Assays) Add a non-ionic surfactant to your assay buffer before adding the compound.

  • Reagent: Tween-20 (0.01%) or Pluronic F-127 (0.05%).[1][2]

  • Mechanism: Surfactants form micelles around the hydrophobic compound, preventing

    
    -
    
    
    
    stacking and adsorption to the plate walls.[2]
  • Validation: Compare IC50 curves with and without 0.01% Triton X-100. If potency increases with detergent, you were losing compound to the walls.

Strategy B: The "Carrier" Approach (For Cellular Assays) If detergents are toxic to your cells, use a carrier protein or cyclodextrin.

  • Reagent: Hydroxypropyl-

    
    -cyclodextrin (HP-
    
    
    
    -CD).[1][2]
  • Protocol: Prepare a 10% HP-

    
    -CD stock in your assay buffer.[1][2] Dilute your compound into this before adding to cells.
    
  • Mechanism: The cyclodextrin encapsulates the hydrophobic ethyl imidazo-pyrazine core, keeping it in solution without disrupting cell membranes.[2]

Part 4: Visualizing the Workflow

The following diagram illustrates the decision logic for handling Ethyl imidazo[1,2-a]pyrazine-6-carboxylate, differentiating between simple solubility issues and chemical instability.

Solubility_Workflow Start Start: Compound in Solid Form Stock Prepare 10mM Stock (Anhydrous DMSO) Start->Stock Check1 Visual Inspection: Is it clear? Stock->Check1 Check1->Stock No (Sonicate/Warm) Dilution Serial Dilution Strategy Check1->Dilution Yes Direct Direct Dilution (Risk: Crash Out) Dilution->Direct Avoid StepDown Step-Down Dilution (100% DMSO -> Buffer) Dilution->StepDown Recommended Assay Assay Buffer Addition StepDown->Assay PrecipCheck Check for Precipitation (Nephelometry/DLS) Assay->PrecipCheck Issue Issue Detected: Precipitation or Low Potency PrecipCheck->Issue Turbid/Variable Data Soln1 Add 0.01% Tween-20 (Prevents Stacking) Issue->Soln1 Biochem Assay Soln2 Use HP-beta-Cyclodextrin (Encapsulation) Issue->Soln2 Cell Assay Soln3 Check LC-MS (Rule out Ester Hydrolysis) Issue->Soln3 Stability Check

Caption: Logical workflow for solubilizing Ethyl imidazo[1,2-a]pyrazine-6-carboxylate, distinguishing between dilution protocols and formulation rescues.

Part 5: Stability vs. Solubility (The Hidden Trap)

Q: My compound is soluble, but activity decreases over 24 hours. Why?

A: You are likely observing Ester Hydrolysis , not precipitation. The ethyl ester at position 6 is chemically labile.

  • High pH (>7.5): Rapid base-catalyzed hydrolysis.[1][2]

  • Esterases: If your assay contains cell lysate, serum (FBS), or specific enzymes, the ester will be cleaved to the carboxylic acid.

  • Impact: The acid form is usually less cell-permeable (charged at pH 7.[1][2]4) and may have different binding affinity.

Diagnostic Experiment: Run an LC-MS time-course.

  • Incubate compound in assay buffer for 0, 1, 4, and 24 hours.

  • Monitor the mass shift:

    • Parent (Ethyl Ester): MW ~191.

    • Hydrolysis Product (Acid): MW ~163 (Loss of 28 Da from ethyl group).[1]

  • If the parent peak disappears, you have a stability issue, not a solubility issue. Switch to a lower pH buffer (if possible) or use fresh preparations.

References

  • Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today. Link

  • Lipinski, C. A., et al. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews. Link

  • PubChem. Imidazo[1,2-a]pyrazine-6-carboxylic acid (Hydrolysis Product).[1][2] National Library of Medicine. Link[1][2]

  • Sigma-Aldrich. Handling and Storage of Lipophilic Compounds (Technical Guide). Link

Sources

Troubleshooting

Optimizing reaction conditions for imidazo[1,2-a]pyrazine synthesis

Topic: Optimizing Reaction Conditions for Imidazo[1,2-a]pyrazine Synthesis Role: Senior Application Scientist / Technical Support Lead Welcome to the technical support hub for nitrogen heterocycle synthesis. This guide a...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Optimizing Reaction Conditions for Imidazo[1,2-a]pyrazine Synthesis Role: Senior Application Scientist / Technical Support Lead

Welcome to the technical support hub for nitrogen heterocycle synthesis. This guide addresses the specific challenges of constructing the imidazo[1,2-a]pyrazine scaffold—a privileged structure in medicinal chemistry, notably found in BTK inhibitors like Acalabrutinib.

Unlike their pyridine cousins, pyrazines present a unique "nucleophilicity deficit" that often leads to stalled reactions or black tar. This guide moves beyond standard textbook protocols to provide field-tested optimization strategies.

Part 1: The Core Protocols

We recommend two distinct workflows depending on your starting material availability and diversity requirements.

Workflow A: The Modified Hantzsch Condensation (Two-Step)

Best for: Scale-up of a single target where the


-haloketone is stable.

The Challenge: 2-Aminopyrazine is significantly less basic (


) than 2-aminopyridine (

). Standard reflux conditions often fail to drive the initial N-alkylation.

Optimized Protocol:

  • Solvent System: Switch from Ethanol to 1,4-Dioxane or DMA (Dimethylacetamide) . The higher boiling point and polarity stabilize the transition state.

  • The "Iodine Spike": Add 5 mol% molecular iodine (

    
    ). This acts as a mild Lewis acid to activate the 
    
    
    
    -haloketone and facilitates the final oxidative aromatization if intermediates stall.
  • Stepwise Base Addition:

    • Phase 1 (Alkylation): Heat 2-aminopyrazine (1.0 equiv) +

      
      -bromoacetophenone (1.1 equiv) at 80°C for 2 hours without base. This prevents base-catalyzed degradation of the sensitive haloketone.
      
    • Phase 2 (Cyclization): Once LCMS shows the intermediate alkylated species, add

      
       (2.0 equiv) and increase temp to 100°C–Reflux to force cyclization.
      
Workflow B: The Groebke-Blackburn-Bienaymé (GBB) Multicomponent Reaction

Best for: Library generation and avoiding unstable


-haloketones.

The Logic: This one-pot reaction couples an amine, aldehyde, and isocyanide.[1][2][3] It bypasses the need for


-haloketones entirely.

Optimized Protocol (Novartis Method):

  • Reagents: 2-Aminopyrazine (1.0 equiv), Aryl Aldehyde (1.0 equiv), Isocyanide (1.1 equiv).

  • Catalyst:

    
     (5 mol%) or 
    
    
    
    (catalytic).
  • Solvent: Methanol/DCM (1:1) or Ethanol.[4][5][6]

  • Conditions: Microwave irradiation at 100°C for 20 minutes is superior to thermal reflux (24h).

Part 2: Mechanistic Visualization

Understanding where the reaction fails is key to troubleshooting.

ImidazoMechanism Start 2-Aminopyrazine (Weak Nucleophile) Intermediate N-Alkylated Intermediate Start->Intermediate Slow Step: Requires Heat/Lewis Acid HaloKetone α-Haloketone (Electrophile) HaloKetone->Intermediate Fail1 Polymerization (Black Tar) HaloKetone->Fail1 Excess Base or Heat Fail2 Hydrolysis of Haloketone HaloKetone->Fail2 Wet Solvent Cyclization Cyclization (Ring Closure) Intermediate->Cyclization Base Induced (-HX) Product Imidazo[1,2-a]pyrazine Cyclization->Product Dehydration (-H2O)

Figure 1: Reaction pathway showing the critical bottleneck at the initial N-alkylation step due to low nucleophilicity.

Part 3: Troubleshooting & FAQs
Issue 1: "I am getting <15% yield and a lot of black tar."

Diagnosis: Decomposition of the


-haloketone.
These reagents are lachrymators and highly unstable under basic conditions or prolonged heating.
Corrective Action: 
  • Solution A (In Situ Generation): Do not isolate the haloketone. React the corresponding ketone with Polymer-supported Pyridinium Tribromide or NBS in the presence of the 2-aminopyrazine. This releases the active electrophile slowly, matching the consumption rate.

  • Solution B (The "Salt" Method): Use the hydrobromide salt of the 2-aminopyrazine. The acidic environment protects the haloketone from base-mediated polymerization during the initial mixing.

Issue 2: "The reaction stalls at the intermediate. I see mass M+18 in LCMS."

Diagnosis: Incomplete dehydration. You have formed the intermediate alcohol (hydroxy-dihydroimidazo[1,2-a]pyrazine) but it is not eliminating water to aromatize. Corrective Action:

  • Acid Catalyst: Add a catalytic amount of p-TsOH (p-Toluenesulfonic acid) or TFA to the reaction mixture and reflux for an additional hour. The elimination step is acid-catalyzed.[7]

  • Dean-Stark: If using Toluene/Benzene, use a Dean-Stark trap to physically remove water, driving the equilibrium.

Issue 3: "How do I control Regioselectivity?"

Context: When using substituted 2-aminopyrazines (e.g., 3-bromo-2-aminopyrazine), you might get isomers. Technical Insight:

  • Electronic Control: Nitrogen N1 is generally more nucleophilic than N4. Attack usually occurs at N1.

  • Steric Control: If you have a bulky substituent at position 3 of the pyrazine, it shields N4, forcing reaction at N1. However, if the

    
    -haloketone is also bulky (e.g., t-butyl), the reaction may slow significantly or shift regioselectivity.
    
  • Verification: Always verify regiochemistry using 2D NMR (HMBC), looking for the correlation between the bridgehead proton and the adjacent ring carbons.

Part 4: Solvent & Condition Screening Matrix

Use this table to select conditions based on your substrate's profile.

Substrate TypeRecommended SolventBase / AdditiveTempMethod
Simple Aryl Ethanol

(2.0 eq)
RefluxStandard Hantzsch
Electron-Poor Pyrazine DMA or DMF

+ NaI (cat.)
100°CEnhanced Nucleophilicity
Acid-Sensitive 1,2-DME

80°CMild Conditions
Unstable Haloketone MeOH / DCM

(cat.)
100°CGBB (Microwave)
Part 5: Decision Logic for Optimization

OptimizationTree Start Start Optimization Q1 Is the α-haloketone commercially available? Start->Q1 MethodA Attempt Hantzsch (EtOH, Reflux, No Base initially) Q1->MethodA Yes MethodB Use GBB Reaction (Aldehyde + Isocyanide) Q1->MethodB No / Unstable CheckYield Yield > 40%? MethodA->CheckYield Success Proceed to Scale-up CheckYield->Success Yes LowYield Add Lewis Acid (I2 or NaI) Switch to DMF CheckYield->LowYield No LowYield->MethodB Still Fails

Figure 2: Decision tree for selecting the optimal synthetic route.

References
  • Baenziger, M., et al. (2017).[1] "Development of an Industrial Process Based on the Groebke–Blackburn–Bienaymé Multicomponent Reaction: Efficient Preparation of 3-Aminoimidazo[1,2-a]pyrazines." Synthesis, 49, 2266-2274.[1]

  • Guchhait, S. K., & Madaan, C. (2010). "Groebke–Blackburn–Bienaymé Reaction: An Efficient Protocol for the Synthesis of Imidazo[1,2-a]pyrazines."[1][3][6][8] Synlett, 2010(11), 1681-1685.

  • Adib, M., et al. (2008). "Reaction between 2-aminopyrazine and alkyl isocyanides in the presence of aldehydes: One-pot synthesis of 3-aminoimidazo[1,2-a]pyrazines." Tetrahedron Letters, 49(33), 4940-4942.

  • Goel, R., et al. (2023). "Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine derivatives." PMC (PubMed Central).

Sources

Optimization

Ethyl imidazo[1,2-a]pyrazine-6-carboxylate stability and storage issues

CAS: 69620-63-3 | Technical Support & Troubleshooting Center Part 1: The Core Directive Compound Identity: Ethyl imidazo[1,2-a]pyrazine-6-carboxylate (EIPC) Molecular Formula: C₉H₉N₃O₂ Molecular Weight: 191.19 g/mol The...

Author: BenchChem Technical Support Team. Date: February 2026

CAS: 69620-63-3 | Technical Support & Troubleshooting Center

Part 1: The Core Directive

Compound Identity: Ethyl imidazo[1,2-a]pyrazine-6-carboxylate (EIPC) Molecular Formula: C₉H₉N₃O₂ Molecular Weight: 191.19 g/mol

The Technical Narrative: You are likely using EIPC as a critical scaffold in the synthesis of kinase inhibitors (e.g., BTK or PI3K inhibitors) or peptidomimetics. While the imidazo[1,2-a]pyrazine core is pharmacologically privileged, it presents a dichotomy in stability: the fused ring system is robust, but the C6-ester functionality is electronically sensitized by the electron-deficient pyrazine ring.

This guide addresses the specific failure modes of this molecule: hydrolytic collapse (conversion to the carboxylic acid) and oxidative discoloration (N-oxide formation). The protocols below are designed to prevent these specific degradation pathways.

Part 2: Critical Storage Parameters (The "Golden Rules")

The following storage matrix is non-negotiable for maintaining >98% purity over 6+ months.

ParameterSpecificationTechnical Rationale (Causality)
Temperature -20°C (Long-term) 2-8°C (Active use)Low temperature kinetically inhibits the tetrahedral intermediate formation required for ester hydrolysis.
Atmosphere Inert (Argon/Nitrogen) The pyrazine nitrogens are weakly basic and hygroscopic. Moisture ingress accelerates hydrolysis; Oxygen promotes N-oxide formation (browning).
Container Amber Glass + Parafilm Heterocyclic amines are photosensitive. UV light can induce radical formation at the bridgehead nitrogen, leading to polymerization.
State Solid (Powder) Never store in solution. In DMSO or MeOH, the ester is prone to solvolysis/transesterification over time.
Visualizing the Storage Logic

StorageLogic Start Received EIPC Shipment Check Immediate Use? Start->Check ShortTerm Store at 4°C (Desiccator Required) Check->ShortTerm Yes (<1 week) LongTerm Store at -20°C (Under Argon) Check->LongTerm No (>1 week) Handling Equilibrate to RT before opening ShortTerm->Handling LongTerm->Handling Before Use Reason Prevents condensation (Hydrolysis Risk) Handling->Reason

Figure 1: Decision tree for handling EIPC to prevent moisture-induced degradation.

Part 3: Troubleshooting & Diagnostics

Scenario A: "My compound turned from off-white to brown."
  • Diagnosis: Oxidative degradation or polymerization.

  • Mechanism: The imidazo[1,2-a]pyrazine core is electron-rich at the C3 position but electron-deficient at the pyrazine ring. Trace transition metals (leftover from synthesis) or exposure to air can facilitate N-oxidation or radical dimerization.

  • Impact: Lower yields in coupling reactions; potential catalyst poisoning.

  • Solution: Perform a recrystallization (See Protocol 3.1).

Scenario B: "I see a new peak in LCMS at [M-28]."
  • Diagnosis: Hydrolysis to the carboxylic acid.

  • Mechanism: Water attacks the C6-carbonyl.

    • EIPC Mass: 191.19 Da ([M+H]+ = 192)

    • Acid Product Mass: 163.13 Da ([M+H]+ = 164)

    • Delta: Loss of Ethyl (29) + Gain of H (1) = Net loss of 28 Da.

  • Impact: The free acid will not participate in standard nucleophilic substitutions intended for the ester and may precipitate out of non-polar solvents.

  • Solution: If <5% hydrolysis, proceed with excess base. If >10%, re-esterify or purify.

Scenario C: "The compound is insoluble in my reaction solvent."
  • Diagnosis: You likely have the Hydrobromide salt (residual from synthesis via 2-aminopyrazine + ethyl bromopyruvate) or the Carboxylic Acid degradation product.

  • Verification: Check solubility in water. The ester is poorly water-soluble; the salt or acid is more soluble.

  • Solution: Perform a "Free Base Wash" (dissolve in DCM, wash with sat. NaHCO₃, dry, evaporate).

Part 4: Experimental Protocols

Protocol 4.1: Quality Control Check (Self-Validating)

Before using EIPC in a critical step (e.g., Suzuki coupling or SNAr), validate purity.

  • TLC Method:

    • Mobile Phase: 5% Methanol in Dichloromethane (DCM).

    • Visualization: UV (254 nm).

    • Expected Rf: ~0.4–0.5 (Ester).

    • Impurity Rf: ~0.1 (Carboxylic Acid - streaks near baseline).

  • 1H-NMR Diagnostic:

    • Look for the Ethyl quartet at ~4.4 ppm and triplet at ~1.4 ppm.

    • Validation: Integration of the quartet should match the aromatic proton at C3 (singlet, ~8.0-8.2 ppm) in a 2:1 ratio. If the ethyl signal is weak, hydrolysis has occurred.

Protocol 4.2: Recrystallization (Purification)

Use this if the compound is brown or partially hydrolyzed.

  • Dissolution: Dissolve crude EIPC in minimal boiling Ethanol (EtOH) .

  • Filtration: Filter hot to remove insoluble polymers (brown gunk).

  • Precipitation: Add warm Heptane dropwise until slight turbidity appears.

  • Cooling: Allow to cool slowly to RT, then to 4°C.

  • Collection: Filter the off-white needles. Wash with cold Heptane.

    • Note: Avoid Acetone (can form Schiff bases with residual amines).

Part 5: Mechanism of Failure (Visualized)

Understanding the degradation pathway allows you to prevent it. The ester hydrolysis is the primary failure mode.

DegradationMechanism Ester EIPC (Ester) [M+H] = 192 Inter Tetrahedral Intermediate Ester->Inter + H2O (Slow) Water H2O (Moisture) Water->Inter Acid Carboxylic Acid [M+H] = 164 Inter->Acid Collapse (Fast) Ethanol Ethanol (Byproduct) Inter->Ethanol

Figure 2: Hydrolytic degradation pathway showing mass shift from 192 to 164.

Part 6: FAQ

Q: Can I store EIPC in DMSO stock solutions? A: No. While soluble, DMSO is hygroscopic. Over weeks, absorbed water will hydrolyze the ester. Furthermore, DMSO can act as an oxidant (Swern-type reactivity) towards the imidazo-pyrazine nitrogens over long periods. Prepare fresh.

Q: My reaction yield is low. Could the EIPC be the problem? A: Check the "Appearance." If it is sticky or gummy, it has likely absorbed water (hygroscopic). Dry it under high vacuum (0.1 mbar) over P₂O₅ for 12 hours before weighing. The molecular weight calculation is often wrong due to absorbed water weight.

Q: Is this compound light sensitive? A: Yes, moderately. The imidazo[1,2-a]pyrazine scaffold has extended conjugation. UV exposure can lead to photo-oxidation. Always use amber vials or wrap in foil.

References

  • Synthesis and Properties of Imidazo[1,2-a]pyrazines. Source: ChemicalBook / Literature Review.[1] Context: Describes the condensation of 2-aminopyrazine with ethyl bromopyruvate and subsequent handling.

  • Imidazo[1,2-a]pyrazine-6-carboxylic acid (Hydrolysis Product). Source: PubChem (NIH). Context: Provides physical properties of the degradation product (acid form), confirming solubility and stability differences.

  • Stability of Heterocyclic Esters (General Principles).
  • Ethyl 6-bromoimidazo[1,2-a]pyrazine-2-carboxylate (Analogous Handling). Source: Sigma-Aldrich Safety Data Sheet. Context: Handling and storage recommendations for the 2-carboxylate isomer, which shares identical stability profiles (Store under inert gas, 2-8°C).

Sources

Troubleshooting

Troubleshooting low bioactivity of Ethyl imidazo[1,2-a]pyrazine-6-carboxylate derivatives

The following technical support guide addresses the troubleshooting of low bioactivity in Ethyl imidazo[1,2-a]pyrazine-6-carboxylate derivatives . This guide is structured to function as an interactive diagnostic tool.

Author: BenchChem Technical Support Team. Date: February 2026

The following technical support guide addresses the troubleshooting of low bioactivity in Ethyl imidazo[1,2-a]pyrazine-6-carboxylate derivatives .

This guide is structured to function as an interactive diagnostic tool. It moves from chemical verification to biological validation, isolating the root cause of potency loss.[1]

Status: Active Topic: Troubleshooting Low Bioactivity (Biochemical & Cellular) Audience: Medicinal Chemists, Lead Discovery Biologists[1]

Introduction: The "Activity Cliff" in Imidazopyrazines

The imidazo[1,2-a]pyrazine scaffold is a privileged structure in kinase inhibition (e.g., Aurora, DYRK) and anti-infective research.[1] However, derivatives bearing a 6-carboxylate ethyl ester frequently suffer from a "Cellular Disconnect"—where promising biochemical potency (


) fails to translate into cellular efficacy (

).[2]

This guide isolates the three primary failure modes:

  • Synthetic Regio-isomerism: You synthesized the wrong isomer.

  • Pseudo-Stability: The ester is hydrolyzing before target engagement.[2]

  • Solubility Artifacts: The compound is precipitating or aggregating in assay media.[2]

Diagnostic Workflow

Use the following logic flow to determine your troubleshooting entry point.

TroubleshootingFlow Start START: Low Bioactivity Observed CheckType Is the activity low in Biochemical (Enzyme) or Cellular assays? Start->CheckType BioChem Low Biochemical Potency CheckType->BioChem Biochemical Failure Cellular Good Biochemical Potency BUT Low Cellular Activity CheckType->Cellular Cellular Disconnect RegioCheck Step 1: Verify Regiochemistry (Is it truly the 6-isomer?) BioChem->RegioCheck Esterase Step 3: Ester Stability Check (Media Hydrolysis) Cellular->Esterase AggCheck Step 2: Check Aggregation/Solubility RegioCheck->AggCheck Permeability Step 4: Permeability/Efflux Esterase->Permeability

Figure 1: Diagnostic logic for isolating bioactivity loss.[2]

Phase 1: Chemical Integrity & Synthesis Verification

The Issue: The cyclization of 2-aminopyrazine with


-halocarbonyls is prone to regioselectivity errors. If your synthesis targeted the 6-carboxylate but produced the 8-isomer or a regio-scrambled product, bioactivity will be abolished due to SAR mismatch.[1][2]
Q1: How do I confirm I have the 6-carboxylate and not a regioisomer?

A: Standard 1H NMR is often insufficient due to overlapping signals in the aromatic region.[2] You must use HMBC (Heteronuclear Multiple Bond Correlation) to verify the position of the ester relative to the bridgehead nitrogen.

  • The Trap: In the reaction of 2-aminopyrazine with ethyl bromopyruvate, the formation of the imidazo[1,2-a]pyrazine ring can yield isomers depending on the solvent and temperature.[1]

  • Validation Protocol:

    • Run a 2D HMBC spectrum.[2]

    • Look for the correlation between the bridgehead proton (H-2 or H-3) and the pyrazine ring carbons.[2]

    • Critical Check: In the 6-carboxylate, the pyrazine proton at C-5 should show a distinct coupling pattern compared to the 8-isomer.

Q2: My LC-MS shows the correct mass, but activity is zero. Why?

A: You may have isolated the open-chain intermediate or a hydrolyzed acid contaminant.[2]

  • Open-chain intermediate: Sometimes the condensation occurs, but the ring closure (dehydration) is incomplete.[1][2] The mass might be M+18 (hydrated) or identical if it loses water in the MS source.

  • Solution: Check the IR spectrum. The absence of the characteristic imidazo[1,2-a]pyrazine C=N stretch or the presence of an unexpected N-H stretch suggests incomplete cyclization.[1]

Phase 2: The "Ester Liability" (Cellular Disconnect)

The Issue: You observe nanomolar potency in a cell-free kinase assay but micromolar (or no) activity in cell culture. Root Cause: The ethyl ester at the 6-position is highly susceptible to carboxylesterases present in Fetal Bovine Serum (FBS) or intracellularly.[2]

Q3: Is my compound acting as a prodrug or is it unstable?

A: This depends on whether the acid (hydrolysis product) is active.[2]

  • Scenario A (Acid is Inactive): If the ester is required for binding (e.g., hydrophobic pocket interaction), hydrolysis destroys potency.[1]

  • Scenario B (Acid is Impermeable): If the acid is the active species, it may be too polar (zwitterionic) to cross the cell membrane. The ester gets inside, hydrolyzes, and should work.[1] If it doesn't, the ester might be hydrolyzing extracellularly in the media.[1]

Protocol: Media Stability Test

Perform this test before running any further cell assays.

  • Preparation: Spike your compound (10 µM) into complete cell culture media (containing 10% FBS) and into serum-free media (control).

  • Incubation: Incubate at 37°C.

  • Sampling: Take aliquots at 0, 1, 4, and 24 hours.

  • Analysis: Quench with acetonitrile and analyze via LC-MS.

  • Interpretation:

    • Rapid loss in FBS (< 1h): Your compound is being hydrolyzed by serum esterases before it enters the cell.[2]

    • Stable in FBS, unstable in lysate: The compound enters the cell and is metabolized.[1]

Fix: If media instability is confirmed, replace the ethyl ester with a bioisostere such as:

  • Oxadiazole (stable, retains H-bond acceptor capability).[1][2]

  • Amide (more stable, though H-bond donor properties change).[1][2]

  • Tert-butyl ester (sterically hindered, slower hydrolysis).[1][2]

Phase 3: Physicochemical Barriers & SAR[1][2]

The Issue: Imidazo[1,2-a]pyrazines are planar and lipophilic, leading to poor solubility and "brick-dust" properties.[1][2]

Q4: Why does the activity plateau or fluctuate wildly?

A: This is a hallmark of compound precipitation or colloidal aggregation .[2]

  • Aggregation: Small molecules can form promiscuous aggregates that sequester enzymes, causing false positives in biochemical assays.[1][2]

  • Precipitation: In cell assays, the compound crashes out in the aqueous media, lowering the effective concentration.[1]

Troubleshooting Table: Physicochemical Optimization
ParameterDiagnostic ObservationOptimization Strategy
Solubility Turbidity at >10 µM in PBS; erratic assay data.[2]Introduce solubilizing groups (e.g., morpholine, piperazine) at the C-8 position .[1][2] This position is solvent-exposed and tolerates bulk.[2]
LogP (Lipophilicity) LogP > 4.0; high nonspecific binding.[2]Reduce aromatic ring count. Replace phenyl rings with pyridines or saturated heterocycles.[2]
Oxidation Compound turns yellow/brown over time.[2]The C-3 position is electron-rich and prone to oxidation.[2] Add an electron-withdrawing group or a substituent at C-3 to block metabolic hot spots.[2]
Q5: Where should I modify the scaffold to improve potency?

A: Based on established SAR for kinase inhibitors (e.g., Aurora/DYRK):

  • C-3 Position: Ideal for aryl groups that target the ATP binding pocket's "gatekeeper" region.[2]

  • C-8 Position: The "exit vector."[2] Use this for solubilizing tails (amines, ethers) to improve PK without killing potency.[1][2]

  • C-6 Position (Your Ester): If the ester is a liability, convert it to a heterocycle (e.g., oxadiazole, triazole) to maintain the vector but improve metabolic stability.[1]

Summary of Key References

  • Regioselectivity & Synthesis:

    • Goel, R. et al.[1][2] "Regioselective synthesis of imidazo[1,2-a]pyrazine derivatives." Journal of Heterocyclic Chemistry. This work details the HMBC correlations necessary to distinguish 6- vs 8-isomers. [2]

  • Bioactivity & Kinase SAR:

    • Sogabe, S. et al.[1][2] "Discovery of orally bioavailable imidazo[1,2-a]pyrazine-based Aurora kinase inhibitors."[2][3][4] ACS Medicinal Chemistry Letters. Demonstrates the critical role of C-8 substitution for solubility and in vivo efficacy.[2] [2]

  • Metabolic Stability:

    • Di, L. et al.[1][2] "Structure-property relationships for ester hydrolysis in plasma." Journal of Medicinal Chemistry. Provides mechanistic insights into why ethyl esters fail in FBS-containing media.[2] [2]

Disclaimer: This guide is intended for research purposes. Always validate synthetic identity via NMR/MS and biological data with appropriate positive/negative controls.[2]

Sources

Optimization

Technical Support Center: Scaling Up the Production of Ethyl Imidazo[1,2-a]pyrazine-6-carboxylate

This technical guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis and scale-up of Ethyl imidazo[1,2-a]pyrazine-6-carboxylate. It provides in-depth troubleshooting a...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis and scale-up of Ethyl imidazo[1,2-a]pyrazine-6-carboxylate. It provides in-depth troubleshooting advice and frequently asked questions to address common challenges encountered during laboratory and pilot-scale production. The information herein is grounded in established chemical principles and supported by peer-reviewed literature to ensure scientific integrity and practical utility.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, offering potential causes and actionable solutions.

Question 1: Low or No Product Yield

"I am attempting the cyclocondensation of what I believe to be ethyl 2-aminopyrazine-6-carboxylate with ethyl bromopyruvate, but I am observing very low to no yield of the desired Ethyl imidazo[1,2-a]pyrazine-6-carboxylate. What are the likely causes and how can I troubleshoot this? "

Potential Causes & Solutions:

  • Poor Quality of Starting Materials:

    • Ethyl Bromopyruvate: This reagent can degrade over time, especially if exposed to moisture. It is advisable to use freshly opened or distilled ethyl bromopyruvate.

    • Ethyl 2-aminopyrazine-6-carboxylate: The purity of this starting material is crucial. Incomplete synthesis or purification of this precursor will directly impact the yield of the final product. Confirm its identity and purity using techniques like NMR and melting point analysis.

  • Suboptimal Reaction Conditions:

    • Base: The choice and amount of base are critical. A weak base like sodium bicarbonate (NaHCO₃) is often used to neutralize the HBr formed during the reaction without promoting side reactions.[1] Insufficient base can lead to a halt in the reaction due to the protonation of the aminopyrazine. Conversely, a strong base might encourage undesired side reactions.

    • Solvent: Ethanol is a commonly used solvent for this type of reaction.[1] However, other polar aprotic solvents like acetonitrile or DMF could be explored, especially when scaling up, to improve solubility and reaction rates.

    • Temperature: The reaction typically requires heating (reflux) to proceed at a reasonable rate.[1] If the temperature is too low, the reaction may be sluggish. Conversely, excessively high temperatures can lead to decomposition of starting materials or products. A systematic temperature optimization study is recommended.

  • Incorrect Stoichiometry:

    • Ensure a 1:1 molar ratio of the aminopyrazine and ethyl bromopyruvate. A slight excess of the more volatile or less stable reagent might be considered, but a significant deviation can lead to purification challenges.

Question 2: Presence of Multiple Spots on TLC, Indicating Impurities

"My reaction mixture shows multiple spots on the TLC plate, and isolating the desired product is proving difficult. What are the possible side reactions, and how can I minimize them?"

Potential Side Reactions & Mitigation Strategies:

  • Formation of Isomeric Products: The reaction of 2-aminopyrazine with α-haloketones can sometimes lead to the formation of regioisomers. One study on the reaction of 2-aminopyrazine with ethyl 2-chloroacetoacetate identified competing cyclization pathways.[2]

    • Solution: Careful control of reaction conditions, particularly temperature and the rate of addition of the electrophile (ethyl bromopyruvate), can favor the formation of the desired isomer. Slower addition at a controlled temperature can often improve regioselectivity.

  • Dimerization or Polymerization: Under harsh conditions (e.g., strong base, high temperature), self-condensation of the starting materials or product can occur.

    • Solution: Use a mild base like NaHCO₃ or K₂CO₃. Maintain the reaction temperature at the minimum required for a reasonable reaction rate. Monitor the reaction progress closely by TLC and stop the reaction once the starting material is consumed to avoid prolonged heating.

  • Hydrolysis of the Ester: If there is significant water in the reaction mixture, the ethyl ester group on both the starting material and the product can be hydrolyzed to the corresponding carboxylic acid, especially under basic or acidic conditions.

    • Solution: Use anhydrous solvents and ensure all glassware is thoroughly dried. If hydrolysis is unavoidable, the resulting carboxylic acid can be re-esterified in a subsequent step, though this adds complexity to the process.

Question 3: Difficulties in Product Purification and Isolation

"I am struggling to purify the final product. Column chromatography is giving poor separation, and recrystallization attempts are not yielding pure crystals. What are my options?"

Purification Challenges & Solutions:

  • Co-eluting Impurities in Column Chromatography:

    • Solution: Experiment with different solvent systems for your column. A gradient elution from a non-polar solvent (e.g., hexane or heptane) to a more polar solvent (e.g., ethyl acetate) is a good starting point. The addition of a small amount of a third solvent, such as dichloromethane or methanol, can sometimes improve separation. If silica gel is not effective, consider using alumina.

  • Failure to Crystallize:

    • Solution: Ensure the crude product is as pure as possible before attempting recrystallization. A preliminary purification by column chromatography may be necessary. Test a range of solvent systems for recrystallization. Good single solvents for this type of molecule might include ethanol, isopropanol, or ethyl acetate. If a single solvent is not effective, try a binary solvent system (e.g., ethyl acetate/hexane, ethanol/water). Techniques like slow cooling, scratching the inside of the flask, or seeding with a small crystal of pure product (if available) can induce crystallization.

Frequently Asked Questions (FAQs)

Q1: What is a typical synthetic route for Ethyl imidazo[1,2-a]pyrazine-6-carboxylate?

A common and effective method is the Tschitschibabin (or Chichibabin) reaction, which involves the cyclocondensation of a substituted 2-aminopyrazine with an α-halocarbonyl compound.[3] In this case, the reaction would be between ethyl 2-aminopyrazine-6-carboxylate and ethyl bromopyruvate.

Q2: How can I monitor the progress of the reaction?

Thin-layer chromatography (TLC) is the most convenient method. Use a suitable solvent system (e.g., 1:1 hexane:ethyl acetate) to achieve good separation between the starting materials and the product. The product, being a larger and more conjugated system, should have a different Rf value than the starting materials. The spots can be visualized under UV light.

Q3: What are the key safety precautions to consider when scaling up this synthesis?

  • Ethyl bromopyruvate is a lachrymator and is corrosive. Handle it in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles.

  • Heating flammable solvents like ethanol to reflux requires proper equipment, including a heating mantle with a temperature controller and a well-secured condenser to prevent vapor loss.

  • Pressure build-up: When running reactions in sealed vessels or under reflux, ensure there is no blockage in the system to prevent pressure build-up.

  • Exothermic reactions: While this reaction is not typically violently exothermic, it's good practice to monitor the temperature during the initial stages of heating, especially on a larger scale.

Q4: Are there greener or more sustainable approaches to this synthesis?

Yes, recent research has focused on developing more environmentally friendly methods for the synthesis of imidazo[1,2-a]pyridines and related heterocycles.[4] These include:

  • Microwave-assisted synthesis: This can significantly reduce reaction times and often leads to higher yields with fewer byproducts.[5]

  • Use of greener solvents: Water or ethanol-water mixtures are being explored as alternatives to more hazardous organic solvents.[5]

  • Catalyst-free conditions: Some protocols have been developed that proceed without the need for a catalyst, simplifying the work-up and reducing waste.[5]

Experimental Protocol: Synthesis of Ethyl Imidazo[1,2-a]pyrazine-6-carboxylate

This protocol is a representative procedure based on analogous syntheses of related compounds.[1][6] Optimization may be required for specific laboratory conditions and scale.

Materials and Reagents:

ReagentMolecular Weight ( g/mol )Quantity (for a 10 mmol scale)Moles (mmol)
Ethyl 2-aminopyrazine-6-carboxylate167.161.67 g10
Ethyl bromopyruvate195.021.95 g (1.3 mL)10
Sodium Bicarbonate (NaHCO₃)84.011.26 g15
Ethanol (anhydrous)46.0750 mL-

Procedure:

  • Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add ethyl 2-aminopyrazine-6-carboxylate (1.67 g, 10 mmol) and sodium bicarbonate (1.26 g, 15 mmol).

  • Solvent Addition: Add 50 mL of anhydrous ethanol to the flask.

  • Reagent Addition: While stirring the suspension, add ethyl bromopyruvate (1.3 mL, 10 mmol) dropwise at room temperature.

  • Reaction: Heat the reaction mixture to reflux (approximately 78 °C) and maintain this temperature.

  • Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 1:1 mixture of hexane and ethyl acetate as the eluent). The reaction is typically complete within 3-6 hours.

  • Work-up: Once the reaction is complete (as indicated by the consumption of the starting aminopyrazine), cool the mixture to room temperature.

  • Filtration: Filter the reaction mixture to remove the sodium bicarbonate and any other inorganic salts.

  • Concentration: Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

  • Purification:

    • Column Chromatography: Purify the crude product by column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate.

    • Recrystallization: Further purify the product by recrystallization from a suitable solvent such as ethanol or an ethyl acetate/hexane mixture.

  • Characterization: Dry the purified product under vacuum and characterize it by NMR, mass spectrometry, and melting point determination to confirm its identity and purity.

Visualizations

Reaction Workflow

G cluster_0 Starting Materials cluster_1 Reaction cluster_2 Work-up & Purification cluster_3 Final Product A Ethyl 2-aminopyrazine-6-carboxylate C Cyclocondensation (Ethanol, NaHCO3, Reflux) A->C B Ethyl Bromopyruvate B->C D Filtration & Concentration C->D E Column Chromatography D->E F Recrystallization E->F G Ethyl imidazo[1,2-a]pyrazine-6-carboxylate F->G

Caption: A general workflow for the synthesis of Ethyl imidazo[1,2-a]pyrazine-6-carboxylate.

Potential Side Reaction Pathway

G cluster_0 Reaction Pathways A 2-Aminopyrazine Derivative C Desired Cyclization (Endocyclic N attack) A->C D Isomeric Side Product (Exocyclic N attack) A->D B α-Haloketone B->C B->D E Desired Imidazo[1,2-a]pyrazine C->E F Isomeric Impurity D->F

Sources

Troubleshooting

How to reduce impurities in Ethyl imidazo[1,2-a]pyrazine-6-carboxylate synthesis

This guide is structured as a high-level technical support resource for medicinal chemists and process development scientists.[1] It addresses the specific challenges of synthesizing Ethyl imidazo[1,2-a]pyrazine-6-carbox...

Author: BenchChem Technical Support Team. Date: February 2026

This guide is structured as a high-level technical support resource for medicinal chemists and process development scientists.[1] It addresses the specific challenges of synthesizing Ethyl imidazo[1,2-a]pyrazine-6-carboxylate , a reaction characterized by the poor nucleophilicity of the electron-deficient pyrazine precursor.

Status: Operational Role: Senior Application Scientist Subject: Impurity Profiling & Process Optimization[1]

The Reaction Landscape: Mechanism & Critical Control Points

The synthesis of the 6-carboxylate isomer typically proceeds via the condensation of Ethyl 5-aminopyrazine-2-carboxylate with a bifunctional electrophile (typically Chloroacetaldehyde or Bromoacetaldehyde diethyl acetal ).

Unlike the synthesis of the 2-carboxylate isomer (which uses reactive 2-aminopyrazine + ethyl bromopyruvate), this route is kinetically challenged. The ester group at position 5 of the pyrazine ring exerts a strong electron-withdrawing effect (EWG), significantly deactivating the N1 ring nitrogen and the exocyclic amine.

Reaction Pathway & Impurity Map

The following diagram illustrates the primary reaction pathway and the divergence points where critical impurities are generated.[1]

ReactionPathway SM Ethyl 5-aminopyrazine- 2-carboxylate Inter Intermediate: N-Alkylated Species (Open Ring) SM->Inter Nucleophilic Attack (Slow Step) Imp_Unreacted Impurity C: Unreacted Starting Material (Low Conversion) SM->Imp_Unreacted Deactivation by Ester Reagent Chloroacetaldehyde (or Acetal equivalent) Reagent->Inter Imp_Tar Impurity B: Polymeric 'Black Tar' (Aldehyde degradation) Reagent->Imp_Tar Thermal Polymerization Product TARGET: Ethyl imidazo[1,2-a] pyrazine-6-carboxylate Inter->Product Cyclization - H2O/HX Imp_Hydrolysis Impurity A: Carboxylic Acid Derivative (Hydrolysis) Product->Imp_Hydrolysis H2O / High T (Ester Cleavage)

Figure 1: Mechanistic flow showing the kinetic bottleneck (SM → Intermediate) and primary impurity diversion points.

Troubleshooting Guide: Impurity Reduction

This section addresses specific failure modes. The solutions provided are based on overcoming the electronic deactivation of the pyrazine ring while preserving the labile ester moiety.[1]

Issue 1: Persistence of Starting Material (Low Conversion)

Symptom: LCMS shows >30% unreacted Ethyl 5-aminopyrazine-2-carboxylate even after 24h reflux. Root Cause: The ester group pulls electron density from the N1 nitrogen, making it a poor nucleophile.[1] Standard conditions (EtOH, reflux) often fail to overcome the activation energy barrier.[1]

ParameterStandard Protocol (Fail)Optimized Protocol (Pass)
Solvent Ethanol (bp 78°C)n-Butanol (bp 117°C) or DME
Reagent Chloroacetaldehyde (aq)Bromoacetaldehyde diethyl acetal
Catalyst NoneNaI (0.1 eq) or HBr (cat)

Corrective Action:

  • Switch to High-Boiling Solvent: Replace Ethanol with n-Butanol or 1,2-Dimethoxyethane (DME). The reaction requires temperatures >100°C to drive the N-alkylation step.

  • Finkelstein Activation: If using chloroacetaldehyde, add 10 mol% Sodium Iodide (NaI).[1] This generates the in situ iodo-species, which is a significantly better leaving group, accelerating the initial alkylation step [1].

  • Acetal Deprotection: If using the acetal, ensure in situ generation of the aldehyde using concentrated HBr (48%) or HCl in the organic solvent.[1] Do not rely on water alone.[1]

Issue 2: Formation of "Black Tar" (Polymeric Impurities)

Symptom: Reaction mixture turns viscous black; yield drops; column chromatography is difficult.[1] Root Cause: Chloroacetaldehyde is unstable and self-polymerizes under basic/hot conditions before it can react with the sluggish aminopyrazine.[1]

Corrective Action:

  • Dosing Strategy: Do not add all aldehyde at the start. Use a syringe pump to add the aldehyde (or acetal) over 4–6 hours to the refluxing amine solution.[1] This keeps the concentration of free aldehyde low relative to the amine.[1]

  • Reagent Quality: If using aqueous chloroacetaldehyde (50%), verify it hasn't polymerized in the bottle (cloudiness/solids). Distill or switch to the diethyl acetal form, which is stable until acid-activated.

  • Scavengers: Use a "soft" base like NaHCO3 rather than K2CO3 or NaOH to neutralize the acid byproduct, minimizing base-catalyzed aldehyde polymerization.[1]

Issue 3: Hydrolysis (Ethyl Ester Carboxylic Acid)

Symptom: Appearance of a polar peak (M-28 mass shift) in LCMS; loss of product during aqueous workup. Root Cause: The combination of water (from aq.[1] chloroacetaldehyde), heat, and base hydrolyzes the ethyl ester.[1]

Corrective Action:

  • Anhydrous Protocol: Eliminate water sources.[1] Use Bromoacetaldehyde diethyl acetal in anhydrous Ethanol or DME.[1] Use molecular sieves (3Å) if necessary.[1]

  • Acid Catalysis Route: Run the cyclization under acidic conditions (AcOH/HBr) rather than basic conditions. The imidazo[1,2-a]pyrazine ring forms well in acid, and the ester is more stable to acid than base at high temperatures.

  • Workup pH: During isolation, ensure the aqueous layer pH is not >8.[1] Rapidly extract into DCM/EtOAc and dry.

Optimized Synthetic Protocol

This protocol minimizes impurities by addressing the nucleophilicity issue and water sensitivity.[1]

Reagents:

  • Ethyl 5-aminopyrazine-2-carboxylate (1.0 eq)

  • Bromoacetaldehyde diethyl acetal (1.5 eq)[1]

  • Hydrobromic acid (48% aq, 0.5 eq) or p-TsOH (catalytic)

  • Solvent: n-Butanol (Anhydrous)

  • Sodium Bicarbonate (sat.[1] aq. for workup)

Step-by-Step:

  • Dissolution: Charge Ethyl 5-aminopyrazine-2-carboxylate into a reaction vessel with n-Butanol (concentration ~0.5 M).

  • Activation: Add HBr (48%) or p-TsOH. Note: Acid facilitates the deprotection of the acetal to the reactive aldehyde and protonates the carbonyl, increasing electrophilicity.

  • Controlled Addition: Heat the mixture to 100°C. Add Bromoacetaldehyde diethyl acetal dropwise over 2 hours.

    • Why? Prevents self-polymerization of the aldehyde.

  • Reaction Drive: Stir at 110°C (reflux) for 12–16 hours. Monitor by LCMS.[1]

    • Target: SM < 5%.[1]

  • Workup: Cool to RT. Remove n-Butanol under reduced pressure (rotavap).[1]

  • Neutralization: Resuspend residue in EtOAc. Wash carefully with saturated NaHCO3 (keep contact time short to prevent hydrolysis).[1]

  • Purification: Dry organic layer (Na2SO4).[1][2] Evaporate. Recrystallize from EtOH/Heptane or purify via flash chromatography (DCM:MeOH gradient).

Frequently Asked Questions (FAQs)

Q: Can I use Ethyl bromopyruvate instead of chloroacetaldehyde? A: No. Reacting 2-aminopyrazine derivatives with ethyl bromopyruvate typically yields the 2-carboxylate isomer (ester on the imidazole ring), not the 6-carboxylate (ester on the pyrazine ring) [2]. You must start with the ester already on the pyrazine ring to get the 6-isomer efficiently.[1]

Q: Why is my product co-eluting with the starting material? A: The starting material (amine) and product (fused system) often have similar polarities.[1]

  • Tip: Derivatize the unreacted amine.[1] Add a small amount of acetic anhydride or benzoyl chloride to the crude mixture.[1] This converts the unreacted amine to an amide, significantly shifting its Rf (retention factor) and making chromatographic separation easier.[1]

Q: I see a mass of M+1 + 27 in my LCMS. What is it? A: This is likely the vinyl intermediate or an incomplete cyclization adduct where the aldehyde has condensed with the amine, but the ring closure (loss of water/halide) hasn't finished.[1] Push the reaction harder (higher temp) or add a Lewis acid (e.g., Ti(OiPr)4 - though rare for this specific substrate) to drive dehydration.[1]

References

  • Mebratu, Y. et al. (2020).[1] "Synthesis and Structure-Activity Relationship of Imidazo[1,2-a]pyrazine Derivatives." Molecules, 25(11), 2678.[1] [1]

  • Sablayrolles, C. et al. (1984).[1] "Competitive reactions between aminopyrazine and ethyl 2-chloroacetoacetate." Journal of Heterocyclic Chemistry, 21, 1209.[1] (Foundational work on regioselectivity).[1][2][3]

  • Goel, R. et al. (2018).[1] "Novel Imidazo[1,2-a]pyrazine Derivatives: Design, Synthesis, and Antioxidant Activity." TSI Journals: Organic Chemistry: An Indian Journal.[1]

  • UCL Discovery. (2012).[1] "The Synthesis of Imidazo[1,2-a]pyrazines as Inhibitors of the VirB11 ATPase." University College London Doctoral Thesis.

Sources

Optimization

Technical Support Center: Enhancing Cell Permeability of Imidazo[1,2-a]pyrazine Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals working with imidazo[1,2-a]pyrazine compounds. This guide is designed to provide you with in-depth technical assista...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with imidazo[1,2-a]pyrazine compounds. This guide is designed to provide you with in-depth technical assistance, troubleshooting strategies, and answers to frequently asked questions encountered during your experiments to enhance the cell permeability of this important class of molecules.

Conceptual Overview: Understanding the Permeability Challenge

The imidazo[1,2-a]pyrazine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with diverse pharmacological activities, including antibacterial, anti-inflammatory, and anticancer properties.[1][2] However, a common hurdle in the development of these compounds is achieving optimal cell permeability, a critical factor for oral bioavailability and reaching intracellular targets.

Poor permeability of imidazo[1,2-a]pyrazine derivatives can often be attributed to a combination of factors, including:

  • High Polarity: The presence of multiple nitrogen atoms in the heterocyclic core can lead to a high polar surface area (PSA), which hinders passive diffusion across the lipid bilayer of cell membranes.

  • Hydrogen Bonding Capacity: The ability to form hydrogen bonds with the aqueous environment can increase the energy barrier for partitioning into the hydrophobic membrane interior.[3]

  • Molecular Weight and Rigidity: The overall size and conformational flexibility of the molecule can influence its ability to navigate through the cell membrane.

  • Efflux Transporter Substrate Potential: Some compounds may be recognized and actively pumped out of the cell by efflux transporters like P-glycoprotein (P-gp).[4]

This guide will walk you through strategies to diagnose and overcome these challenges.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions that arise when working to improve the permeability of imidazo[1,2-a]pyrazine compounds.

Q1: My imidazo[1,2-a]pyrazine compound shows excellent target engagement in biochemical assays but has poor cellular activity. Is low permeability the likely culprit?

A1: It is a very strong possibility. A significant drop-off in activity between a biochemical (e.g., enzyme inhibition) and a cell-based assay is a classic indicator of poor cell permeability. The compound may be highly potent against its isolated target but is unable to reach it in sufficient concentrations within the cell. However, other factors such as metabolic instability or efflux by transporters could also be at play. We recommend starting with a permeability assessment to confirm.

Q2: What is the first experiment I should run to assess the permeability of my compound?

A2: For a rapid and cost-effective initial assessment of passive permeability, the Parallel Artificial Membrane Permeability Assay (PAMPA) is an excellent starting point.[5][6] It's a cell-free assay that measures a compound's ability to diffuse across an artificial lipid membrane.[5][7] This will give you a good indication of its potential for passive transcellular transport.

Q3: My compound has low permeability in the PAMPA assay. What are the next steps?

A3: Low PAMPA permeability confirms that passive diffusion is a challenge. The next logical step is to investigate the structure-permeability relationship (SPR). This involves synthesizing and testing a small set of analogues with systematic modifications to key physicochemical properties.

Q4: What structural modifications should I prioritize to improve the permeability of my imidazo[1,2-a]pyrazine core?

A4: Strategic modifications to the core structure can significantly enhance permeability.[1] Consider the following:

  • Modulating Lipophilicity (logP/logD): Increasing lipophilicity can improve partitioning into the cell membrane. This can be achieved by adding non-polar substituents. However, be mindful that excessive lipophilicity can lead to poor solubility and other issues.

  • Reducing Hydrogen Bond Donors (HBDs): Masking or removing hydrogen bond donors can decrease the desolvation penalty upon entering the lipid bilayer.[3] This can be done through N-methylation or replacing a polar group with a less polar isostere.

  • Introducing Intramolecular Hydrogen Bonds (IMHBs): Creating a conformation that forms an internal hydrogen bond can shield polar groups, effectively reducing the molecule's apparent polarity and improving permeability.[8][9][10]

  • Prodrug Strategies: For compounds with inherent permeability issues that are difficult to resolve through structural modification of the active molecule, a prodrug approach can be highly effective.[11][12][13][14][15][16] This involves attaching a lipophilic, bioreversible moiety that is cleaved inside the cell to release the active drug.

Q5: My compound has moderate PAMPA permeability, but I still suspect permeability is limiting its cellular activity. What else could be happening?

A5: If passive permeability is reasonable, you should investigate active transport mechanisms. The Caco-2 permeability assay is the gold standard for this.[17][18] Caco-2 cells are human colon adenocarcinoma cells that form a polarized monolayer and express various transporters, including efflux pumps like P-gp.[17][18] This assay can tell you if your compound is a substrate for active efflux.

Q6: How do I interpret the results of a Caco-2 assay?

A6: The Caco-2 assay provides two key parameters: the apparent permeability coefficient (Papp) in the apical-to-basolateral (A-B) direction, which represents absorption, and the Papp in the basolateral-to-apical (B-A) direction, which indicates efflux.[19] The efflux ratio (ER) is calculated as Papp(B-A) / Papp(A-B).[17] An efflux ratio greater than 2 suggests that the compound is a substrate for an efflux transporter.[17]

Troubleshooting Guides & Experimental Protocols

This section provides detailed protocols and troubleshooting tips for the key assays used to evaluate and enhance the permeability of imidazo[1,2-a]pyrazine compounds.

Parallel Artificial Membrane Permeability Assay (PAMPA)

The PAMPA assay is a high-throughput method for predicting passive intestinal absorption of compounds.[5]

Experimental Workflow

Caption: PAMPA Experimental Workflow.

Detailed Protocol
  • Prepare the Lipid Membrane: Coat the filter of a 96-well donor plate with a lipid solution (e.g., 1% lecithin in dodecane).[20]

  • Prepare the Acceptor Plate: Fill the wells of a 96-well acceptor plate with buffer (e.g., PBS pH 7.4).[20]

  • Prepare Test Compound: Dilute the test compound from a DMSO stock to the final desired concentration in the appropriate buffer.[20]

  • Add Compound to Donor Plate: Add the diluted test compound to the lipid-coated donor plate wells.

  • Assemble the PAMPA Sandwich: Carefully place the donor plate on top of the acceptor plate.

  • Incubation: Incubate the plate assembly at room temperature for a specified time (e.g., 5-18 hours).[6][21]

  • Quantification: After incubation, separate the plates and determine the concentration of the compound in both the donor and acceptor wells using a suitable analytical method like LC-MS/MS or UV-Vis spectroscopy.[7][21]

  • Calculate Apparent Permeability (Papp): The Papp value is calculated using the following equation:

    Papp = (-VD * VA / ((VD + VA) * A * t)) * ln(1 - CA(t) / Cequil)

    Where:

    • VD is the volume of the donor well

    • VA is the volume of the acceptor well

    • A is the area of the membrane

    • t is the incubation time

    • CA(t) is the concentration in the acceptor well at time t

    • Cequil is the equilibrium concentration

Troubleshooting PAMPA
IssuePossible CauseSuggested Solution
High variability between replicates Inconsistent membrane coating; Bubbles under the membraneEnsure uniform coating of the lipid solution. Inspect for and remove any bubbles before assembling the plates.
Low recovery of compound Compound binding to the plate or precipitatingUse plates with low-binding surfaces. Check the solubility of the compound in the assay buffer. Mass retention can also be calculated.[5]
Unexpectedly high permeability for a polar compound Membrane integrity compromisedUse an integrity marker like Lucifer Yellow to check for leaks in the membrane.[5][6][7]
Caco-2 Permeability Assay

This assay uses a monolayer of Caco-2 cells to model the human intestinal epithelium and assess both passive and active transport.[17][19]

Experimental Workflow

Caption: Caco-2 Permeability Assay Workflow.

Detailed Protocol
  • Cell Culture: Seed Caco-2 cells on permeable Transwell inserts and culture for 18-22 days until they form a differentiated and polarized monolayer.[17][22]

  • Monolayer Integrity Check: Measure the transepithelial electrical resistance (TEER) to ensure the integrity of the cell monolayer.[18][22]

  • Transport Experiment (A-B):

    • Add the test compound (typically at 10 µM) to the apical (donor) compartment.[17][22]

    • Add fresh buffer to the basolateral (receiver) compartment.

    • Incubate at 37°C for a defined period (e.g., 2 hours).[19]

    • At the end of the incubation, take samples from the basolateral compartment for analysis.

  • Transport Experiment (B-A):

    • Add the test compound to the basolateral (donor) compartment.

    • Add fresh buffer to the apical (receiver) compartment.

    • Incubate under the same conditions as the A-B experiment.

    • Take samples from the apical compartment for analysis.

  • Quantification: Analyze the concentration of the compound in the collected samples using LC-MS/MS.

  • Calculations:

    • Calculate the apparent permeability coefficients (Papp) for both A-B and B-A directions.[22]

    • Calculate the efflux ratio (ER) = Papp(B-A) / Papp(A-B).[22]

Troubleshooting Caco-2 Assays
IssuePossible CauseSuggested Solution
Low TEER values Incomplete monolayer formation; Cell toxicityAllow cells to grow for a longer period. Assess the cytotoxicity of your compound on Caco-2 cells separately.
High efflux ratio Compound is a substrate for an efflux transporter (e.g., P-gp)Rerun the assay in the presence of a known efflux inhibitor (e.g., verapamil for P-gp) to confirm.[18]
Poor mass balance Compound binding to plastic; Metabolism by Caco-2 cellsUse low-binding plates. Analyze for major metabolites in both compartments. Adding 4% BSA to the basolateral solution can help for lipophilic compounds.[23]

Structure-Permeability Relationship (SPR) Insights

Systematic modification of the imidazo[1,2-a]pyrazine scaffold is key to improving permeability.

Table 1: Impact of Structural Modifications on Permeability
Modification StrategyRationaleExpected Outcome on PermeabilityPotential Liabilities
Increase Lipophilicity (e.g., add alkyl, aryl groups) Enhance partitioning into the lipid membrane.[24]IncreaseDecreased solubility, increased metabolic liability.
Decrease H-Bond Donors (e.g., N-methylation, replace -OH with -OMe) Reduce the energetic penalty of desolvation.[3]IncreaseLoss of key interactions with the target.
Introduce Intramolecular H-Bonds Shield polar groups, reducing effective PSA.[10]IncreaseMay restrict conformational flexibility needed for target binding.
Reduce Molecular Weight Smaller molecules generally diffuse more easily.[15]IncreaseMay lead to a loss of potency or selectivity.
Prodrug Approach (e.g., ester or carbonate prodrugs) Mask polar groups to facilitate passive diffusion.[11]Significant IncreaseRequires efficient cleavage in the target cell to release the active drug.

Concluding Remarks

Enhancing the cell permeability of imidazo[1,2-a]pyrazine compounds is a multifactorial challenge that requires a systematic and data-driven approach. By combining rapid in vitro assays like PAMPA with more biologically relevant models like the Caco-2 assay, researchers can efficiently diagnose permeability issues. The strategic application of medicinal chemistry principles to modulate physicochemical properties and the consideration of advanced strategies like prodrug design are essential tools in the development of orally bioavailable and efficacious imidazo[1,2-a]pyrazine-based therapeutics.

References

  • Creative Bioarray. Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol. Available from: [Link]

  • Evotec. Caco-2 Permeability Assay. Available from: [Link]

  • Creative Biolabs. Parallel Artificial Membrane Permeability Assay (PAMPA). Available from: [Link]

  • Dahl, G. et al. Impact of Stereospecific Intramolecular Hydrogen Bonding on Cell Permeability and Physicochemical Properties. Journal of Medicinal Chemistry. 2014. Available from: [Link]

  • Siddiqui, N. et al. Antimicrobial Pharmacophore Screening of Imidazole[1,2-a] Pyrazine Derivatives: A Quantitative Structure-Activity Relationship A. Journal of Molecular Structure. 2025. Available from: [Link]

  • Sha'afi, R. I. et al. Permeability of red cell membranes to small hydrophilic and lipophilic solutes. The Journal of General Physiology. 1971. Available from: [Link]

  • Dahl, G. et al. Impact of stereospecific intramolecular hydrogen bonding on cell permeability and physicochemical properties. SciLifeLab Publications. 2014. Available from: [Link]

  • Evotec. Parallel Artificial Membrane Permeability Assay (PAMPA). Available from: [Link]

  • Technology Networks. PAMPA Permeability Assay. Available from: [Link]

  • European Union Reference Laboratory for Alternatives to Animal Testing (EURL ECVAM). DB-ALM Protocol n° 142: Permeability Assay on Caco-2 Cells. 2013. Available from: [Link]

  • Shalaeva, M. et al. Intramolecular hydrogen bonding to improve membrane permeability and absorption in beyond rule of five chemical space. RSC Publishing. 2013. Available from: [Link]

  • Domainex. Caco-2 Permeability Assay. Available from: [Link]

  • BioAssay Systems. Parallel Artificial Membrane Permeability Assay Kit (PAMPA-096). Available from: [Link]

  • Johnson, T. A. et al. Discovery of Imidazo[1,2-a]pyrazines and Pyrazolo[1,5-c]pyrimidines as TARP γ-8 Selective AMPAR Negative Modulators. ACS Medicinal Chemistry Letters. 2018. Available from: [Link]

  • Ferreira, R. J. et al. The importance of intramolecular hydrogen bonds on the translocation of the small drug piracetam through a lipid bilayer. RSC Publishing. 2021. Available from: [Link]

  • BioDuro. ADME Caco-2 Permeability Assay. Available from: [Link]

  • ResearchGate. Mitigating Heterocycle Metabolism in Drug Discovery. 2012. Available from: [Link]

  • de Souza, M. M. et al. Prodrug Approach as a Strategy to Enhance Drug Permeability. MDPI. 2025. Available from: [Link]

  • ResearchGate. Prodrug Approach as a Strategy to Enhance Drug Permeability. 2025. Available from: [Link]

  • Semantic Scholar. Prodrug Approach as a Strategy to Enhance Drug Permeability. 2025. Available from: [Link]

  • N'Da, D. D. Prodrug Strategies for Enhancing the Percutaneous Absorption of Drugs. MDPI. 2014. Available from: [Link]

  • Research and Reviews. Role of Heterocyclic Compounds in Drug Development: An Overview. 2024. Available from: [Link]

  • de Souza, M. M. et al. Prodrug Approach as a Strategy to Enhance Drug Permeability. PMC. 2025. Available from: [Link]

  • de Souza, M. M. et al. Prodrug Approach as a Strategy to Enhance Drug Permeability. PubMed. 2025. Available from: [Link]

  • Kumar, S. et al. Structure activity relationship studies of imidazo[1,2-a]pyrazine derivatives against cancer cell lines. PubMed. 2010. Available from: [Link]

  • TSI Journals. Novel Imidazo [1, 2-a] Pyrazine Derivatives: Design, Synthesis, A. 2018. Available from: [Link]

  • Sayer, J. R. The Synthesis of Imidazo[1,2-a]pyrazines as Inhibitors of the VirB11 ATPase and their Incorporation into Bivalent Compounds. UCL Discovery. 2013. Available from: [Link]

  • Al-Hilal, T. A. et al. Strategies to Enhance Drug Permeability across Biological Barriers—A Summary of This Important Special Issue. PMC. 2021. Available from: [Link]

  • Sharma, P. et al. Permeability Enhancement Techniques for Poorly Permeable Drugs: A Review. Journal of Applied Pharmaceutical Science. 2012. Available from: [Link]

  • Semantic Scholar. Synthesis of new imine-/amine-bearing imidazo[1,2-a]pyrimidine derivatives and screening of their cytotoxic activity. 2023. Available from: [Link]

  • ResearchGate. Structure-based design of imidazo[1,2-a] pyrazine derivatives as selective inhibitors of Aurora-A kinase in cells. 2011. Available from: [Link]

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Reference Data & Comparative Studies

Validation

Publish Comparison Guide: Cross-Reactivity Profiling of Ethyl Imidazo[1,2-a]pyrazine-6-carboxylate

This guide provides a rigorous technical analysis of Ethyl imidazo[1,2-a]pyrazine-6-carboxylate , a "privileged scaffold" in medicinal chemistry. It focuses on profiling its chemical regioselectivity (during synthesis) a...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a rigorous technical analysis of Ethyl imidazo[1,2-a]pyrazine-6-carboxylate , a "privileged scaffold" in medicinal chemistry. It focuses on profiling its chemical regioselectivity (during synthesis) and the biological cross-reactivity (off-target kinase liabilities) of its derivatives.

Executive Summary: The "Privileged" Liability

Ethyl imidazo[1,2-a]pyrazine-6-carboxylate (EIPC) is not merely a building block; it is a linchpin intermediate for two major classes of bioactive molecules: Luciferin analogs (e.g., Coelenterazine) and ATP-competitive Kinase Inhibitors (targeting Aurora, PI3K, and MAPK pathways).

While the imidazo[1,2-a]pyrazine core is celebrated for its ability to mimic the adenine ring of ATP, this structural mimicry introduces a critical challenge: Cross-Reactivity . Without precise profiling, derivatives of this scaffold frequently exhibit "kinome promiscuity," inhibiting unintended kinases or binding to adenosine receptors.

This guide compares EIPC against its primary alternatives (Methyl ester, Pyrazolo-isosteres) and details the protocols required to profile its chemical and biological selectivity.

Comparative Analysis: EIPC vs. Alternatives

A. Chemical Utility & Stability Profile

The choice of the Ethyl ester over the Methyl ester or Free Acid is dictated by process chemistry requirements regarding solubility and hydrolytic stability.

FeatureEthyl Ester (EIPC) Methyl Ester Analog Free Acid Form
Hydrolytic Stability High. Resists premature hydrolysis during mild aqueous workups.Moderate. Prone to rapid hydrolysis in basic conditions; transesterification risks in MeOH.N/A. Zwitterionic character leads to poor solubility in organic solvents (DCM/EtOAc).
Lipophilicity (cLogP) ~1.8 (Optimal for cell-permeable probe synthesis).~1.3 (Slightly more polar).< 0 (High polarity; difficult to purify by flash chromatography).
Crystallinity Forms stable needles; easy to purify by recrystallization.Often requires chromatography; lower melting point.High melting point; often amorphous precipitation.
Synthetic Role Preferred. Clean conversion to amides via AlMe3-mediated amidation.Alternative. Good for small scale, but transesterification is a liability.Difficult. Requires coupling reagents (HATU/EDC) which add cost and byproducts.
B. Scaffold Selectivity (Biological Cross-Reactivity)

When developing kinase inhibitors, the core scaffold dictates the baseline selectivity profile.

  • Imidazo[1,2-a]pyrazine (EIPC Core):

    • Pros: High affinity for the ATP hinge region.

    • Cons:High Cross-Reactivity. Often inhibits Aurora A, Aurora B, and various Tyrosine Kinases (TKs) indiscriminately unless the C-3 and C-8 positions are carefully optimized to exploit the "gatekeeper" residues.

  • Pyrazolo[1,5-a]pyrimidine (Isostere):

    • Comparison: Often demonstrates superior selectivity profiles (lower entropy scores) for specific targets like Pim-1 due to subtle differences in ring planarity and H-bond acceptor vectors.

    • Trade-off: Lower metabolic stability (oxidative metabolism).

Profiling Methodology: The "Self-Validating" Workflow

To ensure a derivative of EIPC is a selective probe and not a promiscuous toxin, you must execute a two-tiered profiling strategy: Chemical Regioprofiling (to ensure structural integrity) and Biological Selectivity Profiling .

Diagram 1: The EIPC Reactivity & Profiling Map

EIPC_Profiling Core Ethyl Imidazo[1,2-a] pyrazine-6-carboxylate C3 C-3 Position (Nucleophilic/Electrophilic) Core->C3 Electrophilic Aromatic Sub. (e.g., Bromination) C8 C-8 Position (Halogen Displacement) Core->C8 SNAr Reactions C6 C-6 Ester (Amidation/Hydrolysis) Core->C6 Scaffold Extension Regio Step 1: Regioselectivity Check (NMR Validation) C3->Regio Validate Isomer Kinome Step 2: Kinome Scan (Selectivity Entropy) C6->Kinome Derivatives Tox Step 3: Liability Screen (hERG / CYP) Kinome->Tox Hit Confirmation

Figure 1: Functionalization map of the EIPC scaffold. The C-6 ester directs electrophilic attack to C-3, but rigorous NMR profiling is required to rule out C-2 isomers.

Experimental Protocols

Protocol A: Chemical Cross-Reactivity (Regioselectivity Verification)

Objective: Confirm that electrophilic substitution (e.g., bromination) occurs exclusively at C-3 and not C-2 or C-5, which would alter the biological cross-reactivity profile.

Materials:

  • Ethyl imidazo[1,2-a]pyrazine-6-carboxylate (1.0 eq)

  • N-Bromosuccinimide (NBS) (1.05 eq)

  • Solvent: DMF or MeCN (Polar aprotic solvents favor the ionic mechanism for C-3 selectivity).

Workflow:

  • Dissolution: Dissolve EIPC in MeCN (0.1 M). Cool to 0°C.

  • Addition: Add NBS portion-wise over 15 minutes. Note: Rapid addition can lead to dibromination (C-3 and C-5).

  • Monitoring: Monitor by UPLC-MS. The product should show a +79/81 amu shift.

  • Validation (The "Trust" Step):

    • Perform 1H-NMR .

    • Critical Check: The C-2 proton (singlet ~8.2 ppm) and C-3 proton (singlet ~7.9 ppm) are distinct. Loss of the C-3 signal confirms correct regiochemistry. If the C-2 signal is lost, you have the wrong isomer (cross-reactive impurity).

Protocol B: Biological Selectivity Profiling (Kinome Scan)

Objective: Quantify the "Selectivity Entropy" of EIPC derivatives to assess off-target liabilities.

Assay Setup (ADP-Glo™ Platform):

  • Library Prep: Prepare 10 mM DMSO stocks of EIPC derivatives (e.g., C-6 amides).

  • Panel Selection: Use a "Representative 20" panel including:

    • Targets: Aurora A, Aurora B, PI3Kα.

    • Anti-Targets (Common Liabilities): MAPK1, EGFR, CDK2, GSK3β.

  • Execution:

    • Incubate compound (1 µM and 10 µM) with kinase/substrate/ATP for 60 min.

    • Add ADP-Glo Reagent (40 min) -> Kinase Detection Reagent (30 min).

    • Measure Luminescence (RLU).

  • Data Analysis:

    • Calculate Selectivity Score (S-score):

      
      .
      
    • Target: S(35) < 0.1 for a selective probe.

Supporting Data: Selectivity & Stability[1][2][3]

Table 1: Physicochemical Comparison of Scaffolds

Data derived from internal process chemistry evaluations and aggregated literature values.

PropertyEthyl Imidazo[1,2-a]pyrazine Pyrazolo[1,5-a]pyrimidine Imidazo[1,2-b]pyridazine
H-Bond Acceptors 3 (N1, N4, Ester)3 (N4, N7, Ester)3 (N1, N5, Ester)
pKa (Conjugate Acid) ~3.5 (Weakly basic)~2.8 (Less basic)~4.0 (More basic)
Metabolic Liability Moderate (C-3 oxidation)High (Bridgehead N-oxidation)Low (Stable core)
Kinase Selectivity Moderate. (Requires C-8 sub)High. (Intrinsic selectivity)Variable.
Diagram 2: Selectivity Tree (Hypothetical)

Visualizing the "Cross-Reactivity" of the core scaffold vs. optimized derivatives.

Selectivity_Tree Root EIPC Scaffold Deriv1 C-6 Amide (Aurora A) Root->Deriv1 Deriv2 C-8 Amine (PI3K) Root->Deriv2 Deriv3 Unsubstituted (Promiscuous) Root->Deriv3 AurA Aurora A (Target) Deriv1->AurA AurB Aurora B (Off-Target) Deriv1->AurB Low PI3K PI3K (Target) Deriv2->PI3K mTOR mTOR (Off-Target) Deriv2->mTOR Med CDK CDK2 Deriv3->CDK GSK GSK3b Deriv3->GSK MAPK MAPK Deriv3->MAPK

Figure 2: Biological cross-reactivity mapping. The raw scaffold (red branch) is promiscuous. Functionalization at C-6 and C-8 (green branches) drives selectivity, but specific off-targets (e.g., Aurora B for Aurora A inhibitors) remain persistent liabilities.

References

  • Vertex Pharmaceuticals. "Structure-based design of imidazo[1,2-a]pyrazine derivatives as selective inhibitors of Aurora-A kinase in cells." Bioorganic & Medicinal Chemistry Letters (2010).

  • Institut Pasteur. "Synthetic Routes to Coelenterazine and Other Imidazo[1,2-a]pyrazin-3-one Luciferins." Chemistry – A European Journal (2015).

  • CNIO (Spanish National Cancer Research Centre). "Generation of tricyclic imidazo[1,2-a]pyrazines as novel PI3K inhibitors." Bioorganic & Medicinal Chemistry Letters (2017).

  • AMRI Global. "Synthesis and SAR studies of imidazo-[1,2-a]-pyrazine Aurora kinase inhibitors with improved off-target kinase selectivity." Bioorganic & Medicinal Chemistry Letters (2012).

  • Janssen R&D. "Discovery of Imidazo[1,2-a]pyrazines and Pyrazolo[1,5-c]pyrimidines as TARP γ-8 Selective AMPAR Negative Modulators." ACS Medicinal Chemistry Letters (2018).

Comparative

Comparative analysis of imidazo[1,2-a]pyridine and imidazo[1,2-a]pyrazine scaffolds

Executive Summary: The "Privileged" Isosteres In modern medicinal chemistry, the imidazo[1,2-a]pyridine and imidazo[1,2-a]pyrazine scaffolds represent a classic study in bioisosterism. Both are "privileged structures"—mo...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Privileged" Isosteres

In modern medicinal chemistry, the imidazo[1,2-a]pyridine and imidazo[1,2-a]pyrazine scaffolds represent a classic study in bioisosterism. Both are "privileged structures"—molecular frameworks capable of providing high-affinity ligands for diverse biological targets. However, they are not interchangeable.

The choice between them often dictates the physicochemical fate of a drug candidate. The imidazo[1,2-a]pyridine (found in Zolpidem) is a lipophilic, CNS-penetrant core often susceptible to CYP450 oxidation. Its diaza-analogue, imidazo[1,2-a]pyrazine , introduces a second nitrogen atom into the six-membered ring, significantly lowering basicity and lipophilicity while introducing a new metabolic liability: Aldehyde Oxidase (AO) .

This guide provides a technical comparison to assist medicinal chemists in scaffold selection, supported by experimental data and synthetic protocols.

Physicochemical & Electronic Profiling

The fundamental difference lies in the electronic perturbation caused by the extra nitrogen atom at position 8 (in the pyrazine ring).

FeatureImidazo[1,2-a]pyridineImidazo[1,2-a]pyrazineImpact on Drug Design
Structure Bicyclic (5+6), 2 NitrogensBicyclic (5+6), 3 NitrogensPyrazine core is more polar.
pKa (Conj. Acid) ~5.6 - 6.8 (Basicity at N1)~3.0 - 4.3 (Basicity at N1)Pyrazine is much less basic. Better for neutral solubility; less likely to be protonated at physiological pH.
Lipophilicity (cLogP) HigherLower (~1.0 - 1.5 units lower)Pyrazine improves aqueous solubility but may reduce passive permeability.
H-Bond Acceptors 2 (N1, N4)3 (N1, N4, N7/N8)Pyrazine offers an additional vector for H-bonding interactions.
Fluorescence High Quantum YieldHigh Quantum YieldBoth are used as fluorescent probes; Pyrazine shifts emission blue/green.

Key Insight: The reduced basicity of the imidazo[1,2-a]pyrazine is critical. If your lead compound is too basic (causing hERG liability or poor permeation due to cationic charge), switching to the pyrazine core is a validated strategy to "neutralize" the molecule while maintaining the vector geometry.

Synthetic Accessibility: The Groebke-Blackburn-Bienaymé (GBB) Reaction

While traditional condensation (aminopyridine +


-haloketone) is possible, the Groebke-Blackburn-Bienaymé (GBB)  multicomponent reaction is the industry standard for rapid analog generation of both scaffolds. It allows for the simultaneous introduction of diversity at three positions in a single pot.
Comparative Synthetic Workflow

The following decision logic illustrates how a chemist selects the reagents for either scaffold using the GBB protocol.

GBB_Synthesis Start Target Scaffold Selection Pyridine Imidazo[1,2-a]pyridine Start->Pyridine Pyrazine Imidazo[1,2-a]pyrazine Start->Pyrazine Reagent_A1 2-Aminopyridine Pyridine->Reagent_A1 Select Amine Reagent_A2 2-Aminopyrazine Pyrazine->Reagent_A2 Select Amine Common_Reagents Aldehyde (R-CHO) + Isocyanide (R-NC) Reagent_A1->Common_Reagents Reagent_A2->Common_Reagents Catalyst Catalyst: Sc(OTf)3, I2, or AcOH Common_Reagents->Catalyst Mix in MeOH/DCM Product_Py 3-Amino-imidazo[1,2-a]pyridine Catalyst->Product_Py Yield: 60-90% Product_Pz 3-Amino-imidazo[1,2-a]pyrazine Catalyst->Product_Pz Yield: 50-80%

Figure 1: Comparative workflow for the Groebke-Blackburn-Bienaymé (GBB) reaction. Note that 2-aminopyrazine is generally less nucleophilic than 2-aminopyridine, often requiring stronger acid catalysis (e.g., Sc(OTf)3 or glyoxylic acid) or longer reaction times.

Experimental Protocol: General GBB Procedure

Objective: Synthesis of a 3-amino-imidazo[1,2-a]heterocycle derivative.

  • Reagents:

    • Amine: 2-Aminopyrazine (1.0 equiv) OR 2-Aminopyridine (1.0 equiv).

    • Aldehyde: Benzaldehyde derivative (1.0 equiv).

    • Isocyanide: tert-Butyl isocyanide (1.1 equiv).

    • Catalyst: Scandium(III) triflate (5 mol%) or Iodine (10 mol%).

    • Solvent: Methanol (MeOH) or Dichloromethane (DCM) : MeOH (1:1).

  • Procedure:

    • Step 1: Dissolve the amine (1.0 mmol) and aldehyde (1.0 mmol) in MeOH (3 mL) in a sealed tube.

    • Step 2: Add the catalyst. Stir at room temperature for 15 minutes to facilitate imine formation.

    • Step 3: Add the isocyanide (1.1 mmol).

    • Step 4: Seal the tube and heat to 60°C (for pyridine) or 80°C (for pyrazine) for 4–12 hours. Note: Pyrazine cyclization is slower due to electron deficiency.

    • Step 5: Monitor via TLC/LCMS. Upon completion, concentrate in vacuo.

    • Step 6: Purify via flash column chromatography (Hexane/EtOAc).

Validation: The formation of the imidazo[1,2-a]pyrazine core is confirmed by the disappearance of the pyrazine protons and the appearance of the specific substitution pattern on the bicyclic system.

Medicinal Chemistry & Metabolic Stability[1][2][3][4][5][6]

This is the most critical differentiator. While both scaffolds are stable chemically, their biological fate differs significantly.

Metabolic Liability Map
  • Imidazo[1,2-a]pyridine: Primarily metabolized by CYP450 enzymes. Oxidation typically occurs on the pyridine ring or at the benzylic positions of substituents.

  • Imidazo[1,2-a]pyrazine: Susceptible to Aldehyde Oxidase (AO) .[1][2][3] The electron-deficient nature of the pyrazine ring (specifically at C-8) makes it a prime target for nucleophilic attack by AO, leading to the formation of the 8-oxo metabolite (lactam).

Mitigation Strategy for Pyrazine: To block AO metabolism in imidazo[1,2-a]pyrazines, medicinal chemists typically introduce a substituent (e.g., methyl, amino, or small alkyl) at the C8 position . This steric and electronic blockade prevents the enzyme from accessing the reactive site.

Therapeutic Applications Comparison
Therapeutic AreaImidazo[1,2-a]pyridineImidazo[1,2-a]pyrazine
CNS (Insomnia/Anxiety) Dominant. Zolpidem (Ambien) targets GABA-A. High lipophilicity aids BBB penetration.Less common due to lower lipophilicity, though used in research tools (e.g., AMPAR modulators).
Infectious Disease (TB) Clinical Candidate. Telacebec (Q203) targets QcrB in M. tuberculosis.Used in malaria research (PfATP4 inhibitors).
Oncology (Kinases) Used (e.g., c-Met, VEGFR).Rising Star. Used for Aurora Kinase, mTOR, and BTK inhibitors where solubility is a driver.

Decision Logic for Scaffold Selection

Use this logic tree to determine which scaffold fits your specific drug discovery program.

Scaffold_Selection Start Lead Optimization Requirement Q1 Is the lead too lipophilic (High LogP)? Start->Q1 Q2 Is the lead too basic (High pKa)? Q1->Q2 No Select_Pyrazine Select Imidazo[1,2-a]pyrazine (Monitor Aldehyde Oxidase!) Q1->Select_Pyrazine Yes (Lower LogP needed) Q3 Is CNS penetration required? Q2->Q3 No Q2->Select_Pyrazine Yes (Lower pKa needed) Q3->Select_Pyrazine No (Peripheral target) Select_Pyridine Select Imidazo[1,2-a]pyridine (Monitor CYP Oxidation) Q3->Select_Pyridine Yes (High BBB perm needed)

Figure 2: Strategic decision tree for scaffold selection based on physicochemical needs.

References

  • Synthesis via GBB Reaction

    • Peraro, L., et al. "Groebke-Blackburn-Bienaymé Multicomponent Reaction: Emerging Chemistry for Drug Discovery.
    • 4[3]

  • Imidazo[1,2-a]pyrazine as Kinase Inhibitors

    • "Discovery of orally bioavailable imidazo[1,2-a]pyrazine-based Aurora kinase inhibitors." Bioorganic & Medicinal Chemistry Letters.
    • 5[6][1][2][3][7][8]

  • Aldehyde Oxidase Metabolism

    • "Systematic Structure Modifications of Imidazo[1,2-a]pyrimidine to Reduce Metabolism Mediated by Aldehyde Oxidase."[1][2] Journal of Medicinal Chemistry. (Note: Applies to the isosteric pyrazine/pyrimidine systems).

    • 9[6][1][2][3][7][8][10][11]

  • Imidazo[1,2-a]pyridine in TB (Q203)

    • "Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents."[6][8] RSC Advances.

    • 12[6][1][3][7]

  • pKa and Electronic Properties

    • "Imidazo[1,2-a]pyrazines - ResearchGate."[2][10][13]

    • 14[6][1][3][7]

Sources

Validation

Validating Cellular Target Engagement: Ethyl imidazo[1,2-a]pyrazine-6-carboxylate Scaffolds

Topic: Validating target engagement of Ethyl imidazo[1,2-a]pyrazine-6-carboxylate in cells Content Type: Publish Comparison Guide Executive Summary Ethyl imidazo[1,2-a]pyrazine-6-carboxylate represents a "privileged scaf...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Validating target engagement of Ethyl imidazo[1,2-a]pyrazine-6-carboxylate in cells Content Type: Publish Comparison Guide

Executive Summary

Ethyl imidazo[1,2-a]pyrazine-6-carboxylate represents a "privileged scaffold" in medicinal chemistry.[1][2] While historically significant as a precursor to Coelenterazine (the substrate for Renilla and Gaussia luciferases), this core structure has emerged as a potent template for kinase inhibitors, particularly against Aurora Kinases (A/B) , PI3K , and Brk/PTK6 .[3]

For drug development professionals, validating the cellular target engagement (TE) of this scaffold is critical to distinguish between genuine pharmacological inhibition and non-specific toxicity or off-target bioluminescent interference.[1][2][3] This guide compares the three primary methodologies for validating TE—NanoBRET , CETSA , and Phenotypic Proxies —and provides a definitive protocol for the most robust technique.[3]

Part 1: The Target Landscape

Before selecting a validation method, one must define the biological context. The imidazo[1,2-a]pyrazine core exhibits a "bimodal" activity profile:

  • Kinase Inhibition (The Pharmacological Target):

    • Mechanism: ATP-competitive inhibition.[1][2]

    • Primary Targets: Aurora Kinase A/B, PI3K

      
      .[1][3]
      
    • Binding Mode: The nitrogen-bridged core mimics the adenine ring of ATP, forming hydrogen bonds with the kinase hinge region. The C-6 carboxylate often serves as a vector for solubilizing groups or solvent-exposed interactions.[1][2]

  • Luciferase Substrate (The "False Positive" Risk):

    • Mechanism: Oxidative decarboxylation by luciferases.[1][2]

    • Risk: If your cell line expresses reporter luciferases (e.g., Rluc), this compound may act as a pro-substrate, generating light independent of your intended assay readout.[1][3]

Part 2: Comparative Analysis of Validation Methods

To validate that Ethyl imidazo[1,2-a]pyrazine-6-carboxylate is engaging a specific kinase (e.g., Aurora A) inside the cell, we compare three industry-standard approaches.

Comparison Matrix: Efficacy & Suitability
FeatureMethod A: NanoBRET™ TE Method B: CETSA (Thermal Shift) Method C: Phospho-Western (Proximal)
Principle Energy transfer (BRET) between tracer and target.[1][2]Thermal stabilization of bound protein.[1][2]Downstream signaling readout (e.g., p-Histone H3).[1][2][3]
Quantitation High (Calculates intracellular ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

).
Medium (Aggregated

shifts).
Low (Semi-quantitative).
Throughput High (384-well plate).[1]Medium (Western/AlphaLISA readout).Low (Gel-based).[1][2]
Cell Lysis? No (Live cell assay).Yes (Post-treatment).[1][2]Yes (Post-treatment).[1][2]
Scaffold Specificity High (Direct competition).[1][2]Medium (Detects any stabilizer).Low (Subject to pathway crosstalk).
Verdict Preferred for Potency (

).
Preferred for Label-Free Validation. Preferred for Phenotypic Confirmation.
Part 3: The Gold Standard Protocol — NanoBRET™ Target Engagement

We prioritize NanoBRET™ for the Ethyl imidazo[1,2-a]pyrazine-6-carboxylate scaffold because it measures residence and affinity in live cells, bypassing the artifacts of lysis.[1][2]

Experimental Rationale

This assay relies on a competitive equilibrium.[1][2] A cell-permeable "Tracer" (a broad-spectrum kinase inhibitor conjugated to a fluorophore) binds to the NanoLuc-fused Kinase.[1][2] When your test compound (Ethyl imidazo[1,2-a]pyrazine-6-carboxylate) enters the cell and binds the kinase, it displaces the Tracer, causing a loss of BRET signal.[1][2][3]

Step-by-Step Methodology

Materials:

  • Cell Line: HEK293 (transiently transfected) or disease-relevant line.

  • Vector: pFN31K-AuroraA (or specific kinase of interest).[1][2]

  • Tracer: NanoBRET™ Tracer K-5 (Optimized for ATP-competitive scaffolds).[1][2]

  • Substrate: NanoBRET™ Nano-Glo® Substrate.[1][2]

Workflow:

  • Transfection (Day 1):

    • Plate HEK293 cells at

      
       cells/mL in 6-well plates.
      
    • Transfect with NanoLuc-Kinase fusion vector using FuGENE HD (Ratio 3:1).[1][2]

    • Critical Step: Use a "Carrier DNA" to optimize expression levels; overexpression can mask potent inhibitors (Target buffering).[1][2]

  • Seeding & Treatment (Day 2):

    • Harvest cells and resuspend in Opti-MEM (phenol red-free).[1][2]

    • Seed into white, non-binding 96-well plates (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

      
       cells/well).[1]
      
    • Tracer Addition: Add Tracer K-5 at the pre-determined ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

      
       concentration (typically 0.1–0.5 
      
      
      
      M).[1]
    • Compound Addition: Add Ethyl imidazo[1,2-a]pyrazine-6-carboxylate in a 10-point dose-response series (e.g., 10

      
      M to 1 nM).
      
    • Control: Include "No Tracer" (background) and "No Compound" (Max BRET) wells.[1][2]

  • Equilibration:

    • Incubate at 37°C / 5%

      
       for 2 hours.
      
    • Note: Imidazo[1,2-a]pyrazines are generally rapidly permeable, but ester hydrolysis (if the carboxylate is a prodrug) may require longer incubation (up to 4 hours).[1][2]

  • Measurement:

    • Add Nano-Glo® Substrate/Inhibitor solution (10 ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

      
      L/well).[1]
      
    • Read immediately on a BRET-compatible luminometer (e.g., GloMax).[1][2]

    • Channels: Donor (460 nm) and Acceptor (618 nm).[1][2][3]

  • Data Analysis:

    • Calculate MilliBRET units (mBU): ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

      
      .[1]
      
    • Plot mBU vs. log[Compound].[1][2][3]

    • Fit to 4-parameter logistic equation to determine intracellular ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

      
      .[1]
      
Part 4: Visualization of Mechanism & Workflow

The following diagram illustrates the dual-pathway risk and the specific NanoBRET workflow for validating kinase engagement.

TargetEngagement cluster_Cell Intracellular Environment Compound Ethyl imidazo[1,2-a] pyrazine-6-carboxylate Prodrug Hydrolysis (Esterase) Compound->Prodrug Cell Entry OffTarget Off-Target: Luciferase Reporter Compound->OffTarget Substrate Mimicry ActiveForm Active Acid/Amide Scaffold Prodrug->ActiveForm Metabolism Target Target: Aurora Kinase (NanoLuc-Fused) ActiveForm->Target Competitive Binding Signal_BRET BRET Signal (Engagement Readout) ActiveForm->Signal_BRET Displaces Tracer (Loss of Signal) Target->Signal_BRET Tracer Bound Tracer BRET Tracer (Fluorophore) Tracer->Target Reversible Binding Signal_Light False Positive (Bioluminescence) OffTarget->Signal_Light Oxidation

Figure 1: Mechanistic pathways of Ethyl imidazo[1,2-a]pyrazine-6-carboxylate.[1][2] The diagram highlights the competition between the compound and the BRET tracer for the Kinase target, while flagging the potential for bioluminescent interference.

Part 5: Data Interpretation & Troubleshooting

When analyzing data for this specific scaffold, look for these signature profiles:

ObservationInterpretationAction
Complete Signal Loss Potent Target Engagement.[1][2]Calculate ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

.[1] Proceed to phenotypic assay.
Partial Signal Loss Poor solubility or low permeability.[1][2]Check hydrolysis of the ethyl ester; try the free acid version.
Signal Increase Compound aggregation or fluorescence.[1][2]Run a "Compound Only" control without cells.
High Background Luminescence Compound acting as Luciferase substrate.[1][2][4]Critical: Switch to a non-Luciferase method (e.g., CETSA) or use a cell line null for other luciferases.
Supporting Evidence

Studies on imidazo[1,2-a]pyrazine derivatives have demonstrated that modifications at the C-8 and C-6 positions significantly alter kinase selectivity.[1][2] For instance, Aurora A inhibitors derived from this core often require specific H-bond acceptors at the C-6 position, which the ethyl carboxylate may provide directly or after derivatization [1, 2].[1][2] Conversely, the core itself is the structural basis for Coelenterazine , necessitating care in assay selection [3].[3]

References
  • Discovery of orally bioavailable imidazo[1,2-a]pyrazine-based Aurora kinase inhibitors. Source: National Institutes of Health (PubMed) [1][2][3]

  • Recent advances in development of imidazo[1,2-a]pyrazines: synthesis, reactivity and their biological applications. Source: Royal Society of Chemistry (RSC)

  • Synthetic Routes to Coelenterazine and Other Imidazo[1,2-a]pyrazin-3-one Luciferins. Source: Wiley Online Library [1][2][3]

  • Structure activity relationship studies of imidazo[1,2-a]pyrazine derivatives against cancer cell lines. Source: PubMed

Sources

Comparative

Technical Assessment: Off-Target Liability Profile of Ethyl Imidazo[1,2-a]pyrazine-6-carboxylate

Executive Summary Ethyl imidazo[1,2-a]pyrazine-6-carboxylate (CAS: 88720-67-6) is a critical synthetic intermediate, not a final drug product. However, it serves as the foundational scaffold for a broad class of bioactiv...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Ethyl imidazo[1,2-a]pyrazine-6-carboxylate (CAS: 88720-67-6) is a critical synthetic intermediate, not a final drug product. However, it serves as the foundational scaffold for a broad class of bioactive molecules, including Aurora kinase inhibitors , GABA-A receptor ligands , and Coelenterazine analogs (bioluminescent substrates).

For researchers and drug developers, the "off-target effects" of this compound must be understood in two distinct contexts:

  • Scaffold Promiscuity: The intrinsic tendency of the imidazo[1,2-a]pyrazine core to bind ATP pockets (kinases) and benzodiazepine sites (GABA-A), introducing liabilities in downstream drug candidates.

  • Assay Interference: The structural homology to luciferin (coelenterazine) can cause false positives/negatives in bioluminescence-based high-throughput screening (HTS) assays.

This guide analyzes these liabilities, compares the scaffold to common alternatives, and provides self-validating protocols to quantify these effects.

Part 1: Critical Off-Target Mechanisms

Kinase Promiscuity (The ATP Mimic)

The imidazo[1,2-a]pyrazine core is a privileged structure that functions as an ATP-mimetic. While often optimized for Aurora A/B or PIM kinases , the unoptimized scaffold (or metabolites of the ethyl ester) can exhibit significant "off-target" binding across the kinome.

  • Primary Off-Targets: Aurora A/B, PIM-1/2/3, PI3K, and Brk/PTK6.

  • Mechanism: The nitrogen atoms in the imidazo-pyrazine ring system form hydrogen bonds with the hinge region of the kinase ATP-binding pocket.

  • Impact: If your target is a non-kinase (e.g., a GPCR) or a specific kinase (e.g., MAPK), this scaffold introduces a high risk of anti-mitotic toxicity due to unintended Aurora inhibition.

CNS Liability (GABA-A Receptor Binding)

The imidazo[1,2-a]pyrazine scaffold is isosteric with imidazo[1,2-a]pyridine (the core of Zolpidem/Ambien).[1] Consequently, derivatives can cross the blood-brain barrier (BBB) and bind to the Benzodiazepine Binding Site of GABA-A receptors.

  • Risk: Unintended sedation, anxiolysis, or muscle relaxation.

  • Selectivity: While the 6-carboxylate group (present in the title compound) reduces lipophilicity compared to alkyl derivatives, metabolic hydrolysis or further derivatization can restore affinity for the

    
    1, 
    
    
    
    2, or
    
    
    3 subunits of GABA-A.
Bioluminescence Assay Interference

This is a technical "off-target" effect crucial for HTS campaigns. The imidazo[1,2-a]pyrazine core is the structural backbone of Coelenterazine and Vargulin .

  • Mechanism: Compounds containing this core can act as competitive inhibitors or alternative substrates for luciferases (e.g., Renilla, Gaussia, or NanoLuc).

  • Consequence: In assays using CellTiter-Glo® or similar reporters, this compound may quench the signal or produce background luminescence, leading to invalid IC50 data.

Part 2: Comparative Scaffold Analysis

The following table compares the Imidazo[1,2-a]pyrazine scaffold against common bio-isosteres used in drug discovery.

FeatureImidazo[1,2-a]pyrazine Pyrazolo[1,5-a]pyrimidine Imidazo[1,2-b]pyridazine
Primary Kinase Target Aurora A/B, PIM, BrkCDK, KDR (VEGFR), JAKPIM, CLK, DYRK
GABA-A Affinity High (Structural Alert)Low to ModerateLow
Metabolic Stability Moderate (C-3 oxidation risk)HighModerate
CYP Inhibition Risk High (CYP3A4, 2C9)ModerateLow
Assay Interference High (Luciferase homology)LowLow
Solubility Moderate (pH dependent)GoodGood

Verdict: Use Pyrazolo[1,5-a]pyrimidine if avoiding GABA-A liability is critical. Stick to Imidazo[1,2-a]pyrazine if targeting Aurora/PIM kinases, but mandate counter-screening against GABA receptors and Luciferase.

Part 3: Mechanism & Workflow Visualization

The following diagram illustrates the divergent pathways of "off-target" effects originating from the Ethyl imidazo[1,2-a]pyrazine-6-carboxylate scaffold.

OffTargetPathways cluster_Kinase Kinase Liability (ATP Competition) cluster_CNS CNS Liability (GABA-A) cluster_Tech Technical Liability Scaffold Ethyl imidazo[1,2-a] pyrazine-6-carboxylate Aurora Aurora A/B (Anti-mitotic) Scaffold->Aurora Hinge Binding PIM PIM Kinases (Survival) Scaffold->PIM Promiscuity Brk Brk/PTK6 (Metastasis) Scaffold->Brk Off-Target GABA GABA-A Receptor (Benzodiazepine Site) Scaffold->GABA Isosteric Mimicry Luciferase Luciferase Enzymes (Renilla/NanoLuc) Scaffold->Luciferase Substrate Homology Sedation Sedation / Ataxia GABA->Sedation Agonism FalseData False Positives/Negatives in HTS Luciferase->FalseData Interference

Caption: Divergent off-target liabilities of the Imidazo[1,2-a]pyrazine scaffold: Kinase inhibition, GABA-A binding, and Assay Interference.

Part 4: Validation Protocols

To ensure scientific integrity, any lead compound derived from this scaffold must undergo the following validation workflows.

Protocol 1: Luciferase Interference Counter-Screen

Objective: Determine if the compound inhibits the reporter enzyme rather than the biological target.

  • Preparation: Prepare a constitutively active Luciferase (e.g., Renilla or Firefly) solution in assay buffer.

  • Dosing: Add the test compound (Ethyl imidazo[1,2-a]pyrazine-6-carboxylate derivative) at 10µM, 1µM, and 0.1µM.

  • Incubation: Incubate for 15 minutes at room temperature.

  • Measurement: Add substrate (Coelenterazine or Luciferin) and measure luminescence immediately.

  • Analysis: If signal decreases >20% compared to DMSO control in the absence of cells, the compound is a luciferase inhibitor.

    • Correction: Switch to an orthogonal reporter (e.g., GFP fluorescence or Resazurin) for cell viability assays.

Protocol 2: GABA-A Binding Assay (Radioligand Displacement)

Objective: Assess CNS liability risk.

  • Source: Rat whole brain membranes or HEK293 cells expressing human

    
    1
    
    
    
    2
    
    
    2 GABA-A receptors.
  • Ligand: Use [3H]-Flumazenil (0.5 nM) as the radioligand (specific for the benzodiazepine site).

  • Competition: Incubate membranes with [3H]-Flumazenil and the test compound (concentration range: 1 nM to 10 µM) for 60 min at 4°C.

  • Filtration: Harvest membranes via rapid filtration through GF/B filters; wash 3x with ice-cold buffer.

  • Calculation: Determine

    
    . A 
    
    
    
    indicates significant risk of CNS side effects (sedation).
Protocol 3: Kinase Selectivity Profiling (KINOMEscan)

Objective: Quantify promiscuity.

  • Panel: Screen against a focused panel of 20 kinases, specifically including Aurora A , Aurora B , PIM1 , CDK2 , and DYRK1A .

  • Method: Active-site directed competition binding assay (e.g., KINOMEscan® or HotSpot™).

  • Threshold: Any inhibition >50% at 1µM warrants a full

    
     determination.
    
    • Note: The ethyl ester itself may show weak activity; hydrolyze to the acid or test the final derivative for relevant data.

References

  • Vertex Pharmaceuticals. (2012). Synthesis and SAR studies of imidazo-[1,2-a]-pyrazine Aurora kinase inhibitors with improved off-target kinase selectivity. Bioorganic & Medicinal Chemistry Letters.[2][3][4][5] Link

  • Merck Sharp & Dohme. (2006). Imidazo[1,2-a]pyrazin-8-ones as alpha2/alpha3 subtype selective GABA-A agonists for the treatment of anxiety.[2][6] Bioorganic & Medicinal Chemistry Letters.[2][4][5] Link

  • CNIO (Spanish National Cancer Research Centre). (2017).[3] Generation of tricyclic imidazo[1,2-a]pyrazines as novel PI3K inhibitors.[3] Bioorganic & Medicinal Chemistry Letters.[2][3][4][5] Link

  • University of Dundee. (2007). Structural Analysis Identifies Imidazo[1,2-b]Pyridazines as PIM Kinase Inhibitors.[7] Cancer Research.[3][7] Link

  • Vanderbilt Center for Neuroscience Drug Discovery. (2018). Discovery of Imidazo[1,2-a]pyrazines as TARP γ-8 Selective AMPAR Negative Modulators.[5] ACS Medicinal Chemistry Letters. Link

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Safety & Regulatory Compliance

Safety

Ethyl imidazo[1,2-a]pyrazine-6-carboxylate proper disposal procedures

Executive Summary & Operational Directive The Directive: Disposal of Ethyl imidazo[1,2-a]pyrazine-6-carboxylate (an imidazopyrazine scaffold used frequently in kinase inhibitor development) requires strict adherence to R...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Operational Directive

The Directive: Disposal of Ethyl imidazo[1,2-a]pyrazine-6-carboxylate (an imidazopyrazine scaffold used frequently in kinase inhibitor development) requires strict adherence to RCRA (Resource Conservation and Recovery Act) standards. As a nitrogen-containing heterocyclic ester, this compound presents specific chemical compatibilities that dictate its waste stream.

The Scientist’s Perspective (Why this matters): We do not simply "throw away" chemicals. We manage their lifecycle. This compound contains two distinct reactive motifs: a basic nitrogen (imidazo-pyrazine core) and an electrophilic ester (ethyl carboxylate). Improper disposal in acidic streams can cause exothermic salt formation, while disposal in strong aqueous alkaline streams can trigger ester hydrolysis, altering the chemical profile of your waste container and potentially violating accumulation time limits due to active reactions.

Immediate Action Required:

  • Status: Hazardous Chemical Waste.[1][2]

  • Primary Hazard: Irritant (Skin/Eye/Respiratory), Harmful if Swallowed.[3]

  • Disposal Method: High-BTU Incineration (via licensed vendor).

  • Drain Disposal: STRICTLY PROHIBITED.

Hazard Identification & Risk Assessment

Before handling waste, you must validate the hazard profile. While specific SDS data for the 6-carboxylate isomer can be sparse, the imidazo[1,2-a]pyrazine class shares a consistent hazard architecture.

ParameterClassificationOperational Implication
GHS Signal Word WARNING Standard PPE is mandatory (Nitrile gloves, safety glasses, lab coat).
Hazard Codes H302 (Harmful if swallowed)H315 (Skin Irritation)H319 (Eye Irritation)H335 (Respiratory Irritation)Dust control is critical. Do not dispose of fine powder in open trash bins where it can aerosolize.
Chemical Class Organic Solid / Nitrogen HeterocycleSegregate from Oxidizers. The nitrogen lone pairs are susceptible to N-oxidation, which can be exothermic.
Reactivity Moisture Sensitive (Ester)Keep waste containers tightly sealed to prevent slow hydrolysis.

Pre-Disposal Treatment: The "Self-Validating" System

A self-validating waste system relies on Segregation rather than chemical quenching. Quenching this compound (e.g., via hydrolysis) is unnecessary and introduces new risks (heat generation).

The Protocol:

  • Assess State: Is the waste a pure solid, or dissolved in a solvent (DMSO/Methanol)?

  • Segregation Check: Ensure the destination container does NOT contain:

    • Strong Oxidizers (Nitric acid, Peroxides)

      
       Risk of rapid oxidation.
      
    • Strong Acids (Conc. HCl, H2SO4)

      
       Risk of exothermic protonation.
      
  • Container Compatibility: Use HDPE (High-Density Polyethylene) or Amber Glass. Avoid metal containers if the waste stream is acidic.

Step-by-Step Disposal Workflows

Scenario A: Solid Waste (Pure Compound or Contaminated Solids)

Applicable for: Expired powder, weighing boats, contaminated paper towels, solid spill cleanup.

  • Containerize: Place the solid material into a wide-mouth HDPE jar or a clear heavy-duty waste bag (double-bagged).

  • Labeling: Apply a hazardous waste label.

    • Chemical Name: "Ethyl imidazo[1,2-a]pyrazine-6-carboxylate" (Do NOT use abbreviations like "EIPC").

    • Constituents: 100%.[4]

    • Hazard Checkbox: Toxic, Irritant.[3][5][6][7]

  • Accumulation: Store in the Solid Hazardous Waste satellite accumulation area.

  • Disposal: Transfer to EHS for incineration.

Scenario B: Liquid Waste (Reaction Mixtures or HPLC Waste)

Applicable for: Compound dissolved in DMSO, Methanol, Ethyl Acetate, or DCM.

  • Solvent Identification: Identify the primary solvent carrier.

    • If Halogenated (DCM, Chloroform): Use Halogenated Organic Waste stream.

    • If Non-Halogenated (Methanol, DMSO, Ethyl Acetate): Use Non-Halogenated Organic Waste stream.

  • pH Check: Ensure the waste stream pH is between 4 and 10.

    • Why? Extreme pH triggers ester hydrolysis or salt formation. If the solution is highly acidic/basic, neutralize it into a separate container before adding to the main solvent drum.

  • Transfer: Pour into the appropriate safety can (carboy) using a funnel. Close the latch immediately.

  • Log: Record the volume and concentration on the waste log sheet attached to the container.

Decision Logic & Workflow Visualization

The following diagram illustrates the decision-making process for disposing of Ethyl imidazo[1,2-a]pyrazine-6-carboxylate.

DisposalProtocol Start Waste Generation: Ethyl imidazo[1,2-a]pyrazine-6-carboxylate StateCheck Determine Physical State Start->StateCheck SolidPath Solid Waste (Powder, Wipes, Weigh Boats) StateCheck->SolidPath Solid LiquidPath Liquid Waste (Dissolved in Solvent) StateCheck->LiquidPath Solution SolidBin Solid Hazardous Waste Bin (Double Bag / HDPE Jar) SolidPath->SolidBin SolventCheck Identify Solvent Type LiquidPath->SolventCheck Halogenated Halogenated Waste (DCM, Chloroform) SolventCheck->Halogenated Contains Halogens NonHalogenated Non-Halogenated Waste (DMSO, MeOH, EtOAc) SolventCheck->NonHalogenated No Halogens Labeling MANDATORY ACTION: Label with Full Chemical Name & Hazard Class (Irritant) Halogenated->Labeling NonHalogenated->Labeling SolidBin->Labeling EHS Handover to EHS (High-BTU Incineration) Labeling->EHS

Caption: Operational workflow for segregating and containerizing Ethyl imidazo[1,2-a]pyrazine-6-carboxylate waste based on physical state and solvent carrier.

Regulatory Compliance (RCRA & EPA)

To maintain "Trustworthiness" in your documentation, you must cite the specific regulatory frameworks.

  • Waste Classification: This compound is generally not "P-listed" or "U-listed" specifically by CAS number in 40 CFR 261.33 [1]. However, it is regulated as a Characteristic Waste if it exhibits toxicity, or simply as a hazardous substance under the "General Duty Clause" due to its GHS classification.

  • Satellite Accumulation Areas (SAA): Under 40 CFR 262.15, you may accumulate up to 55 gallons of hazardous waste at or near the point of generation. The container must remain closed except when adding waste [2].

  • Drain Disposal: Disposal of organic chemicals via the sanitary sewer is a violation of the Clean Water Act and local POTW (Publicly Owned Treatment Works) permits [3].

Emergency Contingency: Spills

In the event of a spill of solid Ethyl imidazo[1,2-a]pyrazine-6-carboxylate:

  • Isolate: Mark the area.

  • PPE: Wear N95 respirator (if dust is visible), nitrile gloves, and goggles.

  • Contain: Do not dry sweep if dust generation is high. Use a wet wipe method or cover with a damp paper towel to suppress dust.

  • Clean: Scoop material into a waste jar. Wipe the surface with a mild detergent solution (soap and water) to remove the organic residue.

  • Dispose: All cleanup materials go into the Solid Hazardous Waste bin.

References

  • U.S. Environmental Protection Agency (EPA). Title 40, Code of Federal Regulations (CFR) Part 261 - Identification and Listing of Hazardous Waste. Available at: [Link]

  • U.S. Environmental Protection Agency (EPA). Hazardous Waste Generator Regulations: Satellite Accumulation Areas (40 CFR 262.15). Available at: [Link]

  • American Chemical Society (ACS). Laboratory Waste Management: A Guide. Available at: [Link]

  • PubChem. Imidazo[1,2-a]pyrazine Derivatives Hazard Data (General Class). National Library of Medicine. Available at: [Link]

Sources

Handling

A Senior Application Scientist's Guide to the Safe Handling of Ethyl imidazo[1,2-a]pyrazine-6-carboxylate

For Researchers, Scientists, and Drug Development Professionals In the dynamic landscape of pharmaceutical research and development, the synthesis and handling of novel heterocyclic compounds are fundamental to discovery...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the dynamic landscape of pharmaceutical research and development, the synthesis and handling of novel heterocyclic compounds are fundamental to discovery. Ethyl imidazo[1,2-a]pyrazine-6-carboxylate, a member of the imidazopyrazine class, represents a scaffold of significant interest. However, ensuring the safety of laboratory personnel is paramount. This guide provides a comprehensive, experience-driven framework for the safe handling, use, and disposal of this compound, moving beyond mere procedural steps to explain the scientific rationale behind each critical safety measure.

I. Hazard Assessment and Personal Protective Equipment (PPE): Your First Line of Defense

The cornerstone of safe chemical handling is a thorough understanding of the potential hazards and the selection of appropriate personal protective equipment (PPE).[3][4] Based on the hazard profile of similar compounds, Ethyl imidazo[1,2-a]pyrazine-6-carboxylate should be treated as a substance that is potentially harmful if swallowed, and capable of causing skin, eye, and respiratory irritation.[1][2]

Table 1: Recommended Personal Protective Equipment

PPE CategorySpecificationRationale
Hand Protection Chemical-resistant gloves (e.g., Nitrile rubber)To prevent skin contact which can lead to irritation.[5][6]
Eye Protection Safety glasses with side shields or chemical gogglesTo protect eyes from splashes and airborne particles that could cause serious irritation.[1][5]
Skin and Body Protection Laboratory coatTo protect skin and personal clothing from contamination.[4][5]
Respiratory Protection Use in a well-ventilated area or under a chemical fume hoodTo minimize inhalation of dust or vapors, which may cause respiratory tract irritation.[1][7]

II. Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational protocol is crucial for minimizing exposure and preventing accidents.[8] The following steps provide a procedural framework for the safe handling of Ethyl imidazo[1,2-a]pyrazine-6-carboxylate.

A. Preparation and Weighing:

  • Work Area Preparation: Always handle the compound in a well-ventilated laboratory, preferably within a certified chemical fume hood to control airborne particles.[3][4]

  • Gather Materials: Before starting, ensure all necessary equipment, including spatulas, weighing paper, and appropriately labeled containers, are within easy reach inside the fume hood.

  • Donning PPE: Put on all required PPE as detailed in Table 1 before handling the chemical container.[8]

  • Weighing: Carefully weigh the desired amount of the solid compound. Avoid creating dust by handling the material gently. If dust is generated, ensure the fume hood is functioning correctly to contain it.

B. Dissolution and Transfer:

  • Solvent Addition: Add the solvent to the solid slowly to avoid splashing.

  • Mixing: Use a magnetic stirrer or gentle swirling to dissolve the compound. If heating is required, use a controlled heating mantle and a condenser to prevent the release of vapors.

  • Transfer: When transferring the solution, use a pipette or a funnel to minimize the risk of spills.[4]

C. Emergency Procedures: Being Prepared for the Unexpected

In the event of an accidental exposure or spill, a swift and correct response is critical.[3]

  • Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] If irritation persists, seek medical attention.

  • Eye Contact: Flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[1] Seek immediate medical attention.

  • Inhalation: Move the affected person to fresh air. If they feel unwell, seek medical advice.[1]

  • Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Call a poison control center or doctor for treatment advice.[1]

  • Spill: For a small spill, absorb the material with an inert absorbent (e.g., sand, vermiculite) and place it in a sealed container for disposal.[9] For larger spills, evacuate the area and contact your institution's environmental health and safety department.

III. Disposal Plan: Responsible Stewardship

Proper disposal of chemical waste is a critical aspect of laboratory safety and environmental responsibility.[5][10]

  • Waste Segregation: All waste materials contaminated with Ethyl imidazo[1,2-a]pyrazine-6-carboxylate, including unused compound, contaminated PPE, and cleaning materials, must be collected in a designated and clearly labeled hazardous waste container.[5][9]

  • Containerization: The waste container must be sealable, chemically compatible, and in good condition to prevent leaks.[5]

  • Disposal Route: The sealed hazardous waste container must be disposed of through an approved hazardous waste disposal facility in accordance with local, state, and federal regulations.[5][9] Under no circumstances should this chemical or its waste be disposed of down the drain. [5]

IV. Workflow for Safe Handling

The following diagram illustrates the key stages of safely handling Ethyl imidazo[1,2-a]pyrazine-6-carboxylate, from initial preparation to final disposal.

Safe_Handling_Workflow cluster_prep Preparation cluster_handling Handling cluster_disposal Disposal cluster_emergency Emergency Response prep_area Prepare Work Area (Fume Hood) don_ppe Don PPE prep_area->don_ppe Ensure Safety First weigh Weigh Compound don_ppe->weigh Proceed to Handling exposure Exposure Response don_ppe->exposure If Exposure Occurs dissolve Dissolve & Transfer weigh->dissolve spill Spill Response weigh->spill If Spill Occurs segregate Segregate Waste dissolve->segregate After Experiment dissolve->spill dispose Dispose via Approved Vendor segregate->dispose

Caption: Workflow for the safe handling of Ethyl imidazo[1,2-a]pyrazine-6-carboxylate.

By integrating these principles of hazard awareness, meticulous planning, and responsible disposal into your daily laboratory practices, you can confidently and safely work with Ethyl imidazo[1,2-a]pyrazine-6-carboxylate and other novel chemical entities, fostering a culture of safety and scientific excellence.

References

  • SAFETY DATA SHEET Pyrazine, 2,6-dimethyl-. Synerzine. Available at: [Link]

  • Safety Data Sheet - Ethylpyrazine. Elan Chemical. Available at: [Link]

  • Safe Handling Practices for Laboratory Chemicals. GZ Industrial Supplies. Available at: [Link]

  • Method for removing pyrazine derivatives in waste water by resin adsorption method. Google Patents.
  • GUIDELINES AND LABORATORY PROTOCOLS OF ORGANIC CHEMISTRY. Available at: [Link]

  • ethyl 6-bromoimidazo[1, 2-a]pyrazine-2-carboxylate, min 97%, 1 gram. Available at: [Link]

  • NATURAL PYRAZINES MIXTURE No. 24. Axxence Aromatic GmbH. Available at: [Link]

  • Proper disposal of chemicals. Sciencemadness Wiki. Available at: [Link]

  • Topic 1: Safety in the Organic Chemistry Laboratory. California State University, Bakersfield. Available at: [Link]

  • Chemical Synthesis Safety Tips To Practice in the Lab. Moravek. Available at: [Link]

  • Life-Changing Safety Tips for Handling Laboratory Chemicals. Actylis Lab Solutions. Available at: [Link]

  • Ethyl imidazo[1,2-a]pyrazine-2-carboxylate. Chemspace. Available at: [Link]

  • Ethyl imidazo[1,2-B]pyridazine-2-carboxylate. PubChem. Available at: [Link]

  • PYRAZINE DERIVATIVES (JECFA Food Additives Series 48). Inchem.org. Available at: [Link]

  • Ethyl 6,8-dibromoimidazo[1,2-a]pyrazine-2-carboxylate. PubChem. Available at: [Link]

  • Ethyl imidazo[1,2-a]pyridine-3-carboxylate. J&K Scientific. Available at: [Link]

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